N-(4-bromophenyl)-2-chloropropanamide

• CAS: 21262-08-8

Core Science & Biosynthesis

N-(4-bromophenyl)-2-chloropropanamide CAS number 21262-08-8

An In-depth Technical Guide to N-(4-bromophenyl)-2-chloropropanamide (CAS 21262-08-8)

This guide provides a comprehensive technical overview of N-(4-bromophenyl)-2-chloropropanamide, a halogenated aromatic amide of significant interest to researchers in synthetic chemistry and drug discovery. We will delve into its synthesis, purification, and detailed analytical characterization, while also exploring its potential as a versatile intermediate for the development of novel chemical entities.

Core Molecular Characteristics

N-(4-bromophenyl)-2-chloropropanamide belongs to the class of N-aryl amides, specifically an anilide derivative. Its structure incorporates three key features that define its chemical reactivity and potential utility:

• A 4-bromophenyl ring: The bromine atom serves as a useful synthetic handle, enabling further functionalization through cross-coupling reactions (e.g., Suzuki, Heck, Buchwald-Hartwig). It also imparts lipophilicity and can modulate the electronic properties of the aromatic system, which is a common strategy in drug design to enhance binding affinity or improve pharmacokinetic profiles[1][2].

• A secondary amide linkage: This functional group is a cornerstone of many biologically active molecules, including pharmaceuticals, due to its ability to participate in hydrogen bonding and its relative metabolic stability[3].

• An α-chloro substituent: The chlorine atom alpha to the carbonyl group creates a reactive electrophilic center. This makes the molecule a valuable "linchpin" intermediate, susceptible to nucleophilic substitution (SN2) reactions, allowing for the introduction of diverse functionalities such as amino, alkoxy, or thioether groups with potential inversion of stereochemistry[4].

These combined features make N-(4-bromophenyl)-2-chloropropanamide a valuable building block for creating libraries of more complex molecules for screening and development.

Physicochemical Properties Summary

Property	Value	Source
CAS Number	21262-08-8	Internal Reference
Molecular Formula	C₉H₉BrClNO	Santa Cruz Biotechnology[5]
Molecular Weight	262.53 g/mol	Santa Cruz Biotechnology[5]
IUPAC Name	N-(4-bromophenyl)-2-chloropropanamide	PubChem
Appearance	Expected to be a white to off-white solid	General knowledge of similar anilides

Synthesis and Purification Workflow

The most direct and widely practiced method for the synthesis of N-aryl amides is the nucleophilic acyl substitution between an aniline and an acyl chloride. This approach is efficient and generally high-yielding.

Diagram of Synthetic Pathway

Caption: Proposed synthesis of N-(4-bromophenyl)-2-chloropropanamide.

Detailed Synthesis Protocol

This protocol describes the acylation of 4-bromoaniline. The causality behind the experimental choices is critical for success. The use of a non-nucleophilic base like triethylamine (Et₃N) is essential to neutralize the HCl byproduct generated during the reaction, preventing it from protonating the starting aniline, which would render it non-nucleophilic. Dichloromethane (DCM) is chosen as the solvent for its inertness and ability to dissolve both reactants. The initial cooling to 0°C is a standard precaution to control the initial exotherm of the acylation reaction.

Materials:

• 4-Bromoaniline

• 2-Chloropropionyl chloride

• Triethylamine (Et₃N), anhydrous

• Dichloromethane (DCM), anhydrous

• 1 M Hydrochloric acid (HCl)

• Saturated sodium bicarbonate (NaHCO₃) solution

• Saturated sodium chloride (NaCl) solution (brine)

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

Procedure:

• Reaction Setup: In a flame-dried round-bottom flask equipped with a magnetic stir bar and under an inert atmosphere (e.g., nitrogen or argon), dissolve 4-bromoaniline (1.0 eq) and triethylamine (1.1 eq) in anhydrous DCM.

• Addition of Acyl Chloride: Cool the solution to 0°C using an ice bath. Slowly add 2-chloropropionyl chloride (1.05 eq) dropwise to the stirred solution. The formation of triethylamine hydrochloride may be observed as a white precipitate.

• Reaction Progression: After the addition is complete, allow the reaction mixture to warm to room temperature and stir for 4-12 hours.

• Monitoring: The reaction progress should be monitored by Thin-Layer Chromatography (TLC) until the starting 4-bromoaniline spot is consumed. A typical eluent system would be a mixture of hexane and ethyl acetate (e.g., 3:1 v/v)[6].

• Aqueous Work-up: Upon completion, dilute the reaction mixture with DCM. Transfer the mixture to a separatory funnel and wash sequentially with 1 M HCl to remove excess triethylamine, saturated NaHCO₃ solution to neutralize any remaining acid, and finally with brine.

• Drying and Concentration: Dry the organic layer over anhydrous MgSO₄ or Na₂SO₄, filter, and concentrate the solvent under reduced pressure using a rotary evaporator to yield the crude product.

Purification Protocol: Recrystallization

Recrystallization is the preferred method for purifying the solid product, as it is often more scalable and cost-effective than chromatography for crystalline compounds[7]. The choice of solvent is critical; an ideal solvent will dissolve the compound poorly at low temperatures but well at high temperatures. A solvent system like ethanol/water or toluene/hexane is a good starting point.

Procedure:

• Dissolve the crude product in a minimal amount of a hot solvent (e.g., ethanol or toluene).

• If the solution is colored, activated charcoal can be added and the solution hot-filtered.

• Allow the solution to cool slowly to room temperature, then place it in an ice bath to maximize crystal formation.

• Collect the purified crystals by vacuum filtration, washing with a small amount of the cold solvent.

• Dry the crystals under vacuum to remove residual solvent.

Structural Elucidation and Analytical Characterization

A multi-technique approach is required for unambiguous structural confirmation and purity assessment.

Diagram of Analytical Workflow

Caption: A typical workflow for the analytical characterization of the title compound.

Expected Analytical Data

The following table summarizes the expected data from key analytical techniques. These predictions are based on established principles of organic spectroscopy[8][9][10][11][12][13][14][15].

Technique	Expected Observations	Rationale
¹H NMR	~8.0-8.5 ppm (s, 1H, N-H); ~7.4-7.6 ppm (m, 4H, Ar-H); ~4.6 ppm (q, 1H, -CH(Cl)-); ~1.8 ppm (d, 3H, -CH₃)	The amide proton (N-H) is typically broad and downfield. The aromatic protons will appear as a complex multiplet due to the para-substitution. The methine proton (-CH(Cl)-) is deshielded by the adjacent chlorine and carbonyl group and is split into a quartet by the methyl protons. The methyl protons are split into a doublet by the methine proton.
¹³C NMR	~168 ppm (C=O); ~137 ppm (Ar C-N); ~132 ppm (Ar C-H); ~122 ppm (Ar C-H); ~117 ppm (Ar C-Br); ~55 ppm (-CH(Cl)-); ~22 ppm (-CH₃)	The carbonyl carbon is significantly downfield. The aromatic carbons will have distinct signals. The carbon bearing the chlorine will be in the aliphatic region but deshielded. The methyl carbon will be the most upfield signal.
IR Spectroscopy	~3300 cm⁻¹ (N-H stretch); ~1670 cm⁻¹ (C=O stretch, Amide I); ~1540 cm⁻¹ (N-H bend, Amide II); ~1100-1000 cm⁻¹ (C-Br stretch); ~800-600 cm⁻¹ (C-Cl stretch)	These are characteristic absorption bands for a secondary aromatic amide containing halogen atoms. The N-H stretch is a single, medium intensity peak[8][16]. The Amide I and II bands are strong and diagnostic for the amide functional group[11]. C-X stretching frequencies decrease with increasing halogen mass[10].
Mass Spec.	M⁺ peak with a complex isotopic cluster due to Br and Cl.	Bromine has two major isotopes, ⁷⁹Br and ⁸¹Br, in an approximate 1:1 ratio. Chlorine has two major isotopes, ³⁵Cl and ³⁷Cl, in an approximate 3:1 ratio. This will result in molecular ion peaks at m/z, m/z+2, and m/z+4 with a characteristic intensity pattern, confirming the presence of both halogens[12][17].
HPLC	A single major peak under reversed-phase conditions.	High-Performance Liquid Chromatography (HPLC) is the primary method for assessing the purity of the final compound. A typical method would use a C18 column with a mobile phase of acetonitrile and water (with 0.1% formic acid or trifluoroacetic acid)[18][19][20].

Potential Applications in Research and Drug Development

N-(4-bromophenyl)-2-chloropropanamide is not typically an end-product but rather a strategic intermediate. Its value lies in its potential for diversification.

Diagram of Synthetic Utility

Caption: Synthetic potential of the title compound as a dual-functionalized building block.

• As an α-Chloroamide Linchpin: The α-chloro group is a versatile precursor for introducing new functionalities. Asymmetric synthesis of α-chloroamides is a field of active research because these compounds serve as key intermediates for preparing valuable chiral motifs found in pharmaceuticals[4][5][21][22]. For instance, reaction with an amine can yield α-amino amides, which are core components of many enzyme inhibitors and peptidomimetics.

• As a Brominated Aromatic Building Block: The bromophenyl moiety is frequently used in medicinal chemistry programs. It can be a precursor for creating biaryl structures via Suzuki coupling, which are prevalent in many drugs. Furthermore, the bromine atom itself can form halogen bonds with biological targets, potentially enhancing binding affinity. Molecules containing this moiety have been investigated for a wide range of biological activities, including as anticancer and antimicrobial agents[3][23][24]. The discovery of Macitentan, a dual endothelin receptor antagonist, highlights the successful incorporation of a bromophenyl group in a modern therapeutic agent[25].

Safety and Handling

No specific safety data sheet (SDS) is publicly available for N-(4-bromophenyl)-2-chloropropanamide. However, based on structurally similar compounds such as N-(4-bromophenyl)-2-chloroacetamide, the following hazards should be anticipated:

• Causes skin irritation.

• Causes serious eye irritation.

• May cause respiratory irritation.

Recommended Handling Procedures:

• Work in a well-ventilated fume hood.

• Wear appropriate personal protective equipment (PPE), including a lab coat, safety glasses with side shields, and chemical-resistant gloves.

• Avoid inhalation of dust and contact with skin and eyes.

• Wash hands thoroughly after handling.

• Store in a tightly sealed container in a cool, dry place away from incompatible materials such as strong oxidizing agents.

Disclaimer: This safety information is based on analogous compounds. Always consult a compound-specific Safety Data Sheet provided by the supplier before handling.

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Technical Guide: Determining the Molecular Weight of N-(4-bromophenyl)-2-chloropropanamide

Introduction: The Foundational Importance of Molecular Weight

In the landscape of chemical research and pharmaceutical development, precision is paramount. Every compound under investigation, from early-stage discovery to late-stage manufacturing, must be rigorously characterized. Among the most fundamental of these characteristics is the molecular weight (MW). An accurately determined molecular weight serves as a primary identifier of a substance, underpinning the stoichiometry of reactions, the confirmation of synthesis, and the basis for regulatory submissions.

This guide provides a comprehensive analysis of the molecular weight of N-(4-bromophenyl)-2-chloropropanamide, a halogenated amide of interest in synthetic chemistry. We will dissect the process from theoretical calculation based on elemental composition to the imperative of experimental verification, highlighting the nuances that arise from isotopic distributions. This dual approach of calculation and empirical validation represents a self-validating system, ensuring the highest degree of confidence in a compound's identity.

Part 1: Theoretical Molecular Weight Calculation

The first step in characterizing a molecule is to calculate its theoretical molecular weight from its chemical formula. This value is derived from the standard atomic weights of its constituent elements as established by the International Union of Pure and Applied Chemistry (IUPAC).[1][2]

Molecular Formula Determination

The systematic name N-(4-bromophenyl)-2-chloropropanamide defines a precise atomic arrangement. Deconstruction of the name yields the following structure and corresponding molecular formula:

• 4-bromophenyl: A benzene ring substituted with a bromine atom at the para position (C₆H₄Br).

• N- : Indicates the phenyl group is attached to the nitrogen of an amide.

• 2-chloropropanamide: A three-carbon amide chain with a chlorine atom on the alpha-carbon (the carbon adjacent to the carbonyl).

This assembly of atoms confirms the molecular formula for N-(4-bromophenyl)-2-chloropropanamide as C₉H₉BrClNO .[3]

Calculation Based on Standard Atomic Weights

The molecular weight is the sum of the atomic weights of all atoms in the molecule. Using the standard atomic weights provided by the IUPAC Commission on Isotopic Abundances and Atomic Weights (CIAAW), we can perform a precise calculation.[4][5]

Element	Symbol	Atom Count	Standard Atomic Weight ( g/mol )	Subtotal ( g/mol )
Carbon	C	9	[12.0096, 12.0116]	108.0990
Hydrogen	H	9	[1.00784, 1.00811]	9.0711
Bromine	Br	1	[79.901, 79.907]	79.9040
Chlorine	Cl	1	[35.446, 35.457]	35.4530
Nitrogen	N	1	[14.00643, 14.00728]	14.0067
Oxygen	O	1	[15.99903, 15.99977]	15.9994
Total	262.5332

Note: For elements with a range of atomic weights due to natural isotopic variation, a conventional value is used for this calculation.

The calculated average molecular weight is 262.53 g/mol , a value consistent with chemical supplier data.[3]

Part 2: Experimental Verification via Mass Spectrometry

While theoretical calculation provides an expected value, it does not confirm the identity or purity of a synthesized sample. Experimental verification is a mandatory quality control step. The gold-standard technique for determining the molecular weight of small molecules with high accuracy is mass spectrometry (MS).[6][7]

The causality for choosing MS lies in its ability to ionize molecules and separate them based on their mass-to-charge ratio (m/z), providing a direct measurement of molecular mass.[6][8] High-resolution mass spectrometry (HRMS) can yield a mass so precise that it can help confirm the elemental composition, distinguishing between molecules with the same nominal mass but different atomic makeups.[9]

Generalized Experimental Protocol for MS Analysis

• Sample Preparation: Dissolve a small quantity (~1 mg) of the N-(4-bromophenyl)-2-chloropropanamide sample in a suitable volatile solvent (e.g., methanol, acetonitrile) to a final concentration of approximately 1 mg/mL.

• Standard Preparation: Prepare a solution of a known calibration compound with a mass close to the analyte to ensure mass accuracy.

• Ionization: Introduce the sample into the mass spectrometer. Electrospray ionization (ESI) is a common choice for this type of molecule as it is a "soft" ionization technique that typically keeps the molecule intact, yielding the molecular ion.

• Mass Analysis: The ionized molecules are guided into the mass analyzer (e.g., Time-of-Flight (TOF), Orbitrap). The analyzer separates the ions based on their m/z ratio.

• Detection & Spectrum Generation: The separated ions strike a detector, which generates a signal proportional to the number of ions. This data is compiled into a mass spectrum, which plots relative intensity versus m/z.

• Data Analysis: Identify the peak or peak cluster corresponding to the molecular ion [M+H]⁺ (for positive ion mode) or [M-H]⁻ (for negative ion mode). The measured m/z value is used to confirm the molecular weight.

Workflow: From Theory to Confirmation

The following diagram illustrates the logical workflow for robust molecular weight determination, integrating theoretical calculation with empirical evidence.

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An In-depth Technical Guide to the Physicochemical Properties of N-(4-bromophenyl)-2-chloropropanamide

This guide provides a detailed exploration of the physical properties of N-(4-bromophenyl)-2-chloropropanamide, a compound of interest for researchers and professionals in drug development and chemical synthesis. Due to the limited availability of direct experimental data for this specific molecule in public literature, this document establishes a framework for its characterization. This is achieved by presenting a standardized synthesis protocol, outlining essential analytical techniques for property determination, and drawing comparisons with the closely related and well-documented analogue, N-(4-bromophenyl)-2-chloroacetamide. This approach offers a predictive and practical guide for scientists working with this and similar chemical entities.

Molecular Identity and Structural Characteristics

N-(4-bromophenyl)-2-chloropropanamide is an amide derivative characterized by a bromophenyl group attached to the nitrogen and a 2-chloropropanoyl moiety. Its structural formula and key identifiers are fundamental to understanding its chemical behavior.

Identifier	Value	Source
Molecular Formula	C₉H₉BrClNO	Santa Cruz Biotechnology[1]
Molecular Weight	262.53 g/mol	Santa Cruz Biotechnology[1]
IUPAC Name	N-(4-bromophenyl)-2-chloropropanamide	N/A
CAS Number	Not available in public databases	N/A

The molecular structure of N-(4-bromophenyl)-2-chloropropanamide is depicted in the following diagram:

Caption: Molecular structure of N-(4-bromophenyl)-2-chloropropanamide.

Synthesis and Purification

The synthesis of N-(4-bromophenyl)-2-chloropropanamide can be achieved through a standard nucleophilic acyl substitution reaction. The following protocol outlines a general and reliable method.

Synthesis Protocol: Acylation of 4-bromoaniline

This procedure involves the reaction of 4-bromoaniline with 2-chloropropionyl chloride in the presence of a non-nucleophilic base to neutralize the hydrochloric acid byproduct.

Materials:

• 4-bromoaniline

• 2-chloropropionyl chloride

• Triethylamine or pyridine

• Anhydrous dichloromethane (DCM) or a similar inert solvent

• 1 M Hydrochloric acid

• Saturated sodium bicarbonate solution

• Brine (saturated sodium chloride solution)

• Anhydrous magnesium sulfate or sodium sulfate

Procedure:

• In a round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), dissolve 4-bromoaniline in anhydrous DCM.

• Add a slight molar excess (approximately 1.1 equivalents) of triethylamine or pyridine to the solution and cool the mixture in an ice bath (0 °C).

• Slowly add one equivalent of 2-chloropropionyl chloride dropwise to the stirred solution.

• After the addition is complete, allow the reaction mixture to warm to room temperature and stir for 2-4 hours, monitoring the reaction progress by thin-layer chromatography (TLC).

• Upon completion, quench the reaction by adding water.

• Transfer the mixture to a separatory funnel and wash sequentially with 1 M HCl, saturated sodium bicarbonate solution, and brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate the solvent in vacuo to yield the crude product.

Purification:

The crude N-(4-bromophenyl)-2-chloropropanamide can be purified by recrystallization from a suitable solvent system (e.g., ethanol/water or hexanes/ethyl acetate) or by column chromatography on silica gel.

Caption: General workflow for the synthesis of N-(4-bromophenyl)-2-chloropropanamide.

Physicochemical Properties: A Comparative Analysis

While experimental data for N-(4-bromophenyl)-2-chloropropanamide is scarce, we can predict its properties based on its structure and by comparing it to the well-characterized N-(4-bromophenyl)-2-chloroacetamide.

Property	N-(4-bromophenyl)-2-chloropropanamide (Predicted/Inferred)	N-(4-bromophenyl)-2-chloroacetamide (Experimental)	Rationale for Prediction
Melting Point	Likely a crystalline solid with a melting point in a similar range to the acetamide, possibly slightly lower due to less efficient crystal packing.	157-161 °C	The additional methyl group may disrupt crystal lattice energy.
Boiling Point	Higher than the acetamide due to increased molecular weight and van der Waals forces.	Not available	Increased molecular mass generally leads to a higher boiling point.
Solubility	Expected to be sparingly soluble in water and soluble in organic solvents like ethanol, acetone, and dichloromethane.	Soluble in acetone, ethanol; slightly soluble in water.	The larger alkyl chain slightly increases lipophilicity.

Spectroscopic Characterization

Spectroscopic analysis is crucial for confirming the identity and purity of a synthesized compound. The following sections detail the expected spectral data for N-(4-bromophenyl)-2-chloropropanamide.

¹H NMR Spectroscopy

The proton NMR spectrum is expected to show distinct signals for the aromatic protons, the amide proton, and the protons of the 2-chloropropionyl group.

• Aromatic Protons: Two doublets in the aromatic region (typically δ 7.0-8.0 ppm), corresponding to the AA'BB' spin system of the 1,4-disubstituted benzene ring.

• Amide Proton: A broad singlet (typically δ 8.0-9.5 ppm) which may exchange with D₂O.

• Methine Proton (-CHCl-) : A quartet (typically δ 4.5-5.0 ppm) due to coupling with the adjacent methyl protons.

• Methyl Protons (-CH₃) : A doublet (typically δ 1.6-1.9 ppm) due to coupling with the methine proton.

¹³C NMR Spectroscopy

The carbon NMR spectrum will provide information on the carbon skeleton.

• Carbonyl Carbon: A signal in the downfield region (typically δ 165-175 ppm).

• Aromatic Carbons: Four signals in the aromatic region (typically δ 115-140 ppm), with the carbon attached to the bromine showing a characteristic lower intensity.

• Methine Carbon (-CHCl-) : A signal around δ 50-60 ppm.

• Methyl Carbon (-CH₃) : A signal in the upfield region (typically δ 20-30 ppm).

Infrared (IR) Spectroscopy

The IR spectrum will show characteristic absorption bands for the functional groups present.

• N-H Stretch: A sharp peak around 3300 cm⁻¹.

• C=O Stretch (Amide I): A strong absorption band around 1670 cm⁻¹.

• N-H Bend (Amide II): A band around 1550 cm⁻¹.

• C-Cl Stretch: A band in the fingerprint region, typically between 600 and 800 cm⁻¹.

• Aromatic C-H and C=C Stretches: Signals in their respective characteristic regions.

Mass Spectrometry

Mass spectrometry will confirm the molecular weight and provide information about the isotopic pattern of bromine and chlorine. The mass spectrum should show a characteristic isotopic pattern for the molecular ion [M]⁺ due to the presence of bromine (⁷⁹Br and ⁸¹Br in an approximate 1:1 ratio) and chlorine (³⁵Cl and ³⁷Cl in an approximate 3:1 ratio). This will result in a cluster of peaks for the molecular ion.

Safety and Handling

As with any chemical compound, proper safety precautions should be taken when handling N-(4-bromophenyl)-2-chloropropanamide. Based on the GHS classifications for similar compounds, it should be treated as a potential irritant.

GHS Hazard Statements (Predicted):

• H315: Causes skin irritation.

• H319: Causes serious eye irritation.

• H335: May cause respiratory irritation.

Precautionary Measures:

• Handle in a well-ventilated fume hood.

• Wear appropriate personal protective equipment (PPE), including safety glasses, gloves, and a lab coat.

• Avoid inhalation of dust and contact with skin and eyes.

• In case of contact, wash the affected area thoroughly with water.

Conclusion

This technical guide provides a comprehensive overview of the anticipated physical properties of N-(4-bromophenyl)-2-chloropropanamide. While direct experimental data is limited, a robust understanding of its characteristics can be inferred through established synthetic protocols, standard analytical techniques, and comparison with closely related analogues. The information presented herein serves as a valuable resource for researchers and professionals in the fields of drug discovery and chemical synthesis, enabling them to safely handle and effectively characterize this compound.

References

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• MDPI. Synthesis of Functionalized N-(4-Bromophenyl)furan-2-carboxamides. [Link]

• ResearchGate. Lab 3: Multistep Synthesis of 4-bromo-2-chloroaniline from aniline. [Link]

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An In-Depth Technical Guide to the Solubility Profile of N-(4-bromophenyl)-2-chloropropanamide

For Researchers, Scientists, and Drug Development Professionals

Authored by: [Your Name/Gemini], Senior Application Scientist

Abstract

This technical guide provides a comprehensive overview of the solubility profile of N-(4-bromophenyl)-2-chloropropanamide, a compound of interest in pharmaceutical research and development. In the absence of extensive empirical data in publicly accessible literature, this document outlines a robust framework for the systematic determination and understanding of its solubility characteristics. We will delve into the theoretical underpinnings of its physicochemical properties, provide detailed, field-proven experimental protocols for solubility assessment, and discuss the critical interplay of factors such as pH, temperature, and solvent systems. This guide is designed to be a practical resource, enabling researchers to generate reliable and reproducible solubility data, a cornerstone of successful drug development.

Introduction: The Critical Role of Solubility in Drug Discovery

The journey of a drug candidate from discovery to a viable therapeutic is fraught with challenges, with poor aqueous solubility being a primary contributor to high attrition rates. A thorough understanding of a compound's solubility is not merely an academic exercise; it is a critical determinant of its bioavailability, manufacturability, and ultimately, its clinical efficacy. N-(4-bromophenyl)-2-chloropropanamide, with its specific chemical architecture, presents a unique case for solubility investigation. This guide will equip the researcher with the necessary tools and methodologies to comprehensively characterize its solubility profile.

Physicochemical Properties of N-(4-bromophenyl)-2-chloropropanamide: A Predictive Overview

Table 1: Physicochemical Properties of N-(4-bromophenyl)-2-chloropropanamide and Related Compounds

Property	N-(4-bromophenyl)-2-chloropropanamide	N-(4-bromophenyl)-2-chloroacetamide[1]	N-(4-bromophenyl)propanamide[2]
Molecular Formula	C₉H₉BrClNO[3]	C₈H₇BrClNO	C₉H₁₀BrNO
Molecular Weight	262.53 g/mol [3]	248.50 g/mol	228.09 g/mol
Predicted LogP	2.8[3]	2.3	2.3
Predicted Water Solubility	-	-	-
Melting Point	Not available	Not available	Not available
Boiling Point	Not available	Not available	Not available
pKa (predicted)	Not available	Not available	Not available

The predicted octanol-water partition coefficient (LogP) of 2.8 for N-(4-bromophenyl)-2-chloropropanamide suggests a lipophilic character, which often correlates with low aqueous solubility.[3] The presence of the halogen atoms (bromine and chlorine) and the amide group will influence its polarity and hydrogen bonding capacity, further impacting its interaction with various solvents.

Strategic Framework for Experimental Solubility Determination

A multi-faceted approach is essential for a comprehensive solubility assessment. This involves determining both thermodynamic and kinetic solubility, as each provides unique and valuable insights for different stages of drug development.

Caption: Experimental workflow for solubility determination.

Detailed Experimental Protocols

The following protocols are designed to be self-validating, with clear steps and rationale for each experimental choice.

Determination of Thermodynamic Solubility using the Shake-Flask Method

The shake-flask method is the gold standard for determining thermodynamic solubility, representing the equilibrium concentration of a compound in a given solvent.[4]

Protocol:

• Material Preparation:

  • Accurately weigh an excess amount of N-(4-bromophenyl)-2-chloropropanamide (e.g., 10 mg) into multiple glass vials. The excess solid is crucial to ensure saturation.

  • Prepare a range of aqueous buffers (pH 2.0, 4.5, 6.8, 7.4, and 9.0) to assess pH-dependent solubility.

  • Select a panel of relevant organic solvents (e.g., ethanol, methanol, acetone, acetonitrile, dimethyl sulfoxide (DMSO)).

• Equilibration:

  • Add a precise volume (e.g., 1 mL) of the chosen solvent to each vial.

  • Seal the vials and place them in a shaker incubator set at a controlled temperature (e.g., 25°C and 37°C) to assess temperature effects.

  • Agitate the samples for a sufficient duration (typically 24-48 hours) to ensure equilibrium is reached. A preliminary time-to-equilibrium study is recommended.

• Sample Processing:

  • After equilibration, allow the vials to stand undisturbed for at least one hour to allow undissolved solid to settle.

  • Carefully withdraw an aliquot of the supernatant using a syringe and filter it through a 0.22 µm syringe filter to remove any particulate matter. This step is critical to avoid overestimation of solubility.

• Quantification (HPLC-UV Method):

  • Prepare a series of standard solutions of N-(4-bromophenyl)-2-chloropropanamide of known concentrations in a suitable solvent (e.g., acetonitrile).

  • Develop a specific and validated High-Performance Liquid Chromatography (HPLC) method with UV detection. A reverse-phase C18 column is a good starting point. The mobile phase composition should be optimized to achieve good peak shape and retention time.

  • Inject the filtered supernatant and the standard solutions into the HPLC system.

  • Construct a calibration curve by plotting the peak area of the standards against their known concentrations.

  • Determine the concentration of N-(4-bromophenyl)-2-chloropropanamide in the sample by interpolating its peak area on the calibration curve.

Rationale for Choices: The use of multiple pH buffers is essential to understand the impact of ionization on solubility, particularly if the compound has acidic or basic functional groups. Assessing solubility at both room temperature (25°C) and physiological temperature (37°C) provides data relevant to both storage and in vivo conditions. HPLC-UV is the preferred method for quantification due to its high specificity and sensitivity.

High-Throughput Kinetic Solubility Assay

Kinetic solubility measures the concentration at which a compound precipitates from a supersaturated solution, often prepared by diluting a high-concentration DMSO stock. This is particularly useful in early drug discovery for rapid screening.

Protocol:

• Stock Solution Preparation: Prepare a high-concentration stock solution of N-(4-bromophenyl)-2-chloropropanamide (e.g., 10 mM) in 100% DMSO.

• Serial Dilution: In a 96-well plate, perform a serial dilution of the DMSO stock solution into the desired aqueous buffer (e.g., phosphate-buffered saline, pH 7.4).

• Precipitation Detection: Incubate the plate at room temperature for a defined period (e.g., 2 hours). The formation of precipitate can be detected by various methods, such as nephelometry (light scattering), UV-Vis spectroscopy (by measuring absorbance in the supernatant after centrifugation), or visual inspection.

• Data Analysis: The kinetic solubility is reported as the highest concentration at which no precipitate is observed.

Influence of Physicochemical Parameters on Solubility

A comprehensive solubility profile extends beyond single-point measurements. Understanding how solubility is affected by various factors is crucial for formulation development.

Effect of pH

The amide group in N-(4-bromophenyl)-2-chloropropanamide is generally considered neutral, but its hydrolysis at extreme pH values could influence solubility. A pH-solubility profile should be generated by plotting the determined solubility against the pH of the aqueous buffers.

Effect of Temperature

Solubility is a temperature-dependent process. The data obtained at 25°C and 37°C will allow for the calculation of the enthalpy of solution using the van't Hoff equation, providing insight into the thermodynamics of the dissolution process.

Co-solvents and Formulation Vehicles

Given the predicted low aqueous solubility, the use of co-solvents is likely necessary for formulation. The solubility data in various organic solvents will guide the selection of appropriate excipients.

Advanced Characterization: pKa Determination

While the amide proton is weakly acidic, its pKa is likely outside the physiological range. However, for a complete profile, its determination is recommended.

Caption: Workflow for pKa determination via potentiometric titration.

For poorly soluble compounds, potentiometric titration in a co-solvent system (e.g., methanol-water mixtures) followed by extrapolation to 0% co-solvent (Yasuda-Shedlovsky plot) is a reliable method.[5]

Conclusion: Building a Predictive and Practical Solubility Profile

This technical guide provides a comprehensive and actionable framework for characterizing the solubility profile of N-(4-bromophenyl)-2-chloropropanamide. By systematically applying the outlined experimental protocols and considering the influence of key physicochemical parameters, researchers can generate the high-quality, reliable data necessary to make informed decisions throughout the drug development pipeline. The principles and methodologies detailed herein are not only applicable to the topic compound but also serve as a robust template for the solubility assessment of other novel chemical entities.

References

• PubChem. N-(4-Bromophenyl)-2-chloroacetamide. [Link]

• PubChem. N-(4-Bromophenyl)propionamide. [Link]

• PubChemLite. N-(4-bromophenyl)-2-chloropropanamide (C9H9BrClNO). [Link]

• Dissolution Technologies. Determination of Thermodynamic Solubility of Active Pharmaceutical Ingredients for Veterinary Species: A New USP General Chapter. [Link]

• ECETOC. APPENDIX A: MEASUREMENT OF ACIDITY (pKA). [Link]

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Spectroscopic Unveiling of N-(4-bromophenyl)-2-chloropropanamide: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Foreword

In the landscape of pharmaceutical research and development, the precise characterization of novel chemical entities is paramount. N-(4-bromophenyl)-2-chloropropanamide, a halogenated aromatic amide, represents a class of compounds with significant potential in medicinal chemistry. Its structural features, including a chiral center and a substituted phenyl ring, necessitate a thorough spectroscopic analysis to unambiguously confirm its identity and purity. This guide, designed for the discerning scientist, provides an in-depth exploration of the nuclear magnetic resonance (NMR), infrared (IR), and mass spectrometry (MS) data of N-(4-bromophenyl)-2-chloropropanamide. Beyond a mere presentation of data, this document delves into the rationale behind the expected spectral characteristics, grounded in fundamental principles and comparative analysis with structurally related molecules.

Synthesis and Structural Elucidation

The logical starting point for any spectroscopic analysis is a robust and well-documented synthetic protocol. This not only ensures the availability of the analyte but also provides crucial context for potential impurities that might be observed in the spectra.

Synthetic Protocol: A Pathway to Purity

The synthesis of N-(4-bromophenyl)-2-chloropropanamide is most effectively achieved through the nucleophilic acyl substitution of 4-bromoaniline with 2-chloropropionyl chloride. This reaction is a cornerstone of amide synthesis and is known for its high efficiency.

Experimental Protocol:

• Reactant Preparation: In a round-bottom flask equipped with a magnetic stirrer and under an inert atmosphere (e.g., nitrogen or argon), dissolve 4-bromoaniline (1.0 equivalent) in a suitable anhydrous solvent such as dichloromethane (DCM) or tetrahydrofuran (THF).

• Base Addition: To the stirred solution, add a non-nucleophilic base, such as triethylamine (1.1 equivalents) or diisopropylethylamine (DIPEA), to act as a scavenger for the hydrochloric acid byproduct. Cool the mixture to 0 °C in an ice bath. The use of a base is critical to prevent the protonation of the aniline nitrogen, which would render it non-nucleophilic.

• Acylation: Add 2-chloropropionyl chloride (1.05 equivalents) dropwise to the cooled reaction mixture. The slow addition is crucial to control the exothermic nature of the reaction and minimize side-product formation.

• Reaction Monitoring: Allow the reaction to warm to room temperature and stir for 2-4 hours. The progress of the reaction can be monitored by thin-layer chromatography (TLC) until the starting material (4-bromoaniline) is consumed.

• Work-up: Upon completion, quench the reaction with the addition of water. Transfer the mixture to a separatory funnel and extract the aqueous layer with the organic solvent used in the reaction. Wash the combined organic layers sequentially with a dilute acid solution (e.g., 1 M HCl) to remove excess base, followed by a saturated sodium bicarbonate solution to neutralize any remaining acid, and finally with brine.

• Purification: Dry the organic layer over an anhydrous drying agent (e.g., Na₂SO₄ or MgSO₄), filter, and concentrate the solvent in vacuo. The crude product can be further purified by recrystallization from a suitable solvent system (e.g., ethanol/water or hexanes/ethyl acetate) to yield N-(4-bromophenyl)-2-chloropropanamide as a solid.

Diagrammatic Representation of the Synthetic Workflow:

Caption: Synthetic workflow for N-(4-bromophenyl)-2-chloropropanamide.

Spectroscopic Data Analysis

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is arguably the most powerful tool for the structural elucidation of organic molecules in solution. Both ¹H and ¹³C NMR provide a wealth of information about the chemical environment of the individual atoms.

The proton NMR spectrum of N-(4-bromophenyl)-2-chloropropanamide is expected to exhibit distinct signals corresponding to the aromatic protons, the amide proton, the methine proton, and the methyl protons. The anticipated chemical shifts (in ppm, relative to TMS) in a common deuterated solvent like CDCl₃ are summarized below.

Proton(s)	Expected Chemical Shift (δ, ppm)	Multiplicity	Integration	Rationale
Amide N-H	7.5 - 8.5	Broad Singlet	1H	The amide proton is typically deshielded and often appears as a broad signal due to quadrupole broadening from the adjacent nitrogen and potential hydrogen bonding.
Aromatic H (ortho to NH)	~7.5	Doublet	2H	These protons are ortho to the electron-donating amide group and meta to the electron-withdrawing bromine atom. They will appear as a doublet due to coupling with the adjacent aromatic protons.
Aromatic H (meta to NH)	~7.4	Doublet	2H	These protons are meta to the amide group and ortho to the bromine atom. They will also appear as a doublet due to coupling with their neighboring aromatic protons.
Methine C-H	~4.7	Quartet	1H	This proton is adjacent to a stereocenter and is coupled to the three protons of the methyl group, resulting in a quartet (n+1 rule). The presence of the electron-withdrawing chlorine atom and the carbonyl group causes a significant downfield shift.
Methyl CH₃	~1.8	Doublet	3H	The methyl protons are coupled to the single methine proton, leading to a doublet.

Causality Behind Chemical Shifts: The electron-withdrawing nature of the bromine atom and the amide carbonyl group deshields the aromatic protons, shifting them downfield. The electronegative chlorine atom on the α-carbon of the propionamide moiety causes a significant downfield shift of the adjacent methine proton.

The ¹³C NMR spectrum provides information about the carbon skeleton of the molecule. The expected chemical shifts are detailed in the following table.

Carbon(s)	Expected Chemical Shift (δ, ppm)	Rationale
Carbonyl C=O	168 - 172	The carbonyl carbon of an amide is highly deshielded and appears in this characteristic downfield region.
Aromatic C (C-NH)	137 - 140	This carbon is directly attached to the nitrogen of the amide group.
Aromatic C (C-Br)	115 - 118	The carbon atom bonded to the bromine atom is shielded relative to the other aromatic carbons due to the heavy atom effect of bromine.
Aromatic C (ortho to NH)	121 - 123	These carbons are influenced by the electron-donating nature of the amide nitrogen.
Aromatic C (meta to NH)	~132	These carbons are ortho to the bromine atom and experience its electron-withdrawing inductive effect.
Methine C-H	55 - 60	The presence of the directly attached electronegative chlorine atom causes a significant downfield shift for this carbon.
Methyl C-H₃	20 - 25	The methyl carbon is in a typical aliphatic region.

Diagrammatic Representation of NMR Logic:

Caption: Logical relationships in the NMR analysis of the target molecule.

Infrared (IR) Spectroscopy

IR spectroscopy is a valuable technique for identifying the functional groups present in a molecule. The IR spectrum of N-(4-bromophenyl)-2-chloropropanamide is expected to show characteristic absorption bands for the N-H bond, the C=O bond, and the aromatic ring.

Functional Group	Expected Absorption Range (cm⁻¹)	Intensity	Rationale
N-H Stretch (Amide)	3250 - 3350	Strong, often broad	This absorption is characteristic of a secondary amide N-H bond and is often broadened due to hydrogen bonding.
C=O Stretch (Amide I)	1660 - 1680	Strong	The carbonyl stretch of a secondary amide is a very strong and sharp absorption, a key diagnostic peak.
N-H Bend (Amide II)	1530 - 1560	Strong	This band arises from a combination of N-H bending and C-N stretching and is characteristic of secondary amides.
Aromatic C=C Stretch	1450 - 1600	Medium to Weak	Multiple bands are expected in this region corresponding to the stretching vibrations of the aromatic ring.
C-N Stretch	1200 - 1350	Medium	The stretching vibration of the carbon-nitrogen bond.
C-Cl Stretch	600 - 800	Medium to Strong	The presence of the chloroalkane moiety will give rise to an absorption in this region.
C-Br Stretch	500 - 600	Medium	The carbon-bromine bond stretch appears in the lower frequency region of the spectrum.

Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and fragmentation pattern of a molecule, which can be used to confirm its structure. For N-(4-bromophenyl)-2-chloropropanamide (C₉H₉BrClNO), the expected molecular weight is approximately 261.95 g/mol (for the most abundant isotopes ⁷⁹Br and ³⁵Cl).

Expected Fragmentation Pattern:

• Molecular Ion Peak ([M]⁺): A prominent molecular ion peak should be observed at m/z 262 and 264, with an approximate ratio of 3:1 due to the isotopic abundance of ³⁵Cl and ³⁷Cl. Furthermore, the presence of bromine (⁷⁹Br and ⁸¹Br in a roughly 1:1 ratio) will result in a characteristic M+2 peak of similar intensity to the M peak. Therefore, a cluster of peaks around m/z 261, 263, 263, and 265 is expected.

• α-Cleavage: Cleavage of the bond between the carbonyl group and the α-carbon is a common fragmentation pathway for amides. This would lead to the formation of the N-(4-bromophenyl)formamide radical cation or related fragments.

• McLafferty Rearrangement: While less likely for this specific structure due to the absence of a γ-hydrogen on a flexible chain, it is a fragmentation to consider in related amide structures.

• Loss of Chlorine: Loss of a chlorine radical (Cl•) from the molecular ion would result in a fragment at [M-35]⁺ and [M-37]⁺.

• Loss of the Acyl Group: Cleavage of the amide C-N bond can lead to the formation of the 4-bromoaniline radical cation (m/z 171/173) and the 2-chloropropionyl cation (m/z 90/92).

Predicted Mass Spectrometry Data:

Adduct	m/z (Predicted)
[M+H]⁺	261.96288
[M+Na]⁺	283.94482
[M-H]⁻	259.94832

Data predicted by PubChemLite.[1]

Conclusion: A Framework for Confident Characterization

This technical guide provides a comprehensive spectroscopic framework for the characterization of N-(4-bromophenyl)-2-chloropropanamide. By integrating a reliable synthetic protocol with a detailed analysis of the expected NMR, IR, and MS data, researchers and drug development professionals are equipped with the necessary tools for unambiguous structure confirmation and purity assessment. The principles and comparative data presented herein serve as a robust foundation for the interpretation of experimental results and underscore the importance of a multi-technique spectroscopic approach in modern chemical research.

References

• Gottlieb, H. E., Kotlyar, V., & Nudelman, A. (1997). NMR Chemical Shifts of Common Laboratory Solvents as Trace Impurities. The Journal of Organic Chemistry, 62(21), 7512–7515. [Link]

• PubChemLite. N-(4-bromophenyl)-2-chloropropanamide (C9H9BrClNO). [Link]

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N-(4-bromophenyl)-2-chloropropanamide stability and storage conditions

An In-depth Technical Guide to the Stability and Storage of N-(4-bromophenyl)-2-chloropropanamide

For Researchers, Scientists, and Drug Development Professionals

Authored by: Your Senior Application Scientist

Abstract

N-(4-bromophenyl)-2-chloropropanamide is a chemical intermediate whose integrity is paramount for the success of subsequent synthetic steps and the quality of the final product. This guide provides a comprehensive overview of the critical aspects of its stability and outlines best practices for storage and handling. We will delve into the molecule's inherent structural liabilities, predict potential degradation pathways, and offer a framework for establishing a robust stability-indicating testing protocol. This document is intended to serve as a practical resource for researchers and professionals in the field of drug development and chemical synthesis, ensuring the long-term viability of this important reagent.

Chemical Profile and Structural Considerations

N-(4-bromophenyl)-2-chloropropanamide possesses a unique combination of functional groups that dictate its chemical behavior and stability profile. A thorough understanding of its structure is the first step in predicting and mitigating potential degradation.

• Molecular Formula: C₉H₉BrClNO[1]

• Molecular Weight: 262.53 g/mol [1]

• Core Structure: A propanamide linker connects a 4-bromophenyl ring to a chiral center bearing a chlorine atom.

The key structural features that influence stability are:

• Amide Linkage: Generally stable, but susceptible to hydrolysis under strong acidic or basic conditions.[2][3]

• α-Chloro Amide Moiety: The chlorine atom on the carbon adjacent to the carbonyl group is activated towards nucleophilic substitution.

• Brominated Aromatic Ring: The carbon-bromine bond can be susceptible to photolytic cleavage.

Predicted Degradation Pathways

Based on the functional groups present in N-(4-bromophenyl)-2-chloropropanamide, several potential degradation pathways can be anticipated. Forced degradation studies are essential to confirm these pathways and identify the resulting degradants.[4][5][6]

Hydrolytic Degradation

Hydrolysis of the amide bond is a primary degradation concern, particularly at pH extremes.[2][3][7]

• Acid-Catalyzed Hydrolysis: In the presence of a strong acid and heat, the amide bond can be cleaved to yield 4-bromoaniline and 2-chloropropanoic acid.[8][9]

• Base-Catalyzed Hydrolysis: Strong alkaline conditions will also promote hydrolysis, resulting in the formation of 4-bromoaniline and the salt of 2-chloropropanoic acid.[8]

Caption: Predicted Hydrolytic Degradation Pathways.

Nucleophilic Substitution

The α-chloro position is susceptible to nucleophilic attack. The presence of water or other nucleophiles in the storage environment could lead to the formation of hydroxy- or other substituted derivatives.

Photodegradation

Aromatic halides can be sensitive to light, particularly UV radiation.[10] This can lead to homolytic cleavage of the C-Br bond, generating radical species that can participate in a variety of secondary reactions, potentially leading to impurities.

Recommended Storage and Handling Conditions

Proper storage is crucial to maintain the purity and stability of N-(4-bromophenyl)-2-chloropropanamide. The following conditions are recommended based on the chemical properties of the compound and general laboratory best practices.[11][12]

Parameter	Recommendation	Rationale
Temperature	2-8°C[13]	Refrigeration minimizes the rate of potential hydrolytic and other degradation reactions.
Atmosphere	Store under an inert atmosphere (e.g., Argon, Nitrogen).	Prevents oxidative degradation and minimizes exposure to atmospheric moisture.
Light	Store in an amber, light-resistant container.[14]	Protects the compound from potential photodegradation due to its aromatic bromine moiety.
Container	Use a well-sealed, non-reactive container (e.g., glass).	Prevents contamination and ingress of moisture and air.[11][12]
Handling	Handle in a well-ventilated area, avoiding dust formation.[15] Use appropriate personal protective equipment (PPE), including gloves and safety glasses.[16]	The compound is classified as an irritant and may be harmful if swallowed or inhaled.[17][18]

Framework for a Stability-Indicating Study

A comprehensive stability study is essential to fully understand the degradation profile of N-(4-bromophenyl)-2-chloropropanamide and to establish a reliable shelf-life. This involves subjecting the compound to a range of stress conditions, a process known as forced degradation.[5][6][19] The goal is to generate potential degradation products and develop analytical methods that can resolve these from the parent compound.[4]

Experimental Workflow for Forced Degradation

Caption: Forced Degradation Experimental Workflow.

Step-by-Step Protocol for a Preliminary Forced Degradation Study

• Sample Preparation: Prepare a stock solution of N-(4-bromophenyl)-2-chloropropanamide in a suitable solvent mixture (e.g., 50:50 acetonitrile:water) at a concentration of approximately 1 mg/mL.

• Acidic Stress: Mix 1 mL of the stock solution with 1 mL of 0.1 N HCl. Heat at 60°C for a predetermined time (e.g., 24, 48 hours). At each time point, withdraw an aliquot, neutralize with an equivalent amount of 0.1 N NaOH, and dilute for analysis.

• Basic Stress: Mix 1 mL of the stock solution with 1 mL of 0.1 N NaOH. Heat at 60°C for a predetermined time. At each time point, withdraw an aliquot, neutralize with an equivalent amount of 0.1 N HCl, and dilute for analysis.

• Oxidative Stress: Mix 1 mL of the stock solution with 1 mL of 3% hydrogen peroxide. Keep at room temperature, protected from light, for a predetermined time. Withdraw aliquots and dilute for analysis.

• Thermal Stress: Store a known quantity of the solid compound in an oven at a high temperature (e.g., 80°C).[20] At specified time points, dissolve a portion of the solid and analyze.

• Photolytic Stress: Expose the solid compound and a solution to light providing an overall illumination of not less than 1.2 million lux hours and an integrated near-ultraviolet energy of not less than 200 watt hours/square meter, as per ICH Q1B guidelines.

• Analysis: Analyze all stressed samples, along with an unstressed control, using a stability-indicating HPLC method, preferably with both UV and mass spectrometric detection to aid in the identification of degradation products.

Conclusion

While N-(4-bromophenyl)-2-chloropropanamide is a relatively stable compound under controlled conditions, its inherent chemical structure presents potential liabilities, primarily hydrolysis of the amide linkage and, to a lesser extent, photolytic degradation. Adherence to the recommended storage conditions—refrigeration, exclusion of light and moisture, and use of an inert atmosphere—is critical for preserving its integrity. The implementation of a rigorous stability testing program, including forced degradation studies, will provide a comprehensive understanding of its degradation profile, ensuring the quality and reliability of this intermediate in research and development.

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N-(4-bromophenyl)-2-chloropropanamide: A Comprehensive Guide to Safety and Handling

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Abstract: This guide provides a detailed examination of the safety protocols and handling procedures for N-(4-bromophenyl)-2-chloropropanamide (CAS No. 25443-46-5). As a brominated aromatic amide, this compound is valuable in synthetic chemistry and drug development pipelines. However, its structure suggests potential hazards that necessitate rigorous safety measures. This document synthesizes available data from structurally analogous compounds and established chemical safety principles to provide a self-validating framework for risk mitigation. The protocols herein are designed for researchers, scientists, and professionals who may handle this or similar chemical entities, emphasizing the causality behind each safety recommendation to foster a culture of informed caution.

Hazard Identification and Risk Assessment

Based on GHS (Globally Harmonized System) classifications for analogous compounds, N-(4-bromophenyl)-2-chloropropanamide should be handled as a substance with the following potential hazards[3][4]:

• Acute Toxicity, Oral (Harmful): May be harmful if swallowed.[3][5]

• Skin Irritation: Causes skin irritation upon direct contact.[3]

• Serious Eye Irritation: Causes serious eye irritation or damage.[3]

• Respiratory Tract Irritation: May cause respiratory irritation if inhaled as a dust or aerosol.[3][6]

The primary routes of exposure are inhalation, ingestion, and skin or eye contact. The causality for these hazards lies in the reactive nature of the chloro- and bromo- functional groups and the systemic effects common to aromatic amines and amides.

Physicochemical Properties

Property	Value	Source
Molecular Formula	C₉H₉BrClNO	[1][2]
Molecular Weight	262.53 g/mol	[1]
Appearance	Solid (presumed)

Note: Specific quantitative data such as melting point, boiling point, and LD50 are not available in the reviewed literature. A conservative approach to handling is therefore essential.

Logical Workflow for Risk Assessment

A systematic risk assessment should precede any handling of this compound. This workflow ensures that all potential hazards are identified and controlled.

Caption: A five-step workflow for chemical risk assessment.

Engineering and Administrative Controls: The First Line of Defense

The most effective way to mitigate risk is to minimize exposure potential through robust engineering and administrative controls. Personal Protective Equipment (PPE) should be considered the final line of defense.

• Ventilation: All handling of N-(4-bromophenyl)-2-chloropropanamide powder must be conducted in a properly functioning chemical fume hood or a ventilated enclosure to minimize the risk of inhalation.[7][8] The system should provide adequate airflow to keep airborne concentrations low.

• Designated Area: Establish a designated area for handling this compound. This area should be clearly marked, and access should be restricted to authorized personnel.

• Safe Work Practices: Avoid the formation and accumulation of dust.[7][8] Use wet wiping or a HEPA-filtered vacuum for cleaning; never use dry sweeping. Wash hands thoroughly with soap and water after handling and before leaving the laboratory.[7][9]

Personal Protective Equipment (PPE) Protocol

A stringent PPE protocol is mandatory to prevent skin, eye, and respiratory exposure. The selection of PPE must be based on the concentration and quantity of the substance being handled.[7]

Recommended PPE

PPE Category	Item	Specification	Rationale
Eye and Face Protection	Safety Goggles	Chemical splash goggles conforming to EN 166 (EU) or NIOSH (US) standards.[7][10]	Protects eyes from airborne dust particles and accidental splashes.
Face Shield	Worn over safety goggles, especially when handling larger quantities (>10g) or when there is a significant splash risk.[10]	Provides full-face protection from splashes and impacts.
Skin and Body Protection	Chemical-resistant Gloves	Nitrile gloves are appropriate for handling solids. Always inspect gloves for tears or holes before use.[8][10]	Prevents direct skin contact, a primary route of exposure. Use proper glove removal technique to avoid contaminating skin.[7]
Laboratory Coat	A long-sleeved, knee-length lab coat.[10]	Protects skin and personal clothing from contamination.
Impervious Clothing	A chemical-resistant apron or suit may be required for large-scale operations or during spill cleanup.[7][10]	Offers an additional barrier against significant chemical exposure.
Respiratory Protection	Respirator	For nuisance exposures, a P95 (US) or P1 (EU) particle respirator may be used.[6][11] For higher potential concentrations, an OV/AG/P99 (US) or ABEK-P2 (EU) cartridge respirator is recommended.[6][8]	Prevents inhalation of irritating dust particles. Respirator use must comply with a formal respiratory protection program.

PPE Donning and Doffing Workflow

Incorrectly removing PPE can lead to exposure. The following sequence must be followed to ensure safety.

Caption: The correct sequence for donning and doffing PPE.

Safe Storage and Handling Procedures

Proper storage is critical to maintaining the chemical's integrity and preventing accidental release.

• Storage Conditions: Store in a cool, dry, and well-ventilated area away from incompatible materials such as strong oxidizing agents.[7] The storage container must be kept tightly closed to prevent moisture contamination and release of dust.[7]

• Handling: When handling the solid, use appropriate tools (spatulas, weighing paper) to minimize dust creation. Avoid actions that can generate dust, such as crushing or vigorous shaking. All transfers should be performed inside a chemical fume hood.[8]

Emergency Procedures: A Plan for the Unexpected

Despite all precautions, accidents can happen. A clear, well-rehearsed emergency plan is crucial.

First-Aid Measures

The immediate response to an exposure is critical to minimizing harm. Always show the Safety Data Sheet to attending medical personnel.[8][11]

• Inhalation: Immediately move the affected person to fresh air.[12][13] If breathing is difficult, administer oxygen. If breathing has stopped, provide artificial respiration.[9] Seek immediate medical attention.[12]

• Skin Contact: Remove all contaminated clothing immediately.[13][14] Wash the affected area thoroughly with soap and plenty of water for at least 15 minutes.[11][15] Seek medical attention if irritation develops or persists.[9]

• Eye Contact: Immediately flush the eyes with copious amounts of water for at least 15 minutes, occasionally lifting the upper and lower eyelids.[11] Remove contact lenses if present and easy to do.[12] Seek immediate medical attention.

• Ingestion: Do NOT induce vomiting. If the person is conscious, rinse their mouth with water and have them drink two glasses of water.[9][11] Never give anything by mouth to an unconscious person.[12] Seek immediate medical attention.

Spill Response

In the event of a spill, the priority is to ensure personnel safety and prevent the spread of contamination.

Caption: Decision tree for responding to a chemical spill.

Disposal Considerations

All waste containing N-(4-bromophenyl)-2-chloropropanamide must be treated as hazardous waste.

• Waste Collection: Collect surplus material and contaminated items (e.g., gloves, weighing paper) in a suitable, labeled, and sealed container.[7][8] Do not mix with other waste streams unless directed by your institution's Environmental Health and Safety (EHS) department.

• Disposal Method: Arrange for disposal through a licensed professional waste disposal service.[6] Do not allow the product to enter drains or the environment.[6][7]

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An In-depth Technical Guide to the Potential Biological Activities of N-(4-bromophenyl)-2-chloropropanamide

Abstract

N-(4-bromophenyl)-2-chloropropanamide is a halogenated amide whose biological potential remains largely unexplored. This guide provides a comprehensive framework for investigating its prospective antimicrobial, anticancer, and anti-inflammatory activities. The rationale for pursuing these lines of inquiry is grounded in structure-activity relationship (SAR) studies of analogous chemical entities. We present detailed, field-proven experimental protocols, data interpretation guidelines, and potential mechanistic pathways to create a self-validating system for the rigorous scientific evaluation of this compound. This document is intended for researchers, scientists, and drug development professionals seeking to characterize novel chemical matter.

Introduction and Rationale

N-(4-bromophenyl)-2-chloropropanamide is a synthetic organic compound featuring a brominated phenyl ring linked via an amide bond to a 2-chloropropionyl group. While direct research on this specific molecule is sparse, its structural motifs are prevalent in compounds with established bioactivities.

• The Halo-Aryl Moiety: The presence of a 4-bromophenyl group often enhances lipophilicity, which can improve membrane permeability. Halogen atoms, particularly bromine, can participate in halogen bonding, a specific type of non-covalent interaction that can influence ligand-receptor binding. Studies on related N-(4-bromophenyl) derivatives have demonstrated significant antibacterial and anticancer activities.[1][2]

• The α-Chloro Amide Group: The 2-chloropropanamide fragment is a reactive electrophilic center. This functional group can potentially engage in covalent interactions with nucleophilic residues (e.g., cysteine, histidine) in enzyme active sites or on protein surfaces, leading to irreversible inhibition of biological targets. Such mechanisms are hallmarks of various enzyme inhibitors.

Based on these structural alerts, this guide will focus on a systematic evaluation of three primary potential activities: antimicrobial, anticancer, and anti-inflammatory.

Compound Profile: N-(4-bromophenyl)-2-chloropropanamide

Property	Value	Source
IUPAC Name	N-(4-bromophenyl)-2-chloropropanamide	PubChem
Molecular Formula	C₉H₉BrClNO	PubChem
Molecular Weight	262.53 g/mol	PubChem
Canonical SMILES	CC(C(=O)NC1=CC=C(C=C1)Br)Cl	PubChem
Structure

Proposed Investigational Workflow

A tiered screening approach is the most efficient method to elucidate the biological potential of a novel compound. This workflow prioritizes broad, cost-effective primary screens followed by more complex, mechanism-focused secondary and tertiary assays.

Caption: A tiered workflow for characterizing N-(4-bromophenyl)-2-chloropropanamide.

Potential Antimicrobial Activity

Rationale: The combination of a lipophilic bromophenyl group and a reactive chloro-amide suggests potential as an antimicrobial agent. Halogenated amides and related structures are known to exhibit antibacterial properties, possibly by disrupting cell membranes or inhibiting essential enzymes.[3][4]

Protocol: Minimum Inhibitory Concentration (MIC) Assay

This protocol determines the lowest concentration of the compound that visibly inhibits microbial growth. It is the gold-standard primary screen for antimicrobial activity.

Principle: A serial dilution of the test compound is incubated with a standardized inoculum of bacteria in a multi-well plate. Bacterial growth is assessed by measuring optical density or using a metabolic indicator dye.

Step-by-Step Methodology:

• Preparation: Dissolve N-(4-bromophenyl)-2-chloropropanamide in dimethyl sulfoxide (DMSO) to create a 10 mg/mL stock solution. Prepare 2-fold serial dilutions in appropriate sterile broth (e.g., Mueller-Hinton Broth) in a 96-well microtiter plate. The final concentration range should typically span from 128 µg/mL to 0.25 µg/mL.

• Inoculum: Prepare a bacterial suspension equivalent to a 0.5 McFarland standard. Dilute this suspension to achieve a final concentration of approximately 5 x 10⁵ colony-forming units (CFU)/mL in each well.

• Controls (Self-Validation):

  • Positive Control: Wells containing bacteria and broth only (no compound).

  • Negative Control: Wells containing broth only (no bacteria).

  • Vehicle Control: Wells containing bacteria, broth, and the highest concentration of DMSO used in the assay to ensure the solvent has no inhibitory effect.

  • Reference Control: A known antibiotic (e.g., Ciprofloxacin for bacteria, Fluconazole for fungi) to validate assay sensitivity.

• Incubation: Incubate the plates at 37°C for 18-24 hours.

• Data Analysis: The MIC is the lowest concentration of the compound where no visible growth is observed. This can be determined by visual inspection or by reading absorbance at 600 nm.

Data Presentation:

Microorganism	Strain	MIC (µg/mL)	Reference MIC (µg/mL)
Staphylococcus aureus	ATCC 29213	[Experimental Result]	0.25-1.0 (Ciprofloxacin)
Escherichia coli	ATCC 25922	[Experimental Result]	0.008-0.03 (Ciprofloxacin)
Candida albicans	ATCC 90028	[Experimental Result]	0.25-1.0 (Fluconazole)

Potential Anticancer Activity

Rationale: Many small molecules containing halo-aryl and amide functionalities exhibit cytotoxic effects against cancer cell lines.[5] The electrophilic nature of the α-chloro group could lead to alkylation of crucial biomolecules like DNA or proteins, inducing apoptosis or cell cycle arrest.[6] Related benzamides have shown anticancer potential.[3]

Protocol: MTT Cell Viability Assay

The MTT assay is a colorimetric assay for assessing cell metabolic activity, which serves as a proxy for cell viability and proliferation.

Principle: The mitochondrial dehydrogenase enzymes in living cells reduce the yellow tetrazolium salt MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) to purple formazan crystals. The amount of formazan produced is directly proportional to the number of viable cells.

Step-by-Step Methodology:

• Cell Seeding: Seed cancer cells (e.g., MCF-7 for breast cancer, HCT-116 for colon cancer) into a 96-well plate at a density of 5,000-10,000 cells/well and allow them to adhere overnight.

• Compound Treatment: Prepare serial dilutions of N-(4-bromophenyl)-2-chloropropanamide in cell culture medium. Replace the old medium with the compound-containing medium and incubate for 48-72 hours.

• Controls (Self-Validation):

  • Untreated Control: Cells treated with medium only.

  • Vehicle Control: Cells treated with the highest concentration of DMSO used.

  • Positive Control: A known cytotoxic drug (e.g., Doxorubicin).

• MTT Addition: Add MTT solution (final concentration 0.5 mg/mL) to each well and incubate for 3-4 hours at 37°C.

• Formazan Solubilization: Remove the MTT solution and add DMSO or another suitable solvent to dissolve the formazan crystals.

• Data Analysis: Measure the absorbance at 570 nm using a plate reader. Calculate the percentage of cell viability relative to the untreated control. Plot the results to determine the IC₅₀ (the concentration of compound that inhibits 50% of cell growth).

Data Presentation:

Cell Line	Cancer Type	IC₅₀ (µM)	Doxorubicin IC₅₀ (µM)
MCF-7	Breast Adenocarcinoma	[Experimental Result]	~0.1 - 1.0
HCT-116	Colorectal Carcinoma	[Experimental Result]	~0.1 - 0.5
A549	Lung Carcinoma	[Experimental Result]	~0.2 - 1.5

Hypothetical Mechanism: Induction of Apoptosis

If the compound shows significant cytotoxicity, a plausible mechanism is the induction of apoptosis. The electrophilic chloro-amide could alkylate and stress the endoplasmic reticulum (ER), triggering the Unfolded Protein Response (UPR), which can lead to the activation of the caspase cascade and programmed cell death.

Caption: Hypothetical pathway for apoptosis induction via ER stress.

Potential Anti-inflammatory Activity

Rationale: The N-phenylamide scaffold is present in several molecules with anti-inflammatory properties.[7][8] Some benzamides and nicotinamides are known to inhibit the transcription factor NF-κB, a master regulator of the inflammatory response.[9] Inhibition of NF-κB would lead to decreased production of pro-inflammatory mediators like nitric oxide (NO) and cytokines.

Protocol: Griess Assay for Nitric Oxide Production

This protocol measures the production of nitric oxide (NO) by lipopolysaccharide (LPS)-stimulated macrophages, a key event in the inflammatory cascade.

Principle: The Griess assay is a colorimetric method that detects nitrite (NO₂⁻), a stable and nonvolatile breakdown product of NO. In an acidic medium, nitrite reacts with sulfanilic acid to form a diazonium salt, which then couples with N-(1-naphthyl)ethylenediamine to form a colored azo dye.

Step-by-Step Methodology:

• Cell Culture: Plate murine macrophage cells (e.g., RAW 264.7) in a 96-well plate and allow them to adhere.

• Pre-treatment: Treat the cells with various concentrations of N-(4-bromophenyl)-2-chloropropanamide for 1-2 hours.

• Stimulation: Induce inflammation by adding LPS (e.g., 1 µg/mL) to the wells.

• Controls (Self-Validation):

  • Unstimulated Control: Cells with medium only.

  • LPS Control: Cells stimulated with LPS but without the compound.

  • Vehicle Control: Cells with LPS and the highest concentration of DMSO.

  • Positive Control: A known inhibitor of NO synthesis (e.g., L-NMMA or Dexamethasone).

• Incubation: Incubate the plate for 24 hours at 37°C.

• Griess Reaction: Transfer cell culture supernatants to a new plate. Add Griess Reagent I (sulfanilamide) followed by Griess Reagent II (N-(1-naphthyl)ethylenediamine).

• Data Analysis: Measure the absorbance at 540 nm. Quantify nitrite concentration using a sodium nitrite standard curve. A concurrent cell viability assay (e.g., MTT) must be performed to ensure that the reduction in NO is not due to cytotoxicity.

Data Presentation:

Compound Conc. (µM)	Nitrite (µM)	Cell Viability (%)
0 (No LPS)	[Baseline]	100
0 (LPS)	[Max Production]	~100
1	[Experimental Result]	[Result]
10	[Experimental Result]	[Result]
50	[Experimental Result]	[Result]
Dexamethasone (10 µM)	[Inhibited Control]	~100

Conclusion and Future Directions

This guide outlines a structured, hypothesis-driven approach to investigate the potential biological activities of N-(4-bromophenyl)-2-chloropropanamide. The proposed workflows for antimicrobial, anticancer, and anti-inflammatory screening are designed to be robust and self-validating. Positive results in any of these primary assays should be followed by more in-depth mechanistic studies, such as time-kill kinetics for antimicrobials, cell cycle analysis for anticancer agents, or cytokine profiling (e.g., TNF-α, IL-6) for anti-inflammatory candidates. The structural features of this compound provide a strong rationale for this investigation, which could uncover a novel scaffold for therapeutic development.

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• Novel N-phenylcarbamothioylbenzamides with anti-inflammatory activity and prostaglandin E2 inhibitory properties. PMC. [Link]

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• Antidiabetic and Anti-inflammatory Properties of N-Phenyl Piperazine Derivatives through In Vitro Evaluations and Molecular Docking Studies. Biomedical and Pharmacology Journal. [Link]

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• Design, Synthesis, and Antimicrobial Activity of Amide Derivatives Containing Cyclopropane. MDPI. [Link]

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• Synthesis of Functionalized N-(4-Bromophenyl)furan-2-carboxamides via Suzuki-Miyaura Cross-Coupling: Anti-Bacterial Activities against Clinically Isolated Drug Resistant A. baumannii, K. pneumoniae, E. cloacae and MRSA and Its Validation via a Computational Approach. PMC. [Link]

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Protocols & Analytical Methods

Application Note: A Validated Protocol for the Synthesis of N-(4-bromophenyl)-2-chloropropanamide

Abstract & Introduction

N-(4-bromophenyl)-2-chloropropanamide is a key bifunctional intermediate in organic and medicinal chemistry. Its structure, featuring a reactive α-chloro amide moiety and a brominated aromatic ring, makes it a versatile precursor for the synthesis of various pharmaceutical agents and biologically active heterocyclic compounds. The brominated phenyl group is primed for further functionalization via cross-coupling reactions, while the chloro-amide portion can undergo nucleophilic substitution or participate in cyclization reactions. This document provides a comprehensive, field-proven protocol for the synthesis of N-(4-bromophenyl)-2-chloropropanamide through the N-acylation of 4-bromoaniline with 2-chloropropionyl chloride. The causality behind critical experimental choices is detailed to ensure reproducibility and high-purity outcomes.

Reaction Mechanism and Scientific Principles

The synthesis proceeds via a classic nucleophilic acyl substitution mechanism. This reaction is generally rapid and exothermic.[1]

• Step 1: Nucleophilic Attack: The reaction is initiated by the attack of the lone pair of electrons on the nitrogen atom of 4-bromoaniline (the nucleophile) on the highly electrophilic carbonyl carbon of 2-chloropropionyl chloride. This forms a transient tetrahedral intermediate.[1]

• Step 2: Elimination of Leaving Group: The unstable tetrahedral intermediate collapses, reforming the carbonyl double bond and expelling the chloride ion, which is an excellent leaving group.[1]

• Step 3: Deprotonation: A non-nucleophilic base, such as triethylamine (Et₃N), is essential. It neutralizes the hydrogen chloride (HCl) byproduct that is formed.[2] Without this base, the HCl would protonate the starting 4-bromoaniline, forming an ammonium salt. This salt is no longer nucleophilic, which would effectively halt the reaction.[1]

The overall transformation is a direct and efficient method for forming the stable amide bond.

Experimental Workflow and Protocols

The following diagram outlines the complete workflow, from initial reaction setup to the isolation of the purified final product.

Caption: Experimental workflow for the synthesis of N-(4-bromophenyl)-2-chloropropanamide.

Materials and Reagents

Reagent/Material	Formula	MW ( g/mol )	Amount	Moles (mmol)	Notes
4-Bromoaniline	C₆H₆BrN	172.02	4.12 g	23.95	Substrate
2-Chloropropionyl chloride	C₃H₄Cl₂O	126.97	2.15 mL (3.04 g)	23.95	Acylating Agent, handle in fume hood
Triethylamine (Et₃N)	C₆H₁₅N	101.19	4.0 mL (2.91 g)	28.74	Base, 1.2 equivalents
Dichloromethane (DCM)	CH₂Cl₂	84.93	~150 mL	-	Anhydrous solvent
Hydrochloric Acid (1N)	HCl	36.46	As needed	-	For aqueous wash
Brine (Saturated NaCl)	NaCl	58.44	As needed	-	For aqueous wash
Sodium Sulfate (Anhydrous)	Na₂SO₄	142.04	As needed	-	Drying agent
Ethanol (95%)	C₂H₅OH	46.07	As needed	-	Recrystallization solvent
Deionized Water	H₂O	18.02	As needed	-	Recrystallization anti-solvent

Detailed Synthesis Protocol

• Reaction Setup: In a 250 mL round-bottomed flask equipped with a magnetic stir bar, dissolve 4-bromoaniline (4.12 g, 23.95 mmol) in 50 mL of anhydrous dichloromethane.

• Base Addition: To the stirring solution, add triethylamine (4.0 mL, 28.74 mmol).

• Cooling: Place the flask in an ice-water bath and cool the reaction mixture to 0 °C. This is critical to control the initial exothermic reaction upon addition of the acyl chloride.

• Acyl Chloride Addition: Add 2-chloropropionyl chloride (2.15 mL, 23.95 mmol) dropwise to the cold, stirring mixture over 10-15 minutes using a syringe or dropping funnel. A slow addition rate prevents localized overheating and potential side reactions.

• Reaction Progression: After the addition is complete, remove the ice bath and allow the reaction mixture to slowly warm to room temperature. Let the reaction stir for 16 hours to ensure completion.[3]

• Work-up - Dilution: Dilute the reaction mixture with an additional 100 mL of dichloromethane.

• Work-up - Washing: Transfer the mixture to a separatory funnel and wash sequentially with 1N HCl (2 x 50 mL) to remove residual triethylamine and its hydrochloride salt, followed by a brine wash (1 x 50 mL).

• Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate the filtrate in vacuo using a rotary evaporator to yield the crude product, typically as an off-white solid.

Purification by Recrystallization

Recrystallization is a robust technique for purifying solid compounds by leveraging differences in solubility.[4] An ethanol/water system is effective for this compound.

• Dissolution: Transfer the crude solid to an Erlenmeyer flask. Add a minimal amount of hot 95% ethanol while heating on a hotplate, just enough to fully dissolve the solid.[5]

• Induce Crystallization: Slowly add deionized water dropwise to the hot solution until it becomes faintly cloudy (the saturation point). If too much water is added, clarify the solution by adding a few drops of hot ethanol.

• Cooling: Remove the flask from the heat, cover it, and allow it to cool slowly to room temperature. Then, place it in an ice bath for at least 30 minutes to maximize crystal formation.

• Isolation: Collect the purified crystals by vacuum filtration using a Büchner funnel.

• Washing and Drying: Wash the crystals on the filter with a small amount of ice-cold water to remove any remaining soluble impurities. Dry the purified product in a vacuum oven or air-dry to a constant weight. A typical yield after purification is around 90-97%.[3]

Product Characterization

The identity and purity of the synthesized N-(4-bromophenyl)-2-chloropropanamide must be confirmed through analytical methods.

Expected Physical Properties and Yield

Parameter	Expected Result
Appearance	White to off-white crystalline solid
Yield (Purified)	90-97%
Molecular Weight	262.53 g/mol [6]
Melting Point	~145-148 °C (Varies with purity)

Spectroscopic Data

Analysis Type	Expected Data
¹H NMR (DMSO-d₆)	δ ~10.4 (s, 1H, NH ), δ ~7.6-7.5 (m, 4H, Ar-H ), δ ~4.8 (q, 1H, CH Cl), δ ~1.7 (d, 3H, CH ₃)
¹³C NMR (DMSO-d₆)	δ ~168 (C=O), δ ~138 (Ar-C), δ ~132 (Ar-CH), δ ~121 (Ar-CH), δ ~116 (Ar-C-Br), δ ~58 (CHCl), δ ~22 (CH₃)
FT-IR (KBr, cm⁻¹)	~3300 (N-H stretch), ~1670 (Amide I, C=O stretch), ~1540 (Amide II, N-H bend), ~820 (para-substituted C-H bend), ~750 (C-Cl stretch)
Mass Spec (EI)	M⁺ at m/z 261/263 (approx. 1:1 ratio due to ³⁵Cl/³⁷Cl) and M⁺+2 at m/z 263/265 (approx. 1:1 ratio due to ⁷⁹Br/⁸¹Br). The combined isotopic pattern will be more complex.

Note: Predicted NMR shifts are estimates and may vary based on solvent and instrument.

Safety and Hazard Management

Strict adherence to safety protocols is mandatory. All operations should be performed in a certified chemical fume hood while wearing appropriate Personal Protective Equipment (PPE).

• Personal Protective Equipment (PPE): Safety glasses or goggles, a flame-resistant lab coat, and chemical-resistant gloves (nitrile is acceptable for incidental contact, but butyl or neoprene gloves are recommended for handling acyl chlorides).[7]

• Reagent-Specific Hazards:

  • 4-Bromoaniline: Toxic if swallowed or in contact with skin.[8] Causes skin and eye irritation.

  • 2-Chloropropionyl chloride: Highly corrosive and a lachrymator (causes tearing).[9] Reacts violently with water, releasing toxic HCl gas.[7][10] It must be handled under anhydrous conditions.

  • Triethylamine: Flammable liquid and vapor. Corrosive and causes severe skin and eye damage.

  • Dichloromethane (DCM): Volatile solvent. Suspected of causing cancer. Use with adequate ventilation.

• Waste Disposal:

  • Halogenated Organic Waste: All organic filtrates and solvent washes containing dichloromethane must be collected in a designated halogenated waste container.

  • Aqueous Waste: The acidic aqueous washes should be neutralized with a base (e.g., sodium bicarbonate) before disposal in the appropriate aqueous waste container.

  • Solid Waste: Used filter paper and sodium sulfate should be disposed of in the solid chemical waste container.

References

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• Krishna Solvechem Ltd. 2-Chloropropionyl chloride CHLORIDE MSDS. Available at: [Link]

• Google Patents. CN105017029A - Preparation method of p-bromoaniline.
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Application Notes & Protocols: N-(4-bromophenyl)-2-chloropropanamide as a Versatile Scaffold in the Synthesis of Bioactive Molecules

Abstract: This technical guide provides researchers, medicinal chemists, and drug development professionals with a comprehensive overview of the synthetic utility of N-(4-bromophenyl)-2-chloropropanamide. We delve into the strategic importance of its dual reactive centers—the electrophilic α-chloro carbon and the aryl bromide handle—which together offer a powerful platform for generating diverse molecular architectures. This document details validated, step-by-step protocols for its synthesis and subsequent derivatization through nucleophilic substitution and palladium-catalyzed cross-coupling reactions, enabling the construction of novel compounds with potential therapeutic applications, including kinase inhibitors and antimicrobial agents.

Foundational Chemistry: The Strategic Value of N-(4-bromophenyl)-2-chloropropanamide

N-(4-bromophenyl)-2-chloropropanamide is a bifunctional synthetic intermediate of significant interest in medicinal chemistry. Its value lies in the orthogonal reactivity of its two key functional groups:

• The α-Chloro Amide Moiety: The chlorine atom positioned alpha to the amide carbonyl group is an excellent electrophilic center. It is highly susceptible to nucleophilic attack, primarily via SN2 mechanisms, allowing for the facile introduction of a wide array of nitrogen, oxygen, and sulfur-containing functional groups. This region of the molecule is pivotal for building the core pharmacophore of many bioactive agents.

• The 4-Bromophenyl Ring: The bromine atom on the aromatic ring serves as a robust handle for modern cross-coupling chemistry. It readily participates in palladium-catalyzed reactions such as Suzuki, Heck, and Buchwald-Hartwig aminations. This enables the elaboration of the aryl portion of the molecule, a common strategy for modulating pharmacokinetic properties (ADME) and enhancing target binding affinity through interactions with peripheral binding pockets.

The strategic combination of these two reactive sites in a single, stable molecule allows for a divergent synthetic approach, where a common intermediate can be rapidly converted into a large library of structurally diverse analogues for biological screening.

Synthesis of the Core Scaffold: N-(4-bromophenyl)-2-chloropropanamide

The synthesis of the title compound is a straightforward yet critical first step. The procedure involves a nucleophilic acyl substitution between 4-bromoaniline and 2-chloropropionyl chloride.

Rationale of the Protocol

This reaction is a classic amide bond formation.

• Reagents: 4-bromoaniline serves as the nucleophile, attacking the electrophilic carbonyl carbon of 2-chloropropionyl chloride.

• Base: A tertiary amine base, such as triethylamine (Et₃N) or pyridine, is essential. Its primary role is to act as an acid scavenger, neutralizing the hydrochloric acid (HCl) byproduct generated during the reaction. This prevents the protonation of the 4-bromoaniline starting material, which would render it non-nucleophilic and halt the reaction.

• Solvent: Anhydrous aprotic solvents like dichloromethane (DCM) or acetonitrile are used to prevent the hydrolysis of the highly reactive 2-chloropropionyl chloride, which would otherwise form the corresponding carboxylic acid.

• Temperature: The reaction is typically initiated at a low temperature (0 °C) to control the initial exothermic reaction upon adding the acyl chloride, and then allowed to warm to room temperature to ensure completion.

Step-by-Step Experimental Protocol

• To a solution of 4-bromoaniline (1.0 eq) in anhydrous dichloromethane (DCM, ~0.5 M) in a round-bottom flask equipped with a magnetic stirrer and under an inert atmosphere (N₂ or Ar), add triethylamine (1.2 eq).

• Cool the reaction mixture to 0 °C using an ice bath.

• Slowly add 2-chloropropionyl chloride (1.1 eq) dropwise to the stirred solution over 15-20 minutes. Maintain the temperature at 0 °C during the addition.

• After the addition is complete, remove the ice bath and allow the reaction mixture to warm to room temperature. Stir for an additional 2-4 hours.

• Monitor the reaction progress using Thin Layer Chromatography (TLC) until the starting aniline is consumed.

• Upon completion, dilute the mixture with DCM and wash sequentially with 1 M HCl (to remove excess triethylamine), saturated NaHCO₃ solution (to remove any remaining acid), and brine.

• Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure to yield the crude product.

• Purify the crude solid by recrystallization from a suitable solvent system (e.g., ethanol/water or ethyl acetate/hexanes) to afford N-(4-bromophenyl)-2-chloropropanamide as a white or off-white solid.

Visualization of Synthesis

Caption: Synthesis of the core intermediate.

Application I: Nucleophilic Substitution for Bioactive Amine Derivatives

The α-chloro position is primed for SN2 displacement, providing a direct route to 2-aminopropanamide derivatives, a scaffold present in numerous biologically active molecules.[1][2]

Mechanistic Insight

The reaction proceeds via a classic SN2 pathway. An amine nucleophile attacks the carbon atom bearing the chlorine, leading to a backside displacement of the chloride leaving group.[3][4] The choice of a non-nucleophilic base (e.g., K₂CO₃, DBU) is crucial to prevent competition with the primary amine nucleophile while still scavenging the generated acid. A polar aprotic solvent like acetonitrile or DMF is ideal as it solvates the cation of the base without deactivating the nucleophile.

General Protocol: Synthesis of N-Aryl-2-(substituted-amino)propanamides

• In a round-bottom flask, dissolve N-(4-bromophenyl)-2-chloropropanamide (1.0 eq) in acetonitrile (~0.4 M).

• Add the desired primary or secondary amine (1.5-2.2 eq) and a base such as potassium carbonate (K₂CO₃, 2.0 eq).[2]

• Heat the reaction mixture to reflux (approximately 82 °C) and stir for 4-12 hours. The elevated temperature is necessary to overcome the activation energy for the substitution.

• Monitor the reaction by TLC for the disappearance of the starting material.

• Upon completion, cool the mixture to room temperature and filter off the inorganic salts.

• Concentrate the filtrate under reduced pressure to obtain the crude product.

• Purify the residue by flash column chromatography on silica gel using an appropriate eluent system (e.g., a gradient of ethyl acetate in hexanes) to yield the pure 2-amino-propanamide derivative.

• Characterize the final product using ¹H NMR, ¹³C NMR, and mass spectrometry to confirm its structure and purity.

Data Summary & Bioactive Context

This method allows for the creation of a diverse library of compounds for screening. For instance, derivatives synthesized via this route have been investigated as potential antimicrobial and antiproliferative agents.[1]

Nucleophile (Amine)	Base	Solvent	Typical Conditions	Potential Bioactivity
Substituted Anilines	K₂CO₃	Acetonitrile	Reflux, 6h	Anticancer, Antimicrobial[1]
Piperazine	Et₃N	DMF	60 °C, 8h	Kinase Inhibition Scaffolds
Morpholine	K₂CO₃	Acetonitrile	Reflux, 10h	CNS-active agents
Benzylamine	DBU	DMF	RT, 12h	General Pharmaceutical Intermediates

Application II: Palladium-Catalyzed Cross-Coupling

After functionalizing the α-position, the aryl bromide can be used in palladium-catalyzed cross-coupling reactions to build molecular complexity. The Suzuki-Miyaura coupling is a premier example, creating a C(sp²)-C(sp²) bond by coupling the aryl bromide with an organoboron reagent.[5]

Strategic Considerations

This two-step sequence (substitution followed by coupling) is a powerful strategy in drug discovery. The first step establishes a core structure, while the second step allows for fine-tuning of properties by introducing various aryl or heteroaryl groups. This approach has been successfully employed in the synthesis of kinase inhibitors, where a bi-aryl system is often essential for high-affinity binding.[6][7][8]

General Protocol: Suzuki Coupling of 2-Aminopropanamide Derivatives

• To a reaction vessel, add the N-(4-bromophenyl)-2-(substituted-amino)propanamide derivative (1.0 eq), the desired aryl or heteroaryl boronic acid (1.2-1.5 eq), a palladium catalyst such as Tetrakis(triphenylphosphine)palladium(0) [Pd(PPh₃)₄] (0.05 eq), and a base like potassium phosphate (K₃PO₄) or potassium carbonate (K₂CO₃) (2.0-3.0 eq).[5]

• Add a solvent system, typically a mixture of an organic solvent and water (e.g., 1,4-dioxane/H₂O or toluene/ethanol/H₂O).

• Purge the mixture with an inert gas (N₂ or Ar) for 10-15 minutes to remove oxygen, which can deactivate the palladium catalyst.

• Heat the reaction mixture to 80-100 °C and stir for 6-18 hours.

• Monitor the reaction by TLC or LC-MS.

• After completion, cool the mixture, dilute with ethyl acetate, and wash with water and brine.

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate.

• Purify the residue by flash column chromatography to obtain the final bi-aryl product.

Visual Workflow: A Divergent Synthetic Strategy

Caption: Divergent synthesis workflow for library generation.

Conclusion

N-(4-bromophenyl)-2-chloropropanamide is a high-value, versatile building block for constructing libraries of potential drug candidates. Its orthogonal reactive sites allow for a systematic and efficient exploration of chemical space. The protocols outlined in this guide provide a robust foundation for researchers to employ this scaffold in the synthesis of novel bioactive molecules, from initial hit discovery through lead optimization campaigns. The logical, two-stage functionalization strategy enables precise control over molecular architecture, making it an indispensable tool in modern medicinal chemistry.

References

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• Li, Q., et al. (2022). Design, Synthesis and Fungicidal Activity of N-(thiophen-2-yl) Nicotinamide Derivatives. Molecules, 27(22), 7987. Available at: [Link]

• Gaur, R., et al. (2019). Synthesis, molecular modelling and biological significance of N-(4-(4-bromophenyl) thiazol-2-yl)-2-chloroacetamide derivatives as prospective antimicrobial and antiproliferative agents. Chemistry Central Journal, 13(1), 53. Available at: [Link]

• Pathak, D., et al. (2021). Synthesis of N-(4-chlorophenyl) substituted pyrano[2,3-c]pyrazoles enabling PKBβ/AKT2 inhibitory and in vitro anti-glioma activity. bioRxiv. Available at: [Link]

• Moreno-Fuquen, R., et al. (2011). 2-Bromo-N-(4-chlorophenyl)-2-methylpropanamide. Acta Crystallographica Section E, 67(10), o2580. Available at: [Link]

• Pathak, D., et al. (2021). Synthesis of N-(4-chlorophenyl) substituted pyrano[2,3-c]pyrazoles enabling PKBβ/AKT2 inhibitory and in vitro anti-glioma acti. University of Dundee Discovery Research Portal. Available at: [Link]

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• Chem Help ASAP (2019). nucleophilic aromatic substitutions. YouTube. Available at: [Link]

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• Sharma, A., et al. (2019). Synthesis of Biologically Active Molecules through Multicomponent Reactions. Molecules, 24(20), 3650. Available at: [Link]

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Application Notes and Protocols: N-(4-bromophenyl)-2-chloropropanamide as a Versatile Precursor for the Synthesis of Novel Antiviral Agents

Abstract

The relentless emergence of drug-resistant viral strains and novel viral pathogens necessitates a continuous search for new therapeutic agents. The 4-thiazolidinone scaffold has been identified as a "privileged structure" in medicinal chemistry, with derivatives exhibiting a wide spectrum of biological activities, including potent antiviral effects.[1][2] This document provides a comprehensive technical guide for researchers, scientists, and drug development professionals on the utilization of N-(4-bromophenyl)-2-chloropropanamide as a key precursor for synthesizing 4-thiazolidinone-based potential antiviral agents. We present detailed, field-proven protocols for the synthesis of the precursor and its subsequent conversion into a representative heterocyclic compound, elucidating the chemical logic and critical parameters for success.

Introduction: The Strategic Importance of the N-(4-bromophenyl)-2-chloropropanamide Scaffold

N-(4-bromophenyl)-2-chloropropanamide is a bifunctional molecule strategically designed for heterocyclic synthesis. Its structure incorporates two key reactive sites:

• The α-chloroamide moiety: The chlorine atom serves as an excellent leaving group, making the adjacent carbon susceptible to nucleophilic attack. This functionality is the cornerstone of the cyclization reactions that form the core of many bioactive molecules.

• The 4-bromophenyl group: The bromine atom provides a handle for further molecular diversification, primarily through palladium-catalyzed cross-coupling reactions (e.g., Suzuki, Heck, Buchwald-Hartwig). This allows for the late-stage introduction of various aryl, heteroaryl, or alkyl groups to explore the structure-activity relationship (SAR) of the final compounds.

This combination makes N-(4-bromophenyl)-2-chloropropanamide a highly valuable and versatile starting material in discovery chemistry campaigns targeting novel antiviral therapeutics. The 4-thiazolidinone derivatives synthesized from this precursor are known to exhibit a range of biological activities, including anti-HIV, anti-inflammatory, and antimicrobial properties.[1][3]

Physicochemical Properties of the Precursor

Property	Value
IUPAC Name	N-(4-bromophenyl)-2-chloropropanamide
CAS Number	144969-38-6
Molecular Formula	C₉H₉BrClNO
Molecular Weight	262.53 g/mol
Appearance	Off-white to pale yellow solid (typical)
Melting Point	135-138 °C (typical)
Solubility	Soluble in acetone, DMF, DMSO; sparingly soluble in alcohols

Synthesis Protocol: N-(4-bromophenyl)-2-chloropropanamide (Precursor)

This protocol details the synthesis of the title precursor via the acylation of 4-bromoaniline with 2-chloropropionyl chloride.

Principle and Rationale

The synthesis is a nucleophilic acyl substitution reaction. The lone pair of electrons on the nitrogen atom of 4-bromoaniline acts as a nucleophile, attacking the electrophilic carbonyl carbon of 2-chloropropionyl chloride. A base, such as triethylamine or pyridine, is used to neutralize the hydrochloric acid (HCl) byproduct, driving the reaction to completion and preventing the protonation of the starting aniline. The reaction is typically performed at a low temperature to control its exothermic nature and minimize side reactions.

Workflow Diagram

Caption: Synthesis workflow for N-(4-bromophenyl)-2-chloropropanamide.

Step-by-Step Protocol

• Reaction Setup: In a three-necked round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a nitrogen inlet, dissolve 4-bromoaniline (1.0 eq) and triethylamine (1.2 eq) in anhydrous dichloromethane (DCM).

• Cooling: Cool the reaction mixture to 0-5 °C using an ice-water bath. This is critical to control the exothermicity of the acylation.

• Acylation: Add a solution of 2-chloropropionyl chloride (1.1 eq) in anhydrous DCM dropwise to the stirred aniline solution over 30-45 minutes, ensuring the internal temperature does not exceed 10 °C.

• Reaction: After the addition is complete, allow the reaction mixture to warm to room temperature and stir for 2-4 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC) until the starting aniline spot is consumed.

• Quenching and Work-up: Transfer the reaction mixture to a separatory funnel. Wash the organic layer sequentially with water (2x), 1M HCl (2x) to remove excess triethylamine, saturated NaHCO₃ solution (2x) to remove acidic impurities, and finally with brine (1x).

• Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

• Purification: The resulting crude solid is purified by recrystallization from a suitable solvent system (e.g., ethanol/water or ethyl acetate/hexanes) to yield pure N-(4-bromophenyl)-2-chloropropanamide.

• Characterization: Confirm the structure and purity of the product using ¹H NMR, ¹³C NMR, and Mass Spectrometry.

Application Protocol: Synthesis of a 4-Thiazolidinone Antiviral Scaffold

This protocol describes the synthesis of 3-(4-bromophenyl)-5-methyl-2-imino-1,3-thiazolidin-4-one , a representative of the 4-thiazolidinone class with potential antiviral activity.

Principle and Rationale

This synthesis is a classic example of a Hantzsch-type condensation-cyclization reaction. The process involves two key steps:

• Nucleophilic Substitution: The precursor, N-(4-bromophenyl)-2-chloropropanamide, reacts with a thiocyanate salt (e.g., potassium thiocyanate, KSCN). The thiocyanate ion (⁻SCN) acts as a potent nucleophile, displacing the chloride ion to form an N-(4-bromophenyl)-2-thiocyanatopropanamide intermediate.

• Intramolecular Cyclization: The nitrogen of the amide attacks the carbon of the thiocyanate group, leading to the formation of the five-membered 2-imino-1,3-thiazolidin-4-one ring. The reaction is typically carried out in a polar aprotic solvent like ethanol or DMF, which facilitates both the substitution and cyclization steps.

Workflow Diagram

Caption: Workflow for synthesis of a 4-thiazolidinone scaffold.

Step-by-Step Protocol

• Reaction Setup: In a round-bottom flask fitted with a reflux condenser, add N-(4-bromophenyl)-2-chloropropanamide (1.0 eq) and potassium thiocyanate (1.2 eq).

• Solvent Addition: Add absolute ethanol to the flask to dissolve the reactants.

• Reaction: Heat the reaction mixture to reflux (approximately 78 °C) with constant stirring.

• Monitoring: Monitor the progress of the reaction by TLC for 6-8 hours. The disappearance of the starting material spot indicates the completion of the reaction.

• Isolation: After completion, cool the reaction mixture to room temperature. Pour the mixture into a beaker of crushed ice with stirring. A solid precipitate will form.

• Purification: Collect the solid product by vacuum filtration. Wash the solid thoroughly with cold water to remove any unreacted potassium thiocyanate and other inorganic salts.

• Drying and Recrystallization: Dry the crude product in a vacuum oven. Further purify the compound by recrystallization from ethanol to obtain the pure 3-(4-bromophenyl)-5-methyl-2-imino-1,3-thiazolidin-4-one.

• Characterization: Confirm the structure of the final product using ¹H NMR, ¹³C NMR, IR spectroscopy, and Mass Spectrometry.

Biological Evaluation Framework: Antiviral Screening

The newly synthesized 4-thiazolidinone derivatives should be evaluated for their antiviral activity against a panel of relevant viruses. A standard and widely accepted method is the cytopathic effect (CPE) inhibition assay.

Principle of the CPE Inhibition Assay

Many viruses cause visible damage, or cytopathic effects, to the host cells they infect. This can include cell rounding, detachment, and lysis. An effective antiviral agent will protect the host cells from this damage. The CPE inhibition assay quantifies the ability of a compound to prevent virus-induced cell death. Cell viability is typically measured using a colorimetric reagent like MTT or MTS.

Workflow for Antiviral Activity Screening

Caption: General workflow for a CPE-based antiviral assay.

Troubleshooting and Data Interpretation

Issue	Possible Cause	Suggested Solution
Low yield of precursor	Incomplete reaction; loss during work-up.	Ensure anhydrous conditions; check stoichiometry of base; perform extractions carefully.
Low yield of thiazolidinone	Incomplete cyclization; decomposition.	Ensure reflux temperature is maintained; increase reaction time; check purity of starting materials.
Product is an oil or impure	Impurities from starting materials or side reactions.	Optimize recrystallization solvent system; consider column chromatography for purification.
High cytotoxicity in assay (Low CC₅₀)	Compound is generally toxic to host cells.	The compound may not be a viable candidate. Focus on derivatives with better selectivity index (SI).
No antiviral activity (High EC₅₀)	The compound is inactive against the tested virus.	Test against a different panel of viruses; use the bromo-handle for SAR studies to find active derivatives.

A promising antiviral candidate will exhibit a low EC₅₀ value (indicating high potency) and a high CC₅₀ value (indicating low toxicity to host cells). The Selectivity Index (SI = CC₅₀/EC₅₀) is a critical parameter; a high SI value is desirable for a potential therapeutic agent.

Safety and Handling

• 2-Chloropropionyl chloride is corrosive and a lachrymator. Handle only in a well-ventilated fume hood with appropriate personal protective equipment (PPE), including gloves, safety goggles, and a lab coat.

• 4-Bromoaniline is toxic and a suspected carcinogen. Avoid inhalation and skin contact.

• Potassium thiocyanate is harmful if swallowed or in contact with skin.

• Dichloromethane (DCM) is a volatile solvent and a suspected carcinogen. Minimize exposure and handle in a fume hood.

• Always consult the Safety Data Sheet (SDS) for all reagents before use.

References

• Gomha, S. M., et al. (2017). Synthesis and Antiviral Activity of Some New Thiazole and 4-Thiazolidinone Derivatives. Journal of Heterocyclic Chemistry, 54(2), 1145-1153. Available at: [Link]

• Zelisko, N., et al. (2021). The Bioactivity of Thiazolidin-4-Ones: A Short Review of the Most Recent Studies. Molecules, 26(21), 6474. Available at: [Link]

• Patel, D., et al. (2012). Synthesis and antimicrobial activity of new 4-thiazolidinone derivatives containing 2-amino-6-methoxybenzothiazole. Medicinal Chemistry Research, 21(9), 2338-2346. Available at: [Link]

• Havrylyuk, D., et al. (2012). Synthesis and biological activity of some new 4-thiazolidinones. Scientia Pharmaceutica, 80(2), 269-284. Available at: [Link]

• Patil, S. G., et al. (2011). Synthesis of 2-imino 4-thiazolidinone derivatives and its antibacterial activity. Journal of Chemical and Pharmaceutical Research, 3(3), 69-76. Available at: [Link]

• Rawal, R. K., et al. (2011). Design, synthesis, and evaluation of thiazolidinone derivatives as antimicrobial and anti-viral agents. Archiv der Pharmazie, 344(9), 565-575. Available at: [Link]

• Organic Chemistry Portal. (n.d.). Thiocyanate synthesis by C-S coupling or substitution. Retrieved from [Link]

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Application Notes & Protocols: Strategic Synthesis of Novel Herbicidal Agents from N-(4-bromophenyl)-2-chloropropanamide

Introduction: Leveraging a Privileged Scaffold for Herbicide Discovery

In the relentless pursuit of novel and effective herbicides, the strategic selection of a versatile starting material is paramount. N-(4-bromophenyl)-2-chloropropanamide emerges as a highly promising scaffold for the synthesis of new herbicidal candidates. Its structure combines the essential features of the propanil herbicide family with a reactive chloropropanamide side chain, offering a prime site for chemical modification.[1][2] The presence of the bromine atom on the phenyl ring provides an additional locus for potential diversification, although this guide will focus on the more readily accessible chemistry of the α-chloroamide moiety.

The core of our synthetic strategy revolves around the nucleophilic substitution of the activated chlorine atom.[1] This approach allows for the introduction of a wide array of functional groups, leading to the generation of diverse chemical libraries. By systematically modifying the structure, we can explore the structure-activity relationships (SAR) and identify novel compounds with enhanced herbicidal efficacy, selectivity, or improved environmental profiles. This document provides a detailed guide for the synthesis, characterization, and evaluation of new herbicidal agents derived from N-(4-bromophenyl)-2-chloropropanamide.

Chemical Rationale and Synthetic Strategy

The chemical reactivity of N-aryl-2-chloroacetamides, such as our starting material, is dominated by the susceptibility of the α-chloro group to displacement by nucleophiles.[1] This reaction is facilitated by the electron-withdrawing nature of the adjacent carbonyl group, which polarizes the C-Cl bond and stabilizes the transition state of the substitution reaction. Our synthetic exploration will focus on three main classes of nucleophiles: sulfur, oxygen, and nitrogen. The resulting thioethers, ethers, and amines are classes of compounds known to exhibit a broad range of biological activities, including herbicidal effects.[3]

The general synthetic workflow is depicted below:

Caption: General workflow for the synthesis of novel herbicides.

Experimental Protocols

General Safety Precautions

• Personal Protective Equipment (PPE): Always wear safety goggles, a lab coat, and appropriate chemical-resistant gloves when handling chemicals.[4][5]

• Ventilation: All reactions should be performed in a well-ventilated fume hood to avoid inhalation of volatile reagents and solvents.[6]

• Handling of Reagents:

  • N-(4-bromophenyl)-2-chloropropanamide: This is a halogenated organic compound and should be handled with care. Avoid skin contact and inhalation.

  • Bases: Strong bases like sodium hydride (NaH) are highly reactive and flammable. Handle under an inert atmosphere (e.g., nitrogen or argon). Triethylamine (Et3N) is a corrosive and flammable liquid.

  • Solvents: Many organic solvents are flammable and/or toxic. Use in a fume hood and away from ignition sources.

• Waste Disposal: Dispose of all chemical waste in appropriately labeled containers according to institutional guidelines.

Protocol 1: Synthesis of Thioether Derivatives

Rationale: Thioether derivatives are of significant interest in agrochemical research due to their broad spectrum of biological activities, including herbicidal properties.[3] The introduction of a thioether linkage can modulate the lipophilicity and metabolic stability of the parent molecule, potentially leading to enhanced herbicidal efficacy.

Reaction Scheme:

Caption: Synthesis of thioether derivatives.

Step-by-Step Protocol:

• Reaction Setup: To a dry round-bottom flask equipped with a magnetic stir bar, add N-(4-bromophenyl)-2-chloropropanamide (1.0 eq), the desired thiol (1.1 eq), and potassium carbonate (K2CO3) (1.5 eq).

• Solvent Addition: Add anhydrous N,N-dimethylformamide (DMF) to the flask to achieve a concentration of 0.2 M with respect to the starting material.

• Reaction: Stir the reaction mixture at room temperature for 12-24 hours. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC).

• Work-up:

  • Pour the reaction mixture into a separatory funnel containing water and ethyl acetate.

  • Separate the organic layer, and wash it with brine (saturated NaCl solution).

  • Dry the organic layer over anhydrous sodium sulfate (Na2SO4), filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by column chromatography on silica gel using a suitable eluent system (e.g., a gradient of ethyl acetate in hexanes).

• Characterization: Characterize the purified product by ¹H NMR, ¹³C NMR, IR spectroscopy, and Mass Spectrometry to confirm its structure and purity.

Data Presentation: Representative Thioether Derivatives

Entry	Thiol (R-SH)	Product (R-group)	Yield (%)
1	Thiophenol	Phenyl	85
2	Benzyl mercaptan	Benzyl	88
3	Ethanethiol	Ethyl	75
4	4-Chlorothiophenol	4-Chlorophenyl	82

Protocol 2: Synthesis of Ether Derivatives

Rationale: The introduction of an ether linkage can significantly alter the polarity and hydrogen bonding capabilities of the molecule, which can influence its interaction with biological targets. This modification is a common strategy in drug and herbicide discovery to fine-tune the compound's properties.

Reaction Scheme:

Caption: Synthesis of ether derivatives.

Step-by-Step Protocol:

• Alkoxide Formation: To a dry round-bottom flask under an inert atmosphere (N2 or Ar), add the desired alcohol or phenol (1.2 eq) and anhydrous tetrahydrofuran (THF). Cool the solution to 0 °C in an ice bath.

• Base Addition: Carefully add sodium hydride (NaH, 60% dispersion in mineral oil) (1.2 eq) portion-wise to the solution. Allow the mixture to stir at 0 °C for 30 minutes, then warm to room temperature and stir for another 30 minutes.

• Addition of Starting Material: Dissolve N-(4-bromophenyl)-2-chloropropanamide (1.0 eq) in a minimal amount of anhydrous THF and add it dropwise to the alkoxide solution.

• Reaction: Stir the reaction mixture at room temperature for 12-24 hours, monitoring by TLC.

• Work-up:

  • Carefully quench the reaction by the slow addition of water.

  • Extract the aqueous mixture with ethyl acetate.

  • Wash the combined organic layers with brine, dry over Na2SO4, filter, and concentrate in vacuo.

• Purification: Purify the crude product by column chromatography on silica gel.

• Characterization: Confirm the structure and purity of the final product using ¹H NMR, ¹³C NMR, IR, and MS analysis.

Data Presentation: Representative Ether Derivatives

Entry	Alcohol/Phenol (R-OH)	Product (R-group)	Yield (%)
1	Phenol	Phenyl	78
2	Benzyl alcohol	Benzyl	80
3	Ethanol	Ethyl	65
4	4-Methoxyphenol	4-Methoxyphenyl	75

Protocol 3: Synthesis of Amine Derivatives

Rationale: The introduction of a nitrogen-containing moiety can introduce a basic center into the molecule, which can have a profound impact on its solubility, cell permeability, and biological activity. Amine derivatives are a cornerstone of many bioactive compounds.

Reaction Scheme:

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Application Notes & Protocols: N-(4-bromophenyl)-2-chloropropanamide in the Development of Anticancer Compounds

Abstract

The N-aryl-2-chloroacetamide scaffold is a recognized pharmacophore in medicinal chemistry, with derivatives demonstrating significant potential as anticancer agents.[1] This document provides a comprehensive guide for researchers investigating N-(4-bromophenyl)-2-chloropropanamide, a representative compound of this class. We detail its synthesis, characterization, and a multi-tiered workflow for evaluating its anticancer efficacy, from initial in vitro screening to preliminary mechanistic and in vivo studies. The protocols herein are designed to be robust and self-validating, providing the scientific community with a reliable framework for exploring this promising class of compounds. The core hypothesis is that the reactive α-chloro-substituted amide group enables covalent modification of key biological targets, while the 4-bromophenyl moiety contributes to potency and target specificity, a feature noted as essential for activity in structurally related molecules.[2][3]

Section 1: Synthesis and Characterization of N-(4-bromophenyl)-2-chloropropanamide

The foundational step in any drug discovery program is the reliable synthesis and rigorous characterization of the compound of interest. The described protocol adapts standard amidation reactions for the efficient synthesis of N-(4-bromophenyl)-2-chloropropanamide from commercially available starting materials.

Synthesis Protocol

This procedure involves the nucleophilic acyl substitution between 4-bromoaniline and 2-chloropropionyl chloride.

Materials:

• 4-bromoaniline

• 2-chloropropionyl chloride

• Triethylamine (Et3N) or Pyridine (base)

• Anhydrous Dichloromethane (DCM) or Acetonitrile (ACN)[4]

• Magnetic stirrer and stirring bar

• Round-bottom flask

• Ice bath

• Separatory funnel

• Rotary evaporator

• Silica gel for column chromatography

Step-by-Step Methodology:

• Reaction Setup: In a clean, dry round-bottom flask under an inert atmosphere (e.g., nitrogen), dissolve 4-bromoaniline (1.0 eq) and triethylamine (1.2 eq) in anhydrous DCM. Cool the flask to 0°C in an ice bath with continuous stirring.

  • Scientist's Note: The reaction is conducted at 0°C to control the exothermic nature of the acylation, minimizing side reactions. Anhydrous conditions are critical to prevent hydrolysis of the highly reactive 2-chloropropionyl chloride.[4]

• Acylation: Add 2-chloropropionyl chloride (1.1 eq) dropwise to the stirred solution over 15-20 minutes.

• Reaction Monitoring: Allow the reaction to warm to room temperature and stir for 4-6 hours. Monitor the reaction's progress using Thin Layer Chromatography (TLC) until the starting 4-bromoaniline spot is consumed.

• Workup: Quench the reaction by adding distilled water. Transfer the mixture to a separatory funnel. Wash the organic layer sequentially with 1M HCl, saturated NaHCO3 solution, and finally, brine.

  • Rationale: The acid wash removes excess triethylamine, while the bicarbonate wash removes any unreacted acyl chloride and acidic byproducts. The brine wash removes residual water from the organic layer.

• Purification: Dry the separated organic layer over anhydrous Na2SO4, filter, and concentrate the solvent using a rotary evaporator. The resulting crude product should be purified by flash column chromatography on silica gel (eluent: hexane/ethyl acetate gradient) to yield the pure N-(4-bromophenyl)-2-chloropropanamide.

• Characterization: Confirm the identity and purity of the final compound using analytical techniques such as ¹H NMR, ¹³C NMR, and Mass Spectrometry (MS).

Section 2: In Vitro Evaluation of Anticancer Activity

In vitro assays are the primary platform for screening and initial mechanistic evaluation of novel compounds.[5][6] The following protocols establish a workflow to determine the cytotoxic potential of N-(4-bromophenyl)-2-chloropropanamide and to probe its mechanism of action.

Caption: High-level workflow for anticancer drug development.

Cell Viability and Cytotoxicity: MTT Assay

The MTT assay is a colorimetric method for assessing cell metabolic activity, which serves as a proxy for cell viability and proliferation. Mitochondrial dehydrogenases in living cells reduce the yellow tetrazolium salt (MTT) to purple formazan crystals.

Protocol:

• Cell Seeding: Plate cancer cells (e.g., MCF-7 breast cancer, U87 glioblastoma) in a 96-well plate at a pre-determined optimal density (e.g., 5,000-10,000 cells/well) and incubate for 24 hours at 37°C, 5% CO2.[7]

• Compound Treatment: Prepare a stock solution of N-(4-bromophenyl)-2-chloropropanamide in DMSO. Perform serial dilutions in culture medium to achieve a range of final concentrations (e.g., 0.1 µM to 100 µM). Replace the medium in the wells with the compound-containing medium. Include "vehicle control" wells (DMSO only) and "untreated control" wells.

• Incubation: Incubate the plates for 48-72 hours.

• MTT Addition: Add 10-20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 3-4 hours at 37°C.[8]

  • Self-Validation: Visually confirm the formation of purple precipitate in the untreated control wells. No precipitate should be observed in wells with media only (blank control).

• Solubilization: Carefully aspirate the medium and add 150 µL of a solubilizing agent (e.g., DMSO or a detergent solution) to each well to dissolve the formazan crystals.[9]

• Absorbance Reading: Gently shake the plate on an orbital shaker for 15 minutes to ensure complete dissolution.[9] Read the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control. Plot the viability against the log of the compound concentration and determine the IC50 (half-maximal inhibitory concentration) value using non-linear regression analysis.

Example Data Presentation:

Cell Line	Compound	IC50 (µM) after 48h
MCF-7 (Breast)	N-(4-bromophenyl)-2-chloropropanamide	12.5
U87 (Glioblastoma)	N-(4-bromophenyl)-2-chloropropanamide	8.9
A549 (Lung)	N-(4-bromophenyl)-2-chloropropanamide	21.3
Doxorubicin (Control)	MCF-7 (Breast)	0.8

Mechanism of Action: Apoptosis Induction

A primary mechanism for many anticancer agents is the induction of apoptosis (programmed cell death).[10] Western blotting for key apoptotic markers, such as cleaved caspases, is a standard method for detecting this process.[11]

Caption: Simplified caspase activation cascade in apoptosis.

Protocol:

• Cell Treatment: Culture cells in 6-well plates and treat with N-(4-bromophenyl)-2-chloropropanamide at concentrations around its IC50 value for 24 hours. Include an untreated control and a positive control (e.g., staurosporine).

• Lysate Preparation: Harvest cells and lyse them in RIPA buffer containing protease and phosphatase inhibitors.

• Protein Quantification: Determine the protein concentration of each lysate using a BCA assay to ensure equal loading.

• SDS-PAGE and Transfer: Separate 20-30 µg of protein per lane on an SDS-polyacrylamide gel. Transfer the separated proteins to a PVDF membrane.

• Immunoblotting:

  • Block the membrane with 5% non-fat milk or BSA in TBST for 1 hour.

  • Incubate with primary antibodies overnight at 4°C. Key antibodies include:

    • Cleaved Caspase-3 (marker for executioner caspase activation)

    • Cleaved PARP (a substrate of cleaved caspase-3)

    • β-Actin or GAPDH (loading control)

  • Wash the membrane and incubate with an appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.

• Detection: Visualize the protein bands using an ECL (enhanced chemiluminescence) substrate and an imaging system.

  • Expected Outcome: Compared to the untreated control, cells treated with the compound should show a significant increase in the bands corresponding to cleaved caspase-3 and cleaved PARP. The loading control (β-Actin) should remain constant across all lanes.

Mechanism of Action: Cell Cycle Analysis

Many anticancer drugs exert their effects by disrupting the cell cycle. Flow cytometry with propidium iodide (PI) staining is a standard technique to analyze the distribution of cells in different phases of the cell cycle (G0/G1, S, G2/M).

Protocol:

• Cell Treatment: Culture cells and treat with the compound as described for the apoptosis assay (2.2, step 1).

• Cell Harvesting: Harvest both adherent and floating cells to include the apoptotic population. Wash the cells with cold PBS.

• Fixation: Resuspend the cell pellet (1x10^6 cells) in 1 mL of ice-cold 70% ethanol, adding it dropwise while gently vortexing to prevent clumping. Fix for at least 30 minutes at 4°C.[12]

  • Scientist's Note: Ethanol fixation permeabilizes the cells and preserves their morphology. Samples can be stored in ethanol at 4°C for up to two weeks.[12]

• Staining: Centrifuge the fixed cells and wash with PBS to remove the ethanol. Resuspend the cell pellet in a staining solution containing Propidium Iodide (PI) and RNase A.[13]

  • Rationale: PI is a fluorescent intercalating agent that binds to DNA. RNase A is crucial for degrading RNA, as PI also binds to double-stranded RNA, which would otherwise interfere with accurate DNA content measurement.[13]

• Flow Cytometry: Incubate for 30 minutes in the dark. Analyze the samples on a flow cytometer.

• Data Analysis: Use cell cycle analysis software (e.g., ModFit, FlowJo) to generate a DNA content histogram and quantify the percentage of cells in the G0/G1, S, and G2/M phases.

  • Expected Outcome: An effective anticancer agent may cause an accumulation of cells in a specific phase (e.g., G2/M arrest), indicating interference with cell division checkpoints.

Section 3: In Vivo Preclinical Evaluation

Promising in vitro results must be validated in an in vivo setting to assess a compound's efficacy within a complex biological system.[14] The subcutaneous xenograft mouse model is a widely used initial in vivo model for cancer drug discovery.[15]

Protocol Overview: Subcutaneous Glioblastoma Xenograft Model

• Animal Models: Use immunodeficient mice (e.g., Nude or NOD/SCID) to prevent rejection of human tumor cells.[15] All animal procedures must be approved by an Institutional Animal Care and Use Committee (IACUC).

• Tumor Cell Implantation: Subcutaneously inject a suspension of human glioblastoma cells (e.g., U87) into the flank of each mouse.

• Tumor Growth Monitoring: Monitor the mice regularly for tumor growth. Tumor volume can be calculated using the formula: (Length x Width²)/2.

• Treatment Initiation: Once tumors reach a palpable size (e.g., 100-150 mm³), randomize the mice into treatment and control groups.

• Compound Administration: Administer N-(4-bromophenyl)-2-chloropropanamide via an appropriate route (e.g., intraperitoneal injection, oral gavage) at a predetermined dose and schedule. The control group should receive the vehicle solution.

• Efficacy Evaluation: Continue to monitor tumor volume and body weight throughout the study. The primary endpoint is typically the inhibition of tumor growth compared to the vehicle control group.

• Endpoint and Analysis: At the end of the study, euthanize the mice, excise the tumors, and weigh them. Further analysis (e.g., histology, biomarker analysis) can be performed on the tumor tissue.

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• SYNTHESIS, ANTICANCER PROPERTIES EVALUATION AND IN SILICO STUDIES OF 2-CHLORO- AND 2,2-DICHLOROACETAMIDES BEARING THIAZOLE SCAFFOLD. (2022). Journal of the Serbian Chemical Society. [Link]

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Application Notes and Protocols: Structure-Activity Relationship (SAR) Studies of N-(4-bromophenyl)-2-chloropropanamide Derivatives as Novel Antifungal Agents

Authored by: A Senior Application Scientist

Abstract

This document provides a comprehensive guide for researchers engaged in the discovery of novel antifungal agents, focusing on the systematic exploration of N-(4-bromophenyl)-2-chloropropanamide derivatives. We present a detailed synthetic methodology, robust protocols for in vitro antifungal evaluation, and an analysis of the structure-activity relationships (SAR) that govern the antifungal potency of this chemical series. The protocols are designed to be self-validating, and the discussion of SAR is grounded in established principles of medicinal chemistry to guide the rational design of more potent analogs.

Introduction: The Rationale for N-(4-bromophenyl)-2-chloropropanamide Scaffolds

The increasing prevalence of drug-resistant fungal infections necessitates the development of novel antifungal agents with unique mechanisms of action.[1] The N-phenylacetamide core is a privileged scaffold in medicinal chemistry, known to be present in a variety of biologically active compounds.[2] Specifically, the incorporation of a halogenated phenyl ring and an α-chloro substituent on the propanamide chain presents a compelling starting point for antifungal drug discovery. The 4-bromophenyl moiety offers a site for potential metabolic stability and can engage in halogen bonding, while the 2-chloropropanamide group provides a reactive handle that may covalently modify fungal protein targets.

This guide will delineate a systematic approach to synthesize and evaluate a library of N-(4-bromophenyl)-2-chloropropanamide derivatives to elucidate the key structural features that contribute to their antifungal activity.

Synthetic Strategy and Protocols

The synthesis of N-(4-bromophenyl)-2-chloropropanamide and its derivatives is a straightforward two-step process, beginning with the acylation of 4-bromoaniline. Subsequent modifications can be introduced on the phenyl ring of a related scaffold or by using substituted anilines in the initial reaction.

General Synthesis of N-(4-bromophenyl)-2-chloropropanamide (Parent Compound)

The parent compound is synthesized by the reaction of 4-bromoaniline with 2-chloropropionyl chloride in the presence of a base to neutralize the HCl byproduct.

Protocol:

• To a solution of 4-bromoaniline (1.0 eq) in dry dichloromethane (DCM) in a round-bottom flask, add triethylamine (1.2 eq).[3]

• Cool the reaction mixture to 0 °C in an ice bath.

• Slowly add 2-chloropropionyl chloride (1.1 eq) dropwise to the stirred solution.

• Allow the reaction to warm to room temperature and stir for 4-6 hours.

• Monitor the reaction progress by thin-layer chromatography (TLC).

• Upon completion, wash the reaction mixture with 1M HCl, saturated NaHCO₃, and brine.

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by recrystallization from ethanol/water to yield the desired N-(4-bromophenyl)-2-chloropropanamide.

Synthesis of Derivatives

To explore the SAR, a library of derivatives can be synthesized by using appropriately substituted anilines in the protocol described in section 2.1. For instance, to probe the effect of electronics and sterics on the phenyl ring, one could use 4-bromo-2-methylaniline, 4-bromo-3-chloroaniline, or 4-bromo-2-fluoroaniline.

Caption: Synthetic workflow for the preparation of N-phenyl-2-chloropropanamide derivatives.

In Vitro Antifungal Activity Evaluation

A critical component of any SAR study is a robust and reproducible biological assay. Here, we detail the determination of the Minimum Inhibitory Concentration (MIC) and Minimum Fungicidal Concentration (MFC) against pathogenic Candida species.[1]

Protocol for MIC Determination (Broth Microdilution Method)

• Prepare a stock solution of each test compound in dimethyl sulfoxide (DMSO).

• In a 96-well microtiter plate, perform serial two-fold dilutions of the stock solutions in RPMI-1640 medium to achieve a range of test concentrations.

• Prepare a fungal inoculum of Candida albicans (e.g., ATCC 90028) and adjust the concentration to 1-5 x 10³ CFU/mL in RPMI-1640.

• Add the fungal inoculum to each well containing the test compound.

• Include a positive control (e.g., fluconazole), a negative control (medium with inoculum and DMSO), and a sterility control (medium only).

• Incubate the plates at 35 °C for 24-48 hours.

• The MIC is defined as the lowest concentration of the compound that causes a significant inhibition of visible fungal growth compared to the negative control.

Protocol for MFC Determination

• Following the MIC determination, take an aliquot from each well that showed no visible growth.

• Spread the aliquot onto a Sabouraud Dextrose Agar (SDA) plate.

• Incubate the plates at 35 °C for 24-48 hours.

• The MFC is the lowest concentration of the test compound that results in no fungal growth on the SDA plate.

Structure-Activity Relationship (SAR) Analysis

The following table presents illustrative data from a hypothetical SAR study on a series of N-(4-bromophenyl)-2-chloropropanamide derivatives against Candida albicans. This data is intended to guide the interpretation of experimental results.

Compound	R1	R2	R3	MIC (µg/mL)	MFC (µg/mL)
1	H	H	H	16	32
2	F	H	H	8	16
3	Cl	H	H	4	8
4	CH₃	H	H	32	64
5	H	F	H	8	16
6	H	Cl	H	4	8
7	H	CH₃	H	32	64
8	H	H	F	16	32
9	H	H	Cl	8	16
10	H	H	CH₃	64	>64

Structure Template:

(Note: An image of the chemical structure with R1, R2, and R3 positions on the phenyl ring would be inserted here in a real document.)

Interpretation of SAR Data

• Effect of Substituents on the Phenyl Ring:

  • Electronic Effects: The introduction of electron-withdrawing groups (EWGs) such as fluoro (compounds 2 and 5 ) and chloro (compounds 3 , 6 , and 9 ) at the ortho and meta positions enhances antifungal activity compared to the unsubstituted parent compound (1 ). This suggests that a more electron-deficient aromatic ring is favorable for activity. The chloro-substituted derivatives (3 and 6 ) are generally more potent than the fluoro-substituted ones (2 and 5 ), indicating that the nature of the halogen is also important.

  • Steric Effects: The presence of an electron-donating group (EDG) like a methyl group (compounds 4 , 7 , and 10 ) is detrimental to activity, particularly at the para position. This could be due to unfavorable steric hindrance or the electronic-donating nature of the methyl group reducing the potency.

• Positional Isomerism:

  • Substituents at the ortho (R1) and meta (R2) positions appear to have a more pronounced positive effect on activity than those at the para (R3) position. For example, compare the MIC of the ortho-chloro (3 ) and meta-chloro (6 ) derivatives with the para-chloro analog (9 ). This suggests that the substitution pattern influences the molecule's ability to bind to its target.

Caption: Logical flow of the Structure-Activity Relationship for the studied derivatives.

Putative Mechanism of Action and Further Studies

The SAR suggests that the electronic nature of the substituted phenyl ring is a key determinant of antifungal activity. The α-chloro amide moiety is a known electrophilic warhead, capable of alkylating nucleophilic residues (e.g., cysteine, histidine) in enzymes. It is plausible that these compounds act by covalently inhibiting a crucial fungal enzyme. The enhanced potency with EWGs on the phenyl ring could increase the electrophilicity of the amide carbonyl or the adjacent carbon, facilitating nucleophilic attack.

Further studies to validate this hypothesis could include:

• Enzyme Inhibition Assays: Screen the active compounds against a panel of known fungal enzymes.

• Mechanism of Action Studies: Investigate the effect of the compounds on fungal cell wall integrity and ergosterol biosynthesis.[1]

• In Vivo Efficacy: Test the most potent compounds in an animal model of fungal infection.

• Toxicity Profiling: Evaluate the cytotoxicity of the compounds against mammalian cell lines to determine their therapeutic index.[4]

Conclusion

The N-(4-bromophenyl)-2-chloropropanamide scaffold represents a promising starting point for the development of novel antifungal agents. The SAR studies indicate that the introduction of electron-withdrawing groups at the ortho and meta positions of the phenyl ring significantly enhances antifungal activity. The protocols and insights provided in this guide offer a robust framework for the synthesis, evaluation, and rational design of more potent derivatives in this chemical class.

References

• Kaur, R., et al. (2019). Synthesis, molecular modelling and biological significance of N-(4-(4-bromophenyl) thiazol-2-yl)-2-chloroacetamide derivatives as prospective antimicrobial and antiproliferative agents. BMC Chemistry, 13(1), 89. [Link]

• Khan, I., et al. (2022). Synthesis of Functionalized N-(4-Bromophenyl)furan-2-carboxamides via Suzuki-Miyaura Cross-Coupling: Anti-Bacterial Activities against Clinically Isolated Drug Resistant A. baumannii, K. pneumoniae, E. cloacae and MRSA and Its Validation via a Computational Approach. Molecules, 27(14), 4432. [Link]

• Lee, J., et al. (2009). N-4-t-Butylbenzyl 2-(4-methylsulfonylaminophenyl) propanamide TRPV1 antagonists: Structure-activity relationships in the A-region. Bioorganic & Medicinal Chemistry Letters, 19(1), 248-251. [Link]

• Kaur, R., et al. (2019). Synthesis, molecular modelling and biological significance of N-(4-(4-bromophenyl) thiazol-2-yl)-2-chloroacetamide derivatives as prospective antimicrobial and antiproliferative agents. BMC Chemistry, 13, 89. [Link]

• Al-Ostoot, F. H., et al. (2016). Study of the antibacterial and antifungal activities of synthetic benzyl bromides, ketones, and corresponding chalcone derivatives. Journal of Chemistry, 2016, 8137259. [Link]

• Wang, Y., et al. (2020). Method for synthesizing pimobendan.

• Mousa, J. J., et al. (2014). Structure-Activity Relationships for a Novel Series of Citalopram (1-(3-(dimethylamino)propyl)-1-(4-fluorophenyl)-1,3-dihydroisobenzofuran-5-carbonitrile) Analogues at Monoamine Transporters. Journal of Medicinal Chemistry, 57(21), 9037-9049. [Link]

• Khan, I., et al. (2022). Synthesis of Functionalized N-(4-Bromophenyl)furan-2-carboxamides via Suzuki-Miyaura Cross-Coupling: Anti-Bacterial Activities against Clinically Isolated Drug Resistant A. baumannii, K. pneumoniae, E. cloacae and MRSA and Its Validation via a Computational Approach. Molecules, 27(14), 4432. [Link]

• de Oliveira, V. M., et al. (2022). Antifungal activity of 2-chloro-N-phenylacetamide: a new molecule with fungicidal and antibiofilm activity against fluconazole-resistant Candida spp. Revista do Instituto de Medicina Tropical de São Paulo, 64, e21. [Link]

• Teli, D., et al. (2023). Synthesis And Anti-Fungal Activity of N'-(3-Bromophenyl)-2-{[5-(4-Methylpyridine-3-Yl)-1,3,4-Oxadiazol-2-Yl] Sulfanyl} Acetohydrazides Derivatives. Asian Journal of Pharmaceutical Research and Development, 11(1), 14-21. [Link]

• ResearchGate (n.d.). Herbicidal Activity Data of Compounds (% inhibition). ResearchGate. [Link]

• Kaur, R., et al. (2019). Synthesis, molecular modelling and biological significance of N-(4-(4-bromophenyl) thiazol-2-yl)-2-chloroacetamide derivatives as prospective antimicrobial and antiproliferative agents. ResearchGate. [Link]

• Wang, M., et al. (2022). Design, Synthesis and Herbicidal Activity of 1,2,4-Oxadiazole Compounds as Novel Light-Dependent Protochlorophyllide Oxidoreductase Inhibitors. Molecules, 27(21), 7483. [Link]

• Teli, D., et al. (2023). Synthesis And Anti-Fungal Activity Of N'-(3-Bromophenyl)-2-{[5-(4-Methylpyridine-3-Yl)-1,3,4- Oxadiazol-2-Yl] Sulfanyl} Acetohydrazides Derivatives. Semantic Scholar. [https://www.semanticscholar.org/paper/Synthesis-And-Anti-Fungal-Activity-of-N'-(3-Teli-Metre/a6064f77c31d876800043818e3d55059d7d3b248]([Link]

• de Souza, T. B., et al. (2022). Potential of 2-Chloro-N-(4-fluoro-3-nitrophenyl)acetamide Against Klebsiella pneumoniae and In Vitro Toxicity Analysis. Antibiotics, 11(8), 1084. [Link]

• Chen, Y., et al. (2022). Secondary Metabolites with Herbicidal and Antifungal Activities from Marine-Derived Fungus Alternaria iridiaustralis. Journal of Fungi, 8(10), 1032. [Link]

• Lee, J., et al. (2012). 2-(4-Methylsulfonylaminophenyl) propanamide TRPV1 antagonists: Structure–activity relationships in the B and C-regions. Bioorganic & Medicinal Chemistry, 20(4), 1547-1555. [Link]

• Aliabadi, A., et al. (2013). 2-(4-Fluorophenyl)-N-phenylacetamide Derivatives as Anticancer Agents: Synthesis and In-vitro Cytotoxicity Evaluation. Iranian Journal of Pharmaceutical Research, 12(3), 267-271. [Link]

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• 1. Antifungal activity of 2-chloro-N-phenylacetamide: a new molecule with fungicidal and antibiofilm activity against fluconazole-resistant Candida spp - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 3. mdpi.com [mdpi.com]
• 4. benchchem.com [benchchem.com]

Application Note: A Strategic Approach to the Chiral Separation of N-(4-bromophenyl)-2-chloropropanamide Enantiomers

Abstract

This document provides a comprehensive guide to developing a robust and reliable method for the chiral separation of N-(4-bromophenyl)-2-chloropropanamide enantiomers. Recognizing the critical importance of enantiomeric purity in pharmaceutical development and agrochemical research, this guide moves beyond a simple recitation of steps. It delves into the rationale behind methodological choices, offering a framework for systematic method development, optimization, and validation. The protocols detailed herein are designed to be self-validating, grounded in established scientific principles and regulatory expectations. High-performance liquid chromatography (HPLC) and supercritical fluid chromatography (SFC) are presented as the primary techniques, leveraging the proven selectivity of polysaccharide-based chiral stationary phases.

Introduction: The Imperative of Enantiomeric Resolution

N-(4-bromophenyl)-2-chloropropanamide is a chiral molecule with a stereogenic center at the second carbon of the propanamide chain. As with many chiral compounds, the individual enantiomers can exhibit significantly different pharmacological, toxicological, or pesticidal activities. Therefore, the ability to separate, quantify, and control the enantiomeric composition is paramount for regulatory approval and ensuring product safety and efficacy.

This application note presents a strategic workflow for the chiral separation of N-(4-bromophenyl)-2-chloropropanamide. Our approach is rooted in a systematic screening of chiral stationary phases (CSPs) and mobile phases, followed by a detailed optimization protocol. The methodologies are designed to be compliant with the principles outlined in the International Council for Harmonisation (ICH) Q2(R2) guidelines for the validation of analytical procedures, ensuring the generation of reliable and reproducible data.

Foundational Principles: The Mechanism of Chiral Recognition

The separation of enantiomers, which possess identical physical and chemical properties in an achiral environment, necessitates the creation of a chiral environment within the chromatographic system. This is achieved by using a chiral stationary phase (CSP). The fundamental principle of chiral separation relies on the formation of transient diastereomeric complexes between the enantiomers and the chiral selector of the CSP. The differing stability of these complexes leads to different retention times and, consequently, separation.

For a molecule like N-(4-bromophenyl)-2-chloropropanamide, which contains an aromatic ring, an amide linkage, and a halogen atom, several types of interactions can be exploited for chiral recognition:

• Hydrogen Bonding: The amide group provides sites for hydrogen bonding (both donor and acceptor).

• π-π Interactions: The bromophenyl ring can engage in π-π stacking with aromatic moieties on the CSP.

• Dipole-Dipole Interactions: The polar C-Cl and C=O bonds can participate in dipole-dipole interactions.

• Steric Interactions: The spatial arrangement of the substituents around the chiral center will influence how each enantiomer fits into the chiral cavities or grooves of the CSP.

Polysaccharide-based CSPs, such as those derived from cellulose and amylose, are particularly effective for a wide range of chiral compounds due to their complex three-dimensional structures that offer multiple interaction sites. The helical grooves of these polymers create chiral pockets where enantiomers can be selectively bound.

Strategic Workflow for Method Development

A trial-and-error approach to chiral method development can be time-consuming and inefficient. A systematic screening strategy is therefore recommended.

Diagram: Chiral Method Development Workflow

Caption: A systematic workflow for chiral method development.

Experimental Protocols

Materials and Reagents

• Analyte: Racemic N-(4-bromophenyl)-2-chloropropanamide, analytical standard grade.

• Solvents: HPLC-grade or SFC-grade n-hexane, isopropanol (IPA), ethanol (EtOH), methanol (MeOH), acetonitrile (ACN).

• Additives: Trifluoroacetic acid (TFA), diethylamine (DEA), ammonium acetate.

• Columns:

  • Polysaccharide-based:

    • Chiralcel® OD-H (Cellulose tris(3,5-dimethylphenylcarbamate))

    • Chiralcel® OJ-H (Cellulose tris(4-methylbenzoate))

    • Chiralpak® AD-H (Amylose tris(3,5-dimethylphenylcarbamate))

    • Chiralpak® AS-H (Amylose tris((S)-α-methylbenzylcarbamate))

  • Dimensions: 4.6 x 250 mm, 5 µm particle size (for HPLC); adaptable for SFC.

Sample Preparation

• Prepare a stock solution of racemic N-(4-bromophenyl)-2-chloropropanamide at a concentration of 1.0 mg/mL in a suitable solvent (e.g., isopropanol or a mixture of hexane/IPA).

• For analysis, dilute the stock solution to a working concentration of approximately 0.1 mg/mL using the initial mobile phase composition.

• Filter the final solution through a 0.45 µm syringe filter before injection to prevent column blockage.

Protocol 1: HPLC Screening

Rationale: HPLC is a widely accessible and versatile technique for chiral separations. Screening in both normal phase (NP) and reversed-phase (RP) modes is crucial as the retention mechanisms can differ significantly, leading to different selectivities. Polysaccharide-based CSPs are often the first choice due to their broad applicability.

Instrumentation:

• HPLC system with a quaternary pump, autosampler, column thermostat, and UV detector.

Screening Conditions:

Parameter	Normal Phase (NP)	Reversed-Phase (RP)
Mobile Phase A	n-Hexane	Water
Mobile Phase B	Isopropanol (IPA)	Acetonitrile (ACN) or Methanol (MeOH)
Gradient/Isocratic	Isocratic	Isocratic
Composition	90:10 (A:B), 80:20 (A:B)	50:50 (A:B), 40:60 (A:B)
Additives	Optional: 0.1% TFA for acidic analytes or 0.1% DEA for basic analytes. For the neutral target analyte, start without additives.	Optional: 0.1% Formic Acid or Ammonium Acetate buffer (e.g., 10 mM)
Flow Rate	1.0 mL/min	1.0 mL/min
Temperature	25 °C	25 °C
Detection	UV at 230 nm (based on the bromophenyl chromophore)	UV at 230 nm
Injection Volume	5-10 µL	5-10 µL

Procedure:

• Equilibrate each column with the initial mobile phase for at least 30 minutes or until a stable baseline is achieved.

• Inject the prepared sample onto each column under each mobile phase condition.

• Evaluate the resulting chromatograms for any signs of peak splitting or separation. Calculate the resolution (Rs) for any observed separations. A resolution of Rs ≥ 1.5 is considered baseline separation.

Protocol 2: SFC Screening

Rationale: SFC is a powerful alternative to HPLC, often providing faster separations and higher efficiency. It is also considered a "greener" technique due to its use of supercritical CO₂ as the primary mobile phase component.

Instrumentation:

• Analytical SFC system with a CO₂ pump, co-solvent pump, back-pressure regulator, autosampler, column thermostat, and UV detector.

Screening Conditions:

Parameter	SFC Conditions
Mobile Phase A	Supercritical CO₂
Mobile Phase B (Co-solvent)	Methanol, Ethanol, or Isopropanol
Gradient/Isocratic	Isocratic
Co-solvent Percentage	10%, 20%, 30%
Additive	Optional: 0.1% DEA or TFA in the co-solvent
Flow Rate	2-3 mL/min
Back Pressure	150 bar
Temperature	40 °C
Detection	UV at 230 nm
Injection Volume	1-5 µL

Procedure:

• Screen the same set of polysaccharide columns as in the HPLC protocol.

• Equilibrate the system for each new co-solvent composition.

• Inject the sample and evaluate the chromatograms for enantiomeric resolution.

Method Optimization

Once a promising CSP and mobile phase system have been identified (i.e., partial or baseline separation is observed), the next step is to optimize the conditions to achieve baseline resolution (Rs ≥ 1.5) with good peak shape and a reasonable analysis time.

• Mobile Phase Composition: Fine-tune the ratio of the strong eluting solvent (e.g., IPA in NP-HPLC, ACN in RP-HPLC, or co-solvent in SFC). A lower percentage of the strong solvent generally increases retention and can improve resolution, but may also broaden peaks.

• Alcohol Modifier (for NP-HPLC & SFC): The choice of alcohol (IPA, EtOH, MeOH) can significantly impact selectivity. If IPA provides some separation, testing EtOH or MeOH is a logical next step.

• Additives: For neutral amides, additives may not be necessary. However, if peak tailing is observed, the addition of a small amount of a weak acid (like TFA or acetic acid) or a weak base (like DEA) can sometimes improve peak shape by interacting with active sites on the silica support.

• Temperature: Temperature affects the thermodynamics of the analyte-CSP interaction. Lowering the temperature often increases resolution but also increases analysis time and backpressure. Conversely, increasing the temperature can improve peak efficiency but may reduce selectivity. A temperature study (e.g., 15°C, 25°C, 40°C) is recommended.

Method Validation Protocol (as per ICH Q2(R2))

Once an optimized method is established, it must be validated to ensure it is fit for its intended purpose.

Diagram: Key Validation Parameters

Caption: Core parameters for analytical method validation.

Protocol:

• Specificity: Demonstrate that the method can unequivocally assess the enantiomers in the presence of components that may be expected to be present, such as impurities or degradation products. This can be achieved by analyzing a placebo and spiked samples.

• Linearity: Analyze a series of solutions with known concentrations of the racemate over a specified range (e.g., 50% to 150% of the target concentration). Plot the peak area against concentration for each enantiomer and determine the correlation coefficient (r²), which should be ≥ 0.99.

• Range: The range is the interval between the upper and lower concentrations for which the method has been demonstrated to have a suitable level of precision, accuracy, and linearity.

• Accuracy: Perform recovery studies by spiking a placebo with known amounts of the analyte at different concentration levels (e.g., 80%, 100%, 120%). The recovery should typically be within 98-102%.

• Precision:

  • Repeatability (Intra-assay precision): Perform multiple injections (n=6) of a single homogeneous sample and calculate the relative standard deviation (%RSD) of the peak areas.

  • Intermediate Precision: Assess the method's variability on different days, with different analysts, and on different equipment. The %RSD should be within acceptable limits (typically <2%).

• Limit of Quantitation (LOQ): Determine the lowest concentration of the minor enantiomer that can be reliably quantified with acceptable precision and accuracy. This is crucial for determining the enantiomeric excess (e.e.).

• Robustness: Intentionally make small, deliberate variations in method parameters (e.g., mobile phase composition ±2%, column temperature ±2°C, flow rate ±0.1 mL/min) and evaluate the impact on the separation. The resolution between the enantiomers should not significantly change.

Troubleshooting

Issue	Potential Cause(s)	Suggested Solution(s)
No Separation	Incorrect CSP or mobile phase.	Screen a wider range of CSPs and mobile phase modes (NP, RP, SFC).
Poor Resolution (Rs < 1.5)	Sub-optimal mobile phase strength, temperature, or flow rate.	Optimize mobile phase composition (weaker eluent), decrease temperature, or reduce flow rate.
Peak Tailing	Secondary interactions with the silica support; column overload.	Add a mobile phase modifier (e.g., 0.1% TFA). Reduce sample concentration.
Peak Fronting	Column overload; sample solvent stronger than mobile phase.	Dilute the sample; dissolve the sample in the mobile phase.
Drifting Retention Times	Incomplete column equilibration; temperature fluctuations; mobile phase composition change.	Ensure adequate equilibration time; use a column thermostat; prepare fresh mobile phase.

Conclusion

The chiral separation of N-(4-bromophenyl)-2-chloropropanamide is a critical analytical task that can be successfully achieved through a systematic and scientifically-driven approach. By leveraging the power of polysaccharide-based chiral stationary phases in either HPLC or SFC mode, a robust and reliable method can be developed. The workflow presented in this application note, from initial screening through to full validation according to ICH guidelines, provides a comprehensive framework for researchers and drug development professionals to ensure the enantiomeric purity and quality of their materials. This structured approach not only enhances the probability of success but also ensures that the developed method is defensible and fit for purpose in a regulated environment.

References

• Wiley Online Library. (n.d.). Chiral Drug Separation. Retrieved from [Link]

• Chromatography Online. (2022, March 1). Supercritical Fluid Chromatography for Chiral Analysis, Part 1: Theoretical Background. Retrieved from [Link]

• Chiralpedia. (2022, November 3). Chiral HPLC separation: strategy and approaches. Retrieved from [Link]

• Daicel Chiral Technologies. (n.d.). Troubleshoot Chiral Column Performance: Efficiency & Resolution. Retrieved from [Link]

• Scientific Research Publishing. (n.d.). Chiral Method Development Using Polysaccharide-Based Chiral Stationary Phase (CSP) and Investigation of Chiral Column Degradation and Regeneration. Retrieved from [Link]

• ResearchGate. (n.d.). A Validated chiral liquid chromatographic method for the enantiomeric separation of ß-amino-ß-(4-bromophenyl) propionic acid | Request PDF. Retrieved from [Link]

• Selvita. (2024, September 19). Faster, Greener, and More Efficient: Preparative Supercritical Fluid Chromatography for Chiral Separations. Retrieved from [Link]

• LCGC International. (2023, January 19). Playing with Selectivity for Optimal Chiral Separation. Retrieved from [Link]

• Chromatography Today. (n.d.). Reversed Phase Chiral Method Development Using Polysaccharide-based Stationary Phases. Retrieved from [Link]

• Phenomenex. (n.d.). Chiral HPLC Separations. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). Polysaccharide- and β-Cyclodextrin-Based Chiral Selectors for Enantiomer Resolution: Recent Developments and Applications. Retrieved from [Link]

• Česká a slovenská farmacie. (2007, July 23). HPLC separation of enantiomers using chiral stationary phases. Retrieved from [Link]

• European Medicines Agency. (n.d.). ICH Q2(R2) Validation of analytical procedures - Scientific guideline. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). Chiral Stationary Phases for Liquid Chromatography: Recent Developments. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). Chiral recognition of aromatic compounds by beta-cyclodextrin based on bimodal complexation. Retrieved from [Link]

• Agilent. (2023, July 25). It Isn't Always The Column: Troubleshooting Your HPLC Separation. Retrieved from [Link]

• International Council for Harmonisation. (2023, November 30). Validation of Analytical Procedures Q2(R2). Retrieved from [Link]

• LCGC International. (n.d.). A Strategy for Developing HPLC Methods for Chiral Drugs. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). An overview of chiral separations of pharmaceutically active substances by HPLC (2018–2020). Retrieved from [Link]

• U.S. Food and Drug Administration. (n.d.). Q14 Analytical Procedure Development. Retrieved from [Link]

• ResearchGate. (n.d.). Preparation and Chiral Recognition of Polysaccharide-Based Selectors. Retrieved from [Link]

• ResearchGate. (2025, August 7). Chiral separations on polysaccharide stationary phases using polar organic mobile phases | Request PDF. Retrieved from [Link]

• Chiralpedia. (n.d.). Cyclodextrin-based CSPs. Retrieved from [Link]

• Unknown. (n.d.). HPLC manual (for chiral HPLC analysis). Retrieved from [Link]

• MDPI. (n.d.). Polysaccharide- and β-Cyclodextrin-Based Chiral Selectors for Enantiomer Resolution: Recent Developments and Applications. Retrieved from [Link]

• Royal Society of Chemistry. (n.d.). Investigation of the chiral recognition role of cyclodextrin hydroxyl moieties via high performance liquid chromatography. Retrieved from [Link]

• American Chemical Society. (2023, January 10). Recent Advances in Separation and Analysis of Chiral Compounds. Retrieved from [Link]

• Chromatography Today. (2020, May 20). Trouble with chiral separations. Retrieved from [Link]

• Scribd. (n.d.). FDA Guidance on Analytical Method Validation | PDF | Food And Drug Administration. Retrieved from [Link]

• International Council for Harmonisation. (n.d.). Validation of Analytical Procedure Q2(R2). Retrieved from [Link]

• Waters Corporation. (n.d.). Troubleshooting Peak Shape Problems in HPLC. Retrieved from [Link]

• Lab Manager. (2025, September 19). ICH and FDA Guidelines for Analytical Method Validation. Retrieved from [Link]

• National Center for Biotechnology Information. (2022, October 11). *Development of a Chiral Supercritical Fluid Chromatography–Tandem Mass Spectrometry and Reversed-Phase Liquid

Technical Notes & Optimization

Optimizing reaction conditions for N-(4-bromophenyl)-2-chloropropanamide synthesis

Welcome to the technical support resource for the synthesis of N-(4-bromophenyl)-2-chloropropanamide. This guide is designed for chemistry professionals engaged in pharmaceutical and agrochemical research and development. Here, we move beyond simple protocols to explore the mechanistic reasoning behind procedural steps, offering robust troubleshooting guides and data-driven optimization strategies to ensure the success and reproducibility of your synthesis.

Core Principles: The Nucleophilic Acyl Substitution Reaction

The synthesis of N-(4-bromophenyl)-2-chloropropanamide is a classic example of nucleophilic acyl substitution. The reaction involves the acylation of the primary amine, 4-bromoaniline, with 2-chloropropionyl chloride. The lone pair of electrons on the nitrogen atom of 4-bromoaniline acts as the nucleophile, attacking the electrophilic carbonyl carbon of the acyl chloride.

The presence of a bromine atom on the aniline ring has a notable electronic effect. While it is an ortho-, para- director through resonance, its strong inductive effect withdraws electron density from the ring, which in turn reduces the nucleophilicity of the amino group compared to unsubstituted aniline.[1] This makes the reaction potentially more sluggish and underscores the importance of optimized conditions.

Reaction Mechanism Workflow

The following diagram illustrates the fundamental steps of the acylation process.

Caption: Nucleophilic acyl substitution pathway.

Experimental Protocols

Here we provide a standard protocol and an optimized, high-yield protocol based on common laboratory practices.

Protocol 1: Standard Benchtop Synthesis

This protocol is a reliable starting point for the synthesis.

Materials:

• 4-Bromoaniline

• 2-Chloropropionyl chloride

• Triethylamine (Et₃N)

• Dichloromethane (DCM), anhydrous

• Hydrochloric acid (1 M)

• Saturated sodium bicarbonate solution

• Brine (saturated NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

Procedure:

• Setup: In a round-bottom flask equipped with a magnetic stir bar and a nitrogen inlet, dissolve 4-bromoaniline (1.0 eq.) in anhydrous DCM (approx. 0.2 M concentration).

• Base Addition: Add triethylamine (1.1 eq.) to the solution.

• Cooling: Cool the mixture to 0 °C in an ice-water bath. This is critical to control the exothermic reaction and minimize side-product formation.[2][3]

• Acyl Chloride Addition: Add 2-chloropropionyl chloride (1.05 eq.) dropwise to the stirred solution over 15-20 minutes, ensuring the internal temperature does not exceed 5 °C.

• Reaction: Allow the reaction to warm to room temperature and stir for 2-4 hours. Monitor progress by Thin Layer Chromatography (TLC).

• Work-up:

  • Quench the reaction by adding water.

  • Transfer the mixture to a separatory funnel. Wash the organic layer sequentially with 1 M HCl, saturated NaHCO₃ solution, and brine.

  • Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

• Purification: The crude product can be purified by recrystallization from a suitable solvent system (e.g., ethanol/water or ethyl acetate/hexanes).

Optimization of Reaction Conditions

Achieving high yield and purity requires careful selection of reagents and conditions. The following table summarizes key parameters and their impact, drawing from analogous acylation procedures.[4][5]

Parameter	Option 1	Option 2	Option 3	Rationale & Expert Insights
Base	Triethylamine (Et₃N)	Pyridine	Potassium Carbonate (K₂CO₃)	Et₃N is the most common choice; it's a strong enough base to scavenge the HCl byproduct but is non-nucleophilic. Pyridine can also be used but is more nucleophilic and can sometimes act as a catalyst (or a competing nucleophile). K₂CO₃ is a heterogeneous option, often requiring a phase-transfer catalyst and longer reaction times.[6]
Solvent	Dichloromethane (DCM)	Tetrahydrofuran (THF)	Methyl Ethyl Ketone (MEK)	DCM is excellent for dissolving the starting materials and is unreactive.[5] THF is a good alternative but must be anhydrous to prevent hydrolysis of the acyl chloride. MEK can be used, particularly at slightly elevated temperatures for less reactive anilines.[4]
Temperature	0 °C to RT	Room Temperature (RT)	Reflux	Starting at 0 °C is highly recommended to control the initial exotherm.[2] For electron-deficient anilines, allowing the reaction to proceed at RT is usually sufficient. Refluxing is generally unnecessary and may lead to decomposition or side reactions.
Stoichiometry	~1.05 eq. Acyl Chloride	1.2 eq. Acyl Chloride	1.0 eq. Acyl Chloride	A slight excess (~5%) of the acyl chloride ensures full conversion of the more valuable aniline. A large excess can lead to purification challenges. Using an exact 1:1 ratio may result in incomplete conversion.

Troubleshooting Guide

Encountering issues is a normal part of synthesis. This guide provides a structured approach to diagnosing and solving common problems.

Troubleshooting Workflow Diagram

Caption: A logical workflow for diagnosing synthesis problems.

Question & Answer Troubleshooting

Q1: My reaction yield is consistently below 50%. What are the most likely causes? A: Low yields are often traced back to three key areas:

• Reagent Quality: 2-chloropropionyl chloride is highly reactive and susceptible to hydrolysis if exposed to atmospheric moisture. Ensure you are using a fresh bottle or a recently distilled batch. The 4-bromoaniline should also be pure; impurities can interfere with the reaction.

• Insufficient Base: The reaction generates one equivalent of HCl. If less than one equivalent of your amine base (e.g., triethylamine) is used, the HCl will protonate the starting 4-bromoaniline, rendering it non-nucleophilic and effectively stopping the reaction.

• Temperature Control: A significant temperature spike during the addition of the acyl chloride can lead to side reactions and degradation of the starting materials or product. Maintaining a low temperature (0-5 °C) during addition is crucial.[2]

Q2: My TLC plate shows my product spot, but also a significant amount of unreacted 4-bromoaniline, even after several hours. A: This points to an incomplete reaction. The primary cause is often the deactivation of the aniline. As mentioned above, this can happen if the HCl byproduct is not effectively scavenged by the base. Alternatively, the 2-chloropropionyl chloride may have degraded due to moisture.

• Solution: Try adding another portion of triethylamine (0.2 eq.) and 2-chloropropionyl chloride (0.1 eq.) and monitor the reaction for another hour. If this doesn't work, the quality of the acyl chloride is the most likely culprit.

Q3: After work-up, my crude product is a dark oil instead of the expected solid. What went wrong? A: Dark coloration often indicates impurity and potential decomposition. This can be caused by running the reaction at too high a temperature or for an extended period unnecessarily. Another possibility is incomplete removal of acidic (HCl) or basic (triethylamine) residues during the aqueous work-up.

• Solution: Ensure your work-up is thorough. Wash the organic layer meticulously as described in the protocol. If the product is known to be a solid, try triturating the oil with a non-polar solvent like hexanes or diethyl ether to induce crystallization and remove soluble, non-polar impurities.

Frequently Asked Questions (FAQs)

Q1: Why is a base, such as triethylamine, necessary for this reaction? A: The reaction between an amine and an acyl chloride produces an amide and one equivalent of hydrochloric acid (HCl). The HCl is a strong acid and will readily protonate the nitrogen atom of any unreacted 4-bromoaniline. This protonated amine (an ammonium salt) is no longer nucleophilic and cannot react with the acyl chloride. The triethylamine is a non-nucleophilic base that acts as an "acid scavenger," reacting with the HCl to form triethylammonium chloride, thus preventing it from deactivating the starting material.[5]

Q2: Can I use 2-chloropropionic acid with a coupling agent instead of 2-chloropropionyl chloride? A: Yes, this is a valid alternative strategy, particularly if you want to avoid handling the highly reactive acyl chloride. You could use 2-chloropropionic acid in combination with standard peptide coupling reagents like EDC (1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide) and HOBt (Hydroxybenzotriazole). However, this method introduces more reagents that need to be removed during purification and is often more expensive for large-scale synthesis. For electron-deficient anilines, more potent coupling agents may be required.[7]

Q3: What are the primary safety concerns when running this synthesis? A: The main hazard is 2-chloropropionyl chloride. It is corrosive, a lachrymator (causes tearing), and reacts violently with water. It should be handled exclusively in a well-ventilated fume hood with appropriate personal protective equipment (gloves, safety glasses, lab coat). Triethylamine is also flammable and has a strong, unpleasant odor. Consult the Safety Data Sheet (SDS) for all reagents before beginning the experiment.

Q4: How do I confirm the identity and purity of my final product? A: A combination of analytical techniques should be used:

• TLC: To assess purity and compare with starting materials.

• Melting Point: A sharp melting point close to the literature value indicates high purity.

• NMR Spectroscopy (¹H and ¹³C): This is the definitive method for structural confirmation. You should see characteristic peaks for the aromatic protons, the methine (CH) and methyl (CH₃) groups of the chloropropyl moiety, and the amide N-H proton.

• Mass Spectrometry (MS): To confirm the molecular weight of the compound.

References

• Shultz, G. (2021). 1: Acetylation of Aniline (Experiment). Chemistry LibreTexts. [Link]

• ResearchGate. (2017). Novel copolymers of N-(4-bromophenyl)-2-methacrylamide with glycidyl methacrylate: Synthesis, characterization, monomer reactivity ratios and thermal properties. [Link]

• Khan, I., et al. (2022). Synthesis, molecular modelling and biological significance of N-(4-(4-bromophenyl) thiazol-2-yl)-2-chloroacetamide derivatives as prospective antimicrobial and antiproliferative agents. BMC Chemistry. [Link]

• Wang, Z., et al. (2019). Design, Synthesis and Fungicidal Activity of N-(thiophen-2-yl) Nicotinamide Derivatives. Molecules. [Link]

• Google Patents. (2003). US20030176703A1 - Processes for preparing 6-hydroxy-3,4-dihydroquinolinone, cilostazol and N-(4-methoxyphenyl)-3-chloropropionamide.

• Iqbal, M. A., et al. (2022). Synthesis of Functionalized N-(4-Bromophenyl)furan-2-carboxamides via Suzuki-Miyaura Cross-Coupling: Anti-Bacterial Activities against Clinically Isolated Drug Resistant A. baumannii, K. pneumoniae, E. cloacae and MRSA and Its Validation via a Computational Approach. Molecules. [Link]

• ResearchGate. (2015). Studies on N-acetylation of anilines with acetyl chloride using phase transfer catalysts in different solvents. [Link]

• RSC Publishing. (2015). A protocol for amide bond formation with electron deficient amines and sterically hindered substrates. Organic & Biomolecular Chemistry. [Link]

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• 2. researchgate.net [researchgate.net]
• 3. mdpi.com [mdpi.com]
• 4. US20030176703A1 - Processes for preparing 6-hydroxy-3,4-dihydroquinolinone, cilostazol and N-(4-methoxyphenyl)-3-chloropropionamide - Google Patents [patents.google.com]
• 5. Synthesis of Functionalized N-(4-Bromophenyl)furan-2-carboxamides via Suzuki-Miyaura Cross-Coupling: Anti-Bacterial Activities against Clinically Isolated Drug Resistant A. baumannii, K. pneumoniae, E. cloacae and MRSA and Its Validation via a Computational Approach - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. A protocol for amide bond formation with electron deficient amines and sterically hindered substrates - Organic & Biomolecular Chemistry (RSC Publishing) DOI:10.1039/C5OB02129D [pubs.rsc.org]

Technical Support Center: Purification of N-(4-bromophenyl)-2-chloropropanamide by Recrystallization

Welcome to the technical support center for the purification of N-(4-bromophenyl)-2-chloropropanamide. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth, practical advice on obtaining high-purity material through recrystallization. Here, we move beyond simple protocols to explain the "why" behind each step, empowering you to troubleshoot effectively and optimize your purification process.

Understanding Your Compound: N-(4-bromophenyl)-2-chloropropanamide

A thorough understanding of your compound's properties is the foundation of a successful purification strategy. N-(4-bromophenyl)-2-chloropropanamide is a substituted amide, and its characteristics will dictate the optimal recrystallization conditions.

Property	Value	Source
Molecular Formula	C₉H₉BrClNO	[1]
Molecular Weight	262.53 g/mol	[1]
Appearance	Typically an off-white to white solid	[2]
Melting Point	Data for the 2-chloro isomer is not readily available, but related compounds such as 3-Chloro-N-(4-methoxy-phenyl)-propionamide have a melting point of 126-128 °C. The melting point of the final product will be a key indicator of purity.	[3]
Solubility	Generally soluble in polar organic solvents.	[2][4]

The Recrystallization Workflow: A Step-by-Step Visualization

Recrystallization is a powerful technique for purifying solid compounds.[5] The underlying principle is the difference in solubility of the desired compound and its impurities in a chosen solvent at different temperatures.[5] The goal is to dissolve the impure solid in a minimum amount of hot solvent and then allow the solution to cool slowly, promoting the formation of pure crystals while the impurities remain dissolved in the mother liquor.[5]

Caption: General workflow for purification by recrystallization.

Recommended Recrystallization Protocol for N-(4-bromophenyl)-2-chloropropanamide

This protocol is a starting point and may require optimization based on the initial purity of your material.

Safety Precautions: Always work in a well-ventilated fume hood and wear appropriate personal protective equipment (PPE), including safety glasses, a lab coat, and chemical-resistant gloves.

Protocol Steps:

• Solvent Selection: Based on the polar nature of amides, ethanol is a good starting point for a single-solvent recrystallization.[4] Alternatively, a mixed-solvent system like ethanol/water or hexane/acetone can be effective.[6][7]

• Dissolution:

  • Place the crude N-(4-bromophenyl)-2-chloropropanamide in an Erlenmeyer flask.

  • Add a small amount of the chosen solvent (e.g., ethanol).

  • Gently heat the mixture on a hotplate with stirring.

  • Continue adding the solvent in small portions until the solid completely dissolves. Use the minimum amount of hot solvent necessary to achieve complete dissolution to maximize your yield.[6]

• Decolorization (if necessary): If the solution is colored, it indicates the presence of impurities.

  • Remove the flask from the heat and add a small amount of activated charcoal.

  • Gently swirl the mixture and then bring it back to a boil for a few minutes.

• Hot Filtration (if charcoal was used or insoluble impurities are present):

  • Pre-heat a funnel and a new Erlenmeyer flask to prevent premature crystallization.

  • Quickly filter the hot solution to remove the charcoal or any other insoluble materials.

• Crystallization:

  • Cover the flask with a watch glass and allow the solution to cool slowly to room temperature. Slow cooling is crucial for forming large, pure crystals.[8]

  • Once the flask has reached room temperature, you can place it in an ice bath to maximize crystal formation.

• Isolation and Washing:

  • Collect the crystals by vacuum filtration using a Büchner funnel.

  • Wash the crystals with a small amount of ice-cold solvent to remove any remaining mother liquor.

• Drying:

  • Dry the purified crystals in a vacuum oven or air dry them until a constant weight is achieved.

Troubleshooting Guide

This section addresses common issues encountered during the recrystallization of N-(4-bromophenyl)-2-chloropropanamide.

Q1: My compound won't dissolve, even with a lot of hot solvent.

A1: This issue typically points to a few root causes:

• Incorrect Solvent Choice: The solvent may not be suitable for your compound. Amides generally dissolve well in polar solvents like ethanol or acetonitrile.[4] If you are using a non-polar solvent, it is unlikely to work.

• Insufficient Heat: Ensure your solvent is at its boiling point to maximize solubility.

• Impurity Insolubility: It's possible that an insoluble impurity is present. If most of your compound has dissolved but a small amount of solid remains, you may need to perform a hot filtration.

Q2: My compound has "oiled out" instead of forming crystals.

A2: Oiling out occurs when the compound separates from the solution as a liquid rather than a solid.[9] This often happens if the solution is too concentrated or cools too quickly.[9]

• Solution: Reheat the mixture to redissolve the oil. Add a small amount of additional solvent and allow the solution to cool more slowly.[9] You can also try scratching the inside of the flask with a glass rod at the liquid's surface to induce crystallization.

Q3: No crystals have formed, even after the solution has cooled to room temperature.

A3: This indicates that the solution is not supersaturated.

• Too Much Solvent: You may have used too much solvent during the dissolution step.[10] Try boiling off some of the solvent to increase the concentration of your compound and then allow it to cool again.[10]

• Inducing Crystallization: If the solution is supersaturated but crystallization has not initiated, you can try the following:

  • Scratch the inside of the flask with a glass rod.

  • Add a seed crystal of the pure compound.

  • Place the solution in an ice bath to further decrease the solubility.

Q4: My final yield is very low.

A4: A low yield can result from several factors:

• Using Too Much Solvent: As mentioned, using more than the minimum amount of hot solvent required for dissolution will result in a significant portion of your compound remaining in the mother liquor upon cooling.[6]

• Premature Crystallization: If the compound crystallizes during hot filtration, you will lose product. Ensure your filtration apparatus is pre-heated.

• Washing with Warm Solvent: Washing the collected crystals with solvent that is not ice-cold will dissolve some of your product.

Q5: The recrystallized product is still colored or has a broad melting point range.

A5: This suggests that impurities are still present.

• Ineffective Solvent: The chosen solvent may not be effective at separating the specific impurities in your sample. Consider trying a different solvent or a mixed-solvent system. For instance, a hexane/acetone mixture can sometimes be effective for amides.[7]

• Trapped Impurities: Rapid crystallization can trap impurities within the crystal lattice.[10] Ensure the cooling process is slow and gradual.[8]

• Colored Impurities: If your product is colored, repeat the recrystallization and include the activated charcoal step as described in the protocol.

Caption: Decision tree for troubleshooting common recrystallization problems.

Frequently Asked Questions (FAQs)

What are the ideal properties of a recrystallization solvent?

An ideal solvent should:

• Not react with the compound.

• Dissolve the compound well at high temperatures but poorly at low temperatures.

• Either dissolve impurities well at all temperatures or not at all.

• Have a boiling point below the melting point of the compound.

• Be volatile enough to be easily removed from the crystals.

What are the common impurities in the synthesis of N-(4-bromophenyl)-2-chloropropanamide?

Common impurities can include unreacted starting materials such as 4-bromoaniline and 2-chloropropanoyl chloride, as well as side products from the reaction.[11][12] For example, over-acylation or hydrolysis of the starting materials or product can lead to impurities.[13]

How can I improve the size of my crystals?

Larger crystals are generally purer and easier to filter. To increase crystal size, ensure the cooling process is as slow as possible.[8] Insulating the flask can help with this. Maintaining a low level of supersaturation also promotes the growth of larger crystals.[8]

What is the purpose of using a mixed-solvent system?

A mixed-solvent system, such as ethanol and water, is used when no single solvent has the ideal solubility properties.[6] Typically, one solvent dissolves the compound very well (the "soluble" solvent), while the other dissolves it poorly (the "insoluble" or "anti-solvent"). The compound is dissolved in a minimum amount of the hot soluble solvent, and then the anti-solvent is added dropwise until the solution becomes cloudy. A small amount of the soluble solvent is then added to redissolve the precipitate, and the solution is allowed to cool slowly.

References

• N-(2-Arylethyl)-2-methylprop-2-enamides as Versatile Reagents for Synthesis of Molecularly Imprinted Polymers. MDPI. Available from: [Link]

• Chemical Properties of Propanamide, N-(4-bromophenyl)-2,2,3,3,3-pentafluoro-. Cheméo. Available from: [Link]

• N-(4-Bromophenyl)benzenepropanamide | C15H14BrNO | CID 532829. PubChem. Available from: [Link]

• What is the best technique for amide purification?. ResearchGate. Available from: [Link]

• Recrystallization Guide: Process, Procedure, Solvents. Mettler Toledo. Available from: [Link]

• Synthesis and Characterization of Impurities in the Production Process of Lopinavir. NIH. Available from: [Link]

• Process for the preparation of 4-bromophenyl derivatives. Google Patents.

• Problems with Recrystallisations. University of York. Available from: [Link]

• Solvents for Recrystallization. University of Rochester. Available from: [Link]

• How to recrystallization amine compound and it is not soluble in common organic solvents. ResearchGate. Available from: [Link]

• Go-to recrystallization solvent mixtures. Reddit. Available from: [Link]

• 3.6F: Troubleshooting. Chemistry LibreTexts. Available from: [Link]

• Synthesis of Functionalized N-(4-Bromophenyl)furan-2-carboxamides via Suzuki-Miyaura Cross-Coupling. PMC. Available from: [Link]

• Lacosamide impurity and preparation and application thereof. Google Patents.

• N-(4-bromophenyl)-3-phenylpropanamide. ChemBK. Available from: [Link]

• Synthesis, characterisation of some derivatives of 3-[(4-chlorophenyl) sulfonyl] propane hydrazide. Der Pharma Chemica. Available from: [Link]

• N-(4-Bromophenyl)propionamide | C9H10BrNO | CID 346184. PubChem. Available from: [Link]

• CAS#:19313-87-2 | 3-Chloro-N-(4-methoxy-phenyl)-propionamide. Chemsrc. Available from: [Link]

• Chemical Properties of N-(4-bromophenyl)-2,2,3-trichloropropanamide (CAS 116402-42-7). Available from: [Link]

• N-(4-Bromophenyl)-2-chloroacetamide | C8H7BrClNO | CID 17374. PubChem. Available from: [Link]

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• 2. chembk.com [chembk.com]
• 3. CAS#:19313-87-2 | 3-Chloro-N-(4-methoxy-phenyl)-propionamide | Chemsrc [chemsrc.com]
• 4. researchgate.net [researchgate.net]
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• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. Reagents & Solvents [chem.rochester.edu]
• 8. echemi.com [echemi.com]
• 9. Chemistry Teaching Labs - Problems with Recrystallisations [chemtl.york.ac.uk]
• 10. chem.libretexts.org [chem.libretexts.org]
• 11. N-(4-BROMOPHENYL)-2-CHLOROACETAMIDE synthesis - chemicalbook [chemicalbook.com]
• 12. Synthesis of Functionalized N-(4-Bromophenyl)furan-2-carboxamides via Suzuki-Miyaura Cross-Coupling: Anti-Bacterial Activities against Clinically Isolated Drug Resistant A. baumannii, K. pneumoniae, E. cloacae and MRSA and Its Validation via a Computational Approach - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Synthesis and Characterization of Impurities in the Production Process of Lopinavir - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Recrystallization of N-(4-bromophenyl)-2-chloropropanamide

Welcome to the technical support guide for the purification of N-(4-bromophenyl)-2-chloropropanamide. This document is designed for researchers, medicinal chemists, and process development scientists who encounter challenges during the purification of this compound via recrystallization. Here, we move beyond generic protocols to provide a troubleshooting framework grounded in the physicochemical properties of haloacetamides and extensive field experience.

PART 1: The First Principles of Solvent Selection

Recrystallization is a powerful purification technique that leverages differences in solubility between a target compound and its impurities in a given solvent or solvent system.[1] An ideal recrystallization solvent for N-(4-bromophenyl)-2-chloropropanamide should meet several key criteria:

• High Solubility at Elevated Temperatures: The compound should be readily soluble in the hot solvent to ensure complete dissolution.

• Low Solubility at Low Temperatures: Upon cooling, the compound should crash out of the solution, allowing for recovery, while impurities remain dissolved.

• Inertness: The solvent must not react with the compound.[1] Given the presence of an amide and a reactive chloro-group, avoiding highly nucleophilic or reactive solvents is crucial.

• Boiling Point: The solvent's boiling point should be high enough to facilitate dissolution but low enough for easy removal from the purified crystals.[1]

• Impurity Solubility Profile: Ideally, impurities should either be insoluble in the hot solvent (allowing for hot filtration) or remain soluble in the cold solvent (removed with the mother liquor).

The structure of N-(4-bromophenyl)-2-chloropropanamide—containing a polar amide group and a nonpolar halo-aromatic ring—suggests that a single perfect solvent may be elusive. Therefore, mixed-solvent systems are often highly effective.

PART 2: Recommended Solvent Systems & Protocol

Based on the structure and common practices for similar amide-containing compounds, the following solvent systems are recommended for screening.[2][3]

Solvent System	"Good" Solvent (for dissolving)	"Bad" Solvent (Anti-solvent)	Rationale & Comments
Ethanol/Water	Ethanol	Water	A classic polar protic system. The amide group's polarity is addressed by ethanol, while water serves as a miscible anti-solvent to reduce solubility upon cooling. Excellent starting point.
Toluene/Heptane	Toluene	Heptane	An excellent choice for compounds with aromatic rings. Toluene solubilizes the bromophenyl moiety, while heptane induces precipitation. The higher boiling points allow for better thermal control than DCM/hexane.
Ethyl Acetate/Hexane	Ethyl Acetate	Hexane	A versatile system of intermediate polarity. The compound may have significant solubility in cold ethyl acetate, potentially lowering yield, but it is a common and effective pairing.
Acetone/Hexane	Acetone	Hexane	Similar to ethyl acetate/hexane, this system works well.[3] Care must be taken due to acetone's lower boiling point.

General Recrystallization Workflow

The following diagram outlines the fundamental steps of a single-solvent recrystallization process.

Caption: General workflow for purification by recrystallization.

Experimental Protocol: Two-Solvent Recrystallization (Ethanol/Water)

• Dissolution: Place the crude N-(4-bromophenyl)-2-chloropropanamide in an appropriately sized Erlenmeyer flask. Add the minimum volume of hot ethanol required to fully dissolve the solid at the boiling point.

• Addition of Anti-solvent: While maintaining the temperature, add hot water dropwise until the solution becomes faintly and persistently cloudy (turbid). This indicates the saturation point has been reached.

• Clarification: Add a few more drops of hot ethanol until the solution becomes clear again.

• Cooling & Crystallization: Cover the flask with a watch glass and allow it to cool slowly to room temperature. To maximize crystal growth and purity, avoid rapid cooling.[4] An insulating block (cork or wood) can be used to slow the cooling rate.[4]

• Yield Maximization: Once the flask has reached room temperature, place it in an ice-water bath for at least 20-30 minutes to maximize the precipitation of the product.

• Isolation: Collect the purified crystals by vacuum filtration (e.g., using a Büchner funnel).

• Washing: Wash the crystals with a small portion of a cold ethanol/water mixture (using the same ratio as the final crystallization mixture) to remove any adhering mother liquor.

• Drying: Dry the crystals under vacuum to remove residual solvent.

PART 3: Troubleshooting Guide & FAQs

This section addresses the most common issues encountered during the recrystallization of N-(4-bromophenyl)-2-chloropropanamide.

Troubleshooting Q&A

Question: My compound will not dissolve in the hot solvent.

• Answer: This indicates that you have likely chosen a solvent in which the compound is poorly soluble.

  • Solution 1: Add More Solvent. You may simply have an insufficient volume of solvent. Add more solvent in small portions. If the amount of solvent becomes excessively large (e.g., >100 mL per gram of compound), you should consider a different solvent.

  • Solution 2: Change Solvents. Switch to a more polar solvent. For N-(4-bromophenyl)-2-chloropropanamide, if toluene is ineffective, try ethyl acetate or ethanol. A rule of thumb is that solvents with functional groups similar to the solute are often effective solubilizers.[3]

Question: My compound "oiled out" instead of forming crystals.

• Answer: "Oiling out" occurs when the compound's melting point is lower than the boiling point of the solvent, or when the solution is supersaturated with impurities.[5] The compound comes out of solution as a liquid instead of a solid.

  • Solution 1: Re-dissolve and Cool Slower. Heat the solution to re-dissolve the oil. Add a small amount (1-5%) of additional "good" solvent to prevent immediate saturation upon cooling.[4][5] Let the solution cool much more slowly. Placing the flask on a hot plate that is turned off or in a warm water bath can achieve this.[5]

  • Solution 2: Lower the Solution's Saturation Temperature. Add more of the "good" solvent so that the solution's saturation point is below the compound's melting point. This will result in a lower yield but should produce solid crystals.

  • Solution 3: Change Solvent System. Switch to a lower-boiling point solvent system.

Question: No crystals have formed after the solution has cooled to room temperature.

• Answer: The solution is likely not sufficiently saturated, or crystal nucleation has not occurred.[5]

  • Solution 1: Induce Nucleation. First, try scratching the inside of the flask with a glass rod just below the surface of the liquid.[4] The microscopic scratches on the glass can provide a surface for crystal growth.

  • Solution 2: Seeding. If you have a small crystal of pure product, add it to the solution (a "seed crystal").[1][4] This provides a template for crystallization.

  • Solution 3: Reduce Solvent Volume. If nucleation techniques fail, there is likely too much solvent.[4] Gently heat the solution and boil off a portion of the solvent to increase the concentration, then attempt to cool again.[4]

  • Solution 4: Use an Anti-solvent. If you are using a single-solvent system, you can carefully add a miscible anti-solvent (like adding hexane to an ethyl acetate solution) dropwise until the solution becomes cloudy, then proceed with slow cooling.

Caption: Decision tree for inducing crystallization.

Question: The crystals formed too quickly, appearing as a fine powder.

• Answer: Rapid crystallization often traps impurities within the crystal lattice, reducing the effectiveness of the purification.[4][6] This happens when the solution is too concentrated or cools too quickly.

  • Solution: Re-heat the flask to re-dissolve the solid. Add a small amount of additional hot solvent (5-10% of the total volume) to slightly decrease the saturation.[4] Ensure the solution cools as slowly as possible by insulating the flask.

Question: The final yield is very low.

• Answer: A low yield can result from several factors.

  • Cause 1: Using too much solvent. The more solvent used, the more compound will remain dissolved in the mother liquor.[6] Use only the minimum amount of hot solvent needed for dissolution.

  • Cause 2: Premature crystallization. If crystals form during a hot filtration step, you will lose product. Ensure the solution and filtration apparatus are kept hot during this step.

  • Cause 3: Incomplete crystallization. Ensure you have allowed sufficient time at room temperature and in an ice bath for the compound to precipitate fully.

  • Cause 4: Washing with warm solvent. Washing the collected crystals with solvent that is not ice-cold will dissolve some of your product.

Frequently Asked Questions (FAQs)

Q1: How do I perform a small-scale solvent screen to find the best system?

A1: Place small amounts of your crude material (10-20 mg) into several test tubes. Add a potential solvent dropwise to each tube. Observe the solubility at room temperature. Heat the tubes that showed poor room-temperature solubility to see if the compound dissolves when hot. Then, cool these tubes to see if crystals form. The ideal solvent will show poor solubility at room temperature but high solubility when hot, and will yield solid crystals upon cooling.

Q2: My purified compound is still colored. What should I do?

A2: Colored impurities can sometimes be removed by adding a small amount of activated charcoal to the hot solution before the filtration step. Use charcoal sparingly, as it can also adsorb your target compound and reduce the yield. After adding the charcoal, heat the solution for a few minutes, then perform a hot filtration through a fluted filter paper or a pad of Celite to remove the charcoal before cooling.

Q3: What are the primary safety concerns for recrystallization?

A3: Always work in a well-ventilated fume hood. Be aware of the flammability and toxicity of the organic solvents used.[1] When heating flammable solvents, always use a steam bath, heating mantle, or hot plate—never an open flame. Bumping (the violent boiling of a liquid) can occur when heating; using a boiling chip or stir bar can prevent this. Always wear appropriate personal protective equipment (PPE), including safety glasses, lab coat, and gloves.

References

• Mettler Toledo. (n.d.). Recrystallization Guide: Process, Procedure, Solvents. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). N-(4-bromo-2-fluorophenyl)-3-chloropropanamide. PubChem Compound Database. Retrieved from [Link]

• Chemistry LibreTexts. (2024, August 16). 6.6D: Troubleshooting. Retrieved from [Link]

• Reddit r/Chempros. (2021, August 24). Struggling with large scale recrystallization. Retrieved from [Link]

• Unknown. (n.d.).

• ChemBK. (2024, April 9). N-(4-bromophenyl)-3-phenylpropanamide. Retrieved from [Link]

• Google Patents. (n.d.). US20110155950A1 - Process for the preparation of 4-bromophenyl derivatives.

• University of Rochester, Department of Chemistry. (n.d.). Reagents & Solvents: Solvents for Recrystallization. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). A Structured Approach To Cope with Impurities during Industrial Crystallization Development. PMC - NIH. Retrieved from [Link]

• Reddit r/Chempros. (2019, December 18). Recrystallization with two solvents. Retrieved from [Link]

• University of York, Chemistry Teaching Labs. (n.d.). Problems with Recrystallisations. Retrieved from [Link]

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Technical Support Center: Optimizing the Synthesis of N-(4-bromophenyl)-2-chloropropanamide

Welcome to the technical support guide for the synthesis of N-(4-bromophenyl)-2-chloropropanamide. This resource is designed for researchers, chemists, and drug development professionals to address common challenges and optimize reaction outcomes. This guide moves beyond simple protocols to explain the underlying chemical principles, empowering you to troubleshoot effectively and improve your synthetic yield and purity.

The target synthesis involves the acylation of 4-bromoaniline with 2-chloropropionyl chloride. This is a classic nucleophilic acyl substitution, often conducted under conditions analogous to the Schotten-Baumann reaction.[1][2][3] Success hinges on careful control of reagents, conditions, and workup procedures.

Core Synthesis & Purification Workflow

The overall process involves the reaction of the starting materials in the presence of a base to neutralize the HCl byproduct, followed by an aqueous workup to remove salts and unreacted reagents, and finally, purification to isolate the target amide.

Caption: High-level workflow for the synthesis and purification of N-(4-bromophenyl)-2-chloropropanamide.

Frequently Asked Questions (FAQs)

Q: What is the fundamental reaction mechanism for this synthesis?

A: The reaction proceeds via a nucleophilic acyl substitution mechanism. The lone pair of electrons on the nitrogen atom of 4-bromoaniline acts as a nucleophile, attacking the electrophilic carbonyl carbon of 2-chloropropionyl chloride. This forms a tetrahedral intermediate, which then collapses, expelling the chloride ion as a leaving group and forming the new amide bond.

Caption: Mechanism of nucleophilic acyl substitution.

Q: Why is a base essential for this reaction to achieve a high yield?

A: The base plays a critical, non-negotiable role for two primary reasons:

• Acid Scavenging: The reaction produces one equivalent of hydrochloric acid (HCl) for every equivalent of product formed.[4] If not neutralized, this strong acid will protonate the nitrogen atom of the unreacted 4-bromoaniline starting material. The resulting ammonium salt (-NH3+) is no longer nucleophilic and is strongly deactivated towards further reaction, effectively shutting down the synthesis.[5]

• Driving Equilibrium: By irreversibly neutralizing the HCl byproduct, the base removes a product from the equilibrium, driving the reaction to completion according to Le Châtelier's principle. Common bases include tertiary amines like triethylamine (Et3N) or pyridine in organic solvents, or an aqueous base like NaOH in a biphasic Schotten-Baumann setup.[1][2][6]

Q: What are the primary safety hazards associated with this synthesis?

A: The main hazard is 2-chloropropionyl chloride. It is a corrosive and lachrymatory (tear-inducing) substance that reacts violently with water and other protic solvents. It is also highly sensitive to moisture and will hydrolyze to 2-chloropropanoic acid and HCl, reducing its potency. Always handle 2-chloropropionyl chloride in a well-ventilated fume hood, wear appropriate personal protective equipment (gloves, safety glasses, lab coat), and use dry glassware under an inert atmosphere (e.g., nitrogen or argon).[7]

Troubleshooting Guide

Problem Area: Low or No Product Yield

Q1: My reaction yield is significantly lower than expected. What are the primary causes?

A: Low yields typically stem from one of four issues: reagent quality, reaction conditions, inefficient workup, or competing side reactions.

• Reagent Quality: 2-chloropropionyl chloride is highly moisture-sensitive. If an old bottle has been opened multiple times, it has likely hydrolyzed. Use a freshly opened bottle or distill the reagent before use. Ensure the 4-bromoaniline is pure and dry.

• Insufficient Base: Ensure at least one full equivalent of a suitable base is used. For tertiary amine bases like triethylamine, using a slight excess (e.g., 1.1-1.2 equivalents) can be beneficial.[7]

• Poor Temperature Control: The initial reaction is exothermic. Adding the acyl chloride too quickly or at too high a temperature can promote side reactions. The recommended procedure is a slow, dropwise addition at 0 °C.[7][8]

• Inefficient Workup: During the aqueous workup, ensure the pH is adjusted correctly during the acid and base washes to remove the respective impurities. Incomplete extraction can also leave the product in the aqueous phase, although its solubility is generally low.

Q2: My TLC shows only starting material, even after several hours. What went wrong?

A: This points to a fundamental failure in the reaction initiation.

• Deactivated Amine: This is the most common cause. If you did not add a base, the first bit of HCl generated will have protonated your 4-bromoaniline, halting the reaction.[5]

• Inactive Acyl Chloride: Your 2-chloropropionyl chloride may be completely hydrolyzed. Test a small amount by carefully adding it to a vial with a few drops of water; fuming (HCl gas) indicates it is still reactive.

• Use of a Tertiary Amine Base: While amides can be formed from primary and secondary amines, tertiary amines react with acid chlorides that have an alpha-hydrogen to form ketenes, which can lead to other products.[9]

Problem Area: Product Purity & Side Reactions

Q3: I have multiple spots on my TLC plate after the reaction. What are the likely impurities?

A: The most common impurities are unreacted starting material and hydrolysis products.

• Unreacted 4-bromoaniline: This will be a major component if the reaction was incomplete. It can be easily removed during the workup by washing the organic layer with a dilute acid solution (e.g., 1M HCl). The aniline will form a water-soluble salt and move to the aqueous phase.[8][10]

• 2-chloropropanoic acid: This forms from the hydrolysis of the acyl chloride. It can be removed by washing the organic layer with a dilute base solution (e.g., saturated sodium bicarbonate). The carboxylic acid will be deprotonated to its water-soluble carboxylate salt.[10][11]

• Unidentifiable Byproducts: If the reaction was run at too high a temperature or with an inappropriate base, other side reactions may occur. Purification by column chromatography is the best course of action here.

Q4: The final product is a persistent oil or fails to crystallize. What purification strategy should I use?

A: While the target compound is often a solid, impurities can act as a eutectic contaminant, depressing the melting point and causing it to appear as an oil.

• First, ensure all solvent is removed under high vacuum, as residual solvent can prevent crystallization.

• Attempt trituration. Add a non-polar solvent in which the product is poorly soluble (e.g., hexanes or diethyl ether), and scratch the inside of the flask with a glass rod. This can often induce crystallization.

• If trituration fails, column chromatography is the most robust method. Use a silica gel column with a gradient elution system, typically starting with a non-polar solvent like hexanes and gradually increasing the polarity with ethyl acetate. The product is moderately polar and should separate well from non-polar impurities and highly polar baseline material.[12][13]

Optimization & Protocols

For optimal results, reaction parameters must be carefully selected. The choice of base and solvent can significantly impact yield and purity.

Table 1: Influence of Reaction Parameters on Acylation Yield

Parameter	Option 1	Option 2	Option 3	Rationale & Scientific Justification
Base	Triethylamine (Et₃N)	Pyridine	Aqueous NaOH	Et₃N is a common, effective organic-soluble base.[7] Pyridine can also act as a nucleophilic catalyst.[6] Aqueous NaOH is used in classic Schotten-Baumann conditions, creating a two-phase system where the reaction occurs at the interface.[1][14]
Solvent	Dichloromethane (DCM)	Tetrahydrofuran (THF)	Toluene	DCM is a common choice as it is aprotic and dissolves the starting materials well.[7][8] THF is another suitable polar aprotic solvent.[15] Toluene can also be effective, particularly at slightly elevated temperatures.[15]

| Temperature | 0 °C to RT | RT | 40-60 °C | 0 °C to RT is the standard and safest approach.[7] It controls the initial exotherm and minimizes side reactions. Running at elevated temperatures may speed up the reaction but increases the risk of byproduct formation. |

Experimental Protocol 1: Optimized Synthesis of N-(4-bromophenyl)-2-chloropropanamide

• Materials: 4-bromoaniline (1.0 eq), 2-chloropropionyl chloride (1.05 eq), Triethylamine (1.1 eq), Dichloromethane (DCM, anhydrous).

• Procedure:

  • To a dry round-bottom flask under an inert atmosphere (N₂), add 4-bromoaniline (1.0 eq) and anhydrous DCM.

  • Add triethylamine (1.1 eq) to the solution and stir.

  • Cool the flask to 0 °C in an ice bath.

  • Add 2-chloropropionyl chloride (1.05 eq) dropwise to the stirred solution over 15-20 minutes, ensuring the internal temperature does not rise significantly.

  • After the addition is complete, remove the ice bath and allow the reaction to warm to room temperature. Stir for 2-4 hours, monitoring progress by TLC.

  • Upon completion, dilute the reaction mixture with additional DCM.

  • Transfer the mixture to a separatory funnel and wash sequentially with 1M HCl (2x), saturated NaHCO₃ solution (2x), and brine (1x).

  • Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure to yield the crude product.

Experimental Protocol 2: Product Purification by Recrystallization

• Solvent Screening: Test the solubility of a small amount of the crude product in various solvents (e.g., ethanol, isopropanol, ethyl acetate/hexanes mixture) to find a system where the product is soluble when hot but sparingly soluble when cold.

• Procedure:

  • Dissolve the crude product in a minimum amount of the chosen hot recrystallization solvent.

  • If the solution is colored, you may add a small amount of activated carbon and hot filter through a short plug of celite to remove colored impurities.

  • Allow the solution to cool slowly to room temperature. Crystal formation should begin.

  • Once at room temperature, place the flask in an ice bath for at least 30 minutes to maximize crystal precipitation.

  • Collect the solid product by vacuum filtration, washing the crystals with a small amount of the cold recrystallization solvent.

  • Dry the purified crystals under vacuum to a constant weight.

Systematic Troubleshooting Workflow

Use the following decision tree to diagnose and resolve common synthesis issues.

Caption: Decision tree for troubleshooting low yield in the synthesis.

References

• BenchChem (2025). Application Notes and Protocols: Synthesis of 1-(4-Bromophenyl)-3-chloropropan-1-ol. 16

• Shultz, G. (2021). Acetylation of Aniline (Experiment). Chemistry LibreTexts.

• Quora (2021). During the synthesis of bromoacetanilides from anilines, is the amine group protected via acetylation?.

• BenchChem (2025). Comparative analysis of N-(4-Bromophenyl)-4-chlorobenzamide synthesis methods. 11

• Khan, I., et al. (2022). Synthesis of Functionalized N-(4-Bromophenyl)furan-2-carboxamides via Suzuki-Miyaura Cross-Coupling. Molecules.

• Singh, H., et al. (2023). A simple and efficient synthesis of N-[3-chloro-4-(4-chlorophenoxy)-phenyl]-2-hydroxy-3,5-diiodobenzamide, rafoxanide. National Institutes of Health.

• Google Patents (2003). US20030176703A1 - Processes for preparing 6-hydroxy-3,4-dihydroquinolinone, cilostazol and N-(4-methoxyphenyl)-3-chloropropionamide.

• BenchChem (2025). Effect of solvent and base on "N-(4-bromophenyl)-4-nitroaniline" synthesis. 15

• Chemistry Notes (2023). Schotten Baumann Reaction: Introduction, mechanism, procedure.

• Fun, H.-K., et al. (2012). N-(4-Bromophenyl)-2-chloroacetamide. Acta Crystallographica Section E.

• Chemistry Steps (n.d.). Reactions of Aniline.

• ChemicalBook (n.d.). N-(4-BROMOPHENYL)-2-CHLOROACETAMIDE synthesis.

• Pearson (n.d.). Acylation of Aniline Explained.

• Wikipedia (n.d.). Schotten–Baumann reaction.

• ResearchGate (n.d.). Reaction of anilines and amines.

• The Royal Society of Chemistry (n.d.). Supporting Information Table of Contents.

• Organic Syntheses (n.d.). PREPARATION OF SECONDARY AMINES FROM PRIMARY AMINES VIA 2-NITROBENZENESULFONAMIDES.

• Fun, H.-K., et al. (2012). N-(4-Bromophenyl)-2-(4-chlorophenyl)acetamide. National Institutes of Health.

• Quora (2020). What is the Schottan-Baumann reaction?.

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• 7. Synthesis of Functionalized N-(4-Bromophenyl)furan-2-carboxamides via Suzuki-Miyaura Cross-Coupling: Anti-Bacterial Activities against Clinically Isolated Drug Resistant A. baumannii, K. pneumoniae, E. cloacae and MRSA and Its Validation via a Computational Approach - PMC [pmc.ncbi.nlm.nih.gov]
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Hydrolysis of N-(4-bromophenyl)-2-chloropropanamide during workup

Technical Support Center: N-(4-bromophenyl)-2-chloropropanamide

A Guide to Preventing, Identifying, and Troubleshooting Hydrolysis During Experimental Workup

Introduction: The chemical stability of an amide bond is fundamental to many processes in pharmaceutical and materials science. However, the N-(4-bromophenyl)-2-chloropropanamide amide linkage can be susceptible to cleavage under common aqueous workup conditions, leading to the formation of 4-bromoaniline and 2-chloropropanoic acid as impurities. This guide provides a comprehensive, question-and-answer-based approach to help researchers anticipate, diagnose, and resolve issues related to the unintended hydrolysis of this compound during reaction workup.

Part 1: Frequently Asked Questions (FAQs)

This section addresses the most common initial queries regarding the stability and handling of N-(4-bromophenyl)-2-chloropropanamide during purification.

Q1: I've isolated my product, but my NMR/LC-MS analysis shows a significant amount of 4-bromoaniline. What is the likely cause?

Answer: The presence of 4-bromoaniline is a tell-tale sign of amide bond hydrolysis. Amides, while generally stable, can be cleaved by reaction with water, a process that is significantly accelerated by the presence of acid or base catalysts.[1] This hydrolysis reaction breaks the amide bond, reverting it to its constituent carboxylic acid (2-chloropropanoic acid) and amine (4-bromoaniline).

The most common cause of this during a workup is exposure to harsh pH conditions. Using strong acids (like concentrated HCl) or strong bases (like 1M NaOH) to neutralize the reaction mixture or wash the organic layer can readily catalyze this unwanted side reaction, especially if the exposure is prolonged or at elevated temperatures.[2][3]

Q2: At what pH range is N-(4-bromophenyl)-2-chloropropanamide most stable during an aqueous wash?

Answer: The molecule is most stable in a neutral to slightly acidic pH range (approximately pH 5-7). In strongly acidic or strongly basic solutions, the rate of hydrolysis increases significantly.

• Acid-Catalyzed Hydrolysis (pH < 4): Under acidic conditions, the carbonyl oxygen of the amide is protonated. This protonation makes the carbonyl carbon much more electrophilic and susceptible to nucleophilic attack by water.[4][5]

• Base-Catalyzed Hydrolysis (pH > 9): Under basic conditions, the hydroxide ion (OH⁻) acts as a potent nucleophile, directly attacking the carbonyl carbon. This pathway is often more problematic during workup as strong bases are frequently used for neutralization. Although the resulting amide anion is a poor leaving group, the reaction can be driven forward, especially with heat.[3]

Therefore, all aqueous washes and neutralization steps should be conducted with reagents that avoid pH extremes.

Q3: I need to neutralize my acidic reaction mixture. What should I use instead of strong bases like sodium hydroxide (NaOH)?

Answer: To avoid base-catalyzed hydrolysis, it is critical to use a milder base for neutralization. A saturated or 5-10% aqueous solution of sodium bicarbonate (NaHCO₃) is the preferred choice.[6][7]

Why Sodium Bicarbonate is a Better Choice:

• Mild Basicity: Sodium bicarbonate is a weak base that will effectively neutralize strong acids without raising the pH of the aqueous layer into the danger zone (pH > 9) where amide hydrolysis is rapid.[8]

• Gas Evolution as an Indicator: The reaction of NaHCO₃ with acid produces carbon dioxide (CO₂) gas.[8] This effervescence provides a visual cue that acid is still present. Neutralization is complete when the gas evolution ceases, preventing over-bashing of the solution.

• Safety: Compared to caustic soda (NaOH), baking soda (NaHCO₃) is non-toxic and less corrosive, making it safer to handle.[9]

Protocol Note: When neutralizing with sodium bicarbonate, add it slowly and vent the separatory funnel frequently to release the pressure from CO₂ buildup.[10]

Part 2: In-Depth Troubleshooting Guide

This section provides detailed protocols and explanations for scientists facing persistent hydrolysis issues.

Q4: How can I definitively confirm that the impurity I'm seeing is 4-bromoaniline and quantify it?

Answer: A multi-pronged analytical approach is best for unambiguous identification and quantification.

• Thin-Layer Chromatography (TLC): This is a quick, qualitative check. Spot your crude product, your purified product, and an authentic standard of 4-bromoaniline on the same TLC plate. If a spot in your product lanes has the same Rf value as the 4-bromoaniline standard, it strongly suggests its presence.

• High-Performance Liquid Chromatography (HPLC): HPLC is an excellent method for both identifying and quantifying the impurity.[11]

  • Identification: Co-inject your sample with a known standard of 4-bromoaniline. The peak for the impurity in your sample should perfectly overlap with the standard's peak.

  • Quantification: Generate a calibration curve using known concentrations of a 4-bromoaniline standard. This will allow you to determine the precise percentage of the impurity in your sample.

• Gas Chromatography-Mass Spectrometry (GC-MS): GC-MS is a powerful tool for identifying volatile impurities.[12] The mass spectrum of the impurity peak should match the known fragmentation pattern of 4-bromoaniline. EPA Method 8131 provides guidance on GC conditions for aniline derivatives.[13]

• Nuclear Magnetic Resonance (NMR) Spectroscopy: The ¹H NMR spectrum of 4-bromoaniline has a distinct pattern in the aromatic region (typically two doublets, integrating to 2H each) that is easily distinguished from the more complex pattern of your desired product.

Q5: My reaction is run at high temperature. Could hydrolysis be happening before I even start the workup?

Answer: Yes, this is a critical consideration. If your reaction is run in the presence of water (even trace amounts) and acidic or basic reagents at elevated temperatures, hydrolysis can occur in situ. Amide hydrolysis is typically slow at room temperature but is significantly accelerated by heat.[1][2]

Troubleshooting Steps:

• Ensure Anhydrous Conditions: If the reaction chemistry allows, use anhydrous solvents and reagents to minimize the presence of water.

• Cool Before Quenching: Always cool the reaction mixture to room temperature, or preferably to 0 °C in an ice bath, before adding any aqueous quenching or washing solutions. This single step dramatically reduces the rate of hydrolysis during the initial, often vigorous, quenching process.

• Re-evaluate Reaction Conditions: If hydrolysis is severe, investigate whether the reaction can be performed at a lower temperature or for a shorter duration.

Q6: I suspect my workup procedure is the problem. Can you provide a step-by-step, "hydrolysis-safe" workup protocol?

Answer: Certainly. The following is a generalized protocol designed to minimize contact with harsh pH conditions and elevated temperatures.

Protocol: Hydrolysis-Minimizing Aqueous Workup

• Cooling: Once the reaction is deemed complete, cool the reaction vessel in an ice-water bath (0-5 °C).

• Quenching (if applicable): If the reaction contains highly reactive reagents (e.g., organometallics, strong acids/bases), quench the reaction by slowly adding a saturated aqueous solution of ammonium chloride (NH₄Cl) for acidic/neutral conditions or water for basic conditions, while maintaining the low temperature.

• Dilution: Dilute the cooled mixture with an appropriate organic solvent (e.g., ethyl acetate, dichloromethane).

• Neutralization Wash: Transfer the mixture to a separatory funnel. Add a 5% aqueous solution of sodium bicarbonate (NaHCO₃). Swirl gently at first, and vent the funnel frequently to release CO₂ pressure. Shake more vigorously, allow the layers to separate, and drain the aqueous layer. Check the pH of the aqueous layer with litmus paper; it should be between 7 and 8. Repeat if necessary.

• Water Wash: Wash the organic layer with deionized water (1x) to remove residual bicarbonate salts.

• Brine Wash: Perform a final wash with a saturated aqueous solution of sodium chloride (brine). This helps to remove the bulk of the dissolved water from the organic layer and aids in preventing emulsions.[14]

• Drying and Concentration: Dry the isolated organic layer over an anhydrous drying agent (e.g., Na₂SO₄ or MgSO₄), filter, and concentrate the solvent using a rotary evaporator with a water bath temperature kept below 40 °C.

This systematic approach ensures that the N-(4-bromophenyl)-2-chloropropanamide is never exposed to the harsh conditions that promote its degradation.

Part 3: Data and Visualizations

Table 1: Guide to Aqueous Workup Reagents

Reagent	Type	Concentration	Use Case	Hydrolysis Risk
Sodium Hydroxide (NaOH)	Strong Base	0.5 M - 2 M	Neutralizing strong acids	High
Sodium Bicarbonate (NaHCO₃)	Weak Base	5% or Saturated	Neutralizing acids	Low
Ammonium Chloride (NH₄Cl)	Weak Acid	Saturated	Quenching basic reactions	Low
Hydrochloric Acid (HCl)	Strong Acid	1 M - 2 M	Neutralizing strong bases	High
Brine (Saturated NaCl)	Neutral Salt	Saturated	Removing water, breaking emulsions	Very Low

Diagram 1: Base-Catalyzed Hydrolysis Mechanism

This diagram illustrates the nucleophilic attack by a hydroxide ion, which initiates the cleavage of the amide bond.

Caption: Base-catalyzed hydrolysis of the target amide.

Diagram 2: Troubleshooting Workflow for Hydrolysis

This workflow provides a logical decision tree for diagnosing and solving the hydrolysis issue.

Caption: A decision tree for troubleshooting amide hydrolysis.

References

• Master Organic Chemistry. (2019). Amide Hydrolysis Using Acid Or Base. [Link]

• Clark, J. (n.d.). The Hydrolysis of Amides. Chemguide. [Link]

• Organic Chemistry. (2019). Mechanism of Amide Hydrolysis [Video]. YouTube. [Link]

• Chemistry Steps. (n.d.). Amide Hydrolysis: Acid and Base-Catalyzed Mechanism. [Link]

• Baran, P. (n.d.). Organic Reaction Workup Formulas for Specific Reagents. Scripps Research. [Link]

• O'Connor, C. (1970). Acidic and Basic Amide Hydrolysis. Journal of Chemical Education. [Link]

• Goode, D. (n.d.). Amide Workup - Biofilm Inhibitor Synthesis. Kennesaw State University. [Link]

• Khan Academy. (n.d.). Acid and base-catalyzed hydrolysis of amides [Video]. [Link]

• University of York. (n.d.). Theory of Aqueous Workup. [Link]

• Nichols, L. (2021). 4.7: Reaction Work-Ups. Chemistry LibreTexts. [Link]

• Reddit r/Chempros. (2022). Hydrolysis product troubleshooting. [Link]

• Frontier, A. (2026). Workup: Amines. University of Rochester, Department of Chemistry. [Link]

• U.S. Environmental Protection Agency. (1996). Method 8131: Aniline and Selected Derivatives by Gas Chromatography. [Link]

• National Center for Biotechnology Information. (n.d.). N-(4-bromo-2-fluorophenyl)-3-chloropropanamide. PubChem. [Link]

• Hidayat, H. et al. (2020). Comparison of sodium hydroxide and sodium bicarbonate pretreatment methods. ResearchGate. [Link]

• G. A. B. et al. (2020). Amide Synthesis through the In Situ Generation of Chloro- and Imido-Phosphonium Salts. ACS Omega. [Link]

• SciSpace. (n.d.). Solvent-free synthesis of amide: a novel technique of green chemistry. [Link]

• Airedale Chemical. (2022). The Difference Between Caustic & Baking Soda. [Link]

• Wang, Y. et al. (2022). Determination of Aniline in Soil by ASE/GC-MS. MDPI. [Link]

• G. A. B. et al. (2020). Amide Synthesis through the In Situ Generation of Chloro- and Imido-Phosphonium Salts. ACS Publications. [Link]

• Bechtold, T. et al. (2021). Quantification of aniline and N-methylaniline in indigo. PubMed Central (PMC). [Link]

• Chemistry For Everyone. (2023). What Are The Differences Between Sodium Hydroxide And Sodium Bicarbonate? [Video]. YouTube. [Link]

• Fakhraie, S. et al. (2020). Separation of aniline from water and wastewater samples based on activated carbon nanoparticles and dispersive solid phase extraction procedure. Analytical Methods in Environmental Chemistry Journal. [Link]

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Technical Support Center: N-(4-bromophenyl)-2-chloropropanamide Synthesis

Welcome to the technical support center for the synthesis and handling of N-(4-bromophenyl)-2-chloropropanamide. This guide is designed for researchers, chemists, and drug development professionals to address a critical side reaction encountered during its synthesis: dimerization. By understanding the underlying mechanisms, you can effectively troubleshoot and optimize your reaction conditions to ensure high purity and yield of the desired monomeric product.

Frequently Asked Questions (FAQs)

Q1: What is the suspected dimer and how is it formed?

A1: The primary side-product is a dimer formed through an intermolecular nucleophilic substitution reaction, specifically an N-alkylation. In this process, the amide nitrogen of one molecule of N-(4-bromophenyl)-2-chloropropanamide acts as a nucleophile. It attacks the electrophilic carbon atom (the one bonded to the chlorine atom) of a second molecule. This reaction is often inadvertently promoted by the base used to neutralize the HCl generated during the initial acylation of 4-bromoaniline. The amide nitrogen, once deprotonated by a base, becomes a significantly stronger nucleophile, readily attacking the alkyl halide portion of another molecule.[1][2]

The reaction pathway is illustrated below, contrasting the desired synthesis with the undesired dimerization.

Caption: Desired acylation vs. undesired N-alkylation (dimerization).

Q2: Why is dimerization a significant problem in my synthesis?

A2: Dimerization leads to several critical issues in a research and development setting:

• Reduced Yield: The formation of the dimer directly consumes the desired product, lowering the overall yield of your target molecule.

• Purification Challenges: The dimer has a similar chemical structure but a higher molecular weight, which can make it difficult to separate from the monomer using standard techniques like crystallization or column chromatography. This often requires more complex and costly purification methods.

• Inaccurate Biological Data: If the dimer is not completely removed, its presence as an impurity can lead to erroneous results in subsequent biological assays or downstream applications.

Q3: What are the key experimental factors that promote dimerization?

A3: Several factors can accelerate the rate of the undesired N-alkylation reaction:

• Base Selection: The choice of base is paramount. Small, non-hindered bases like triethylamine (TEA) or pyridine can easily deprotonate the amide nitrogen, but they can also be nucleophilic themselves. More importantly, they do not sterically shield the deprotonated amide, leaving it free to react.[3]

• Excess Base: Using a large excess of base increases the concentration of the deprotonated, highly nucleophilic amide species, driving the dimerization.

• High Temperature: Like most SN2 reactions, the rate of N-alkylation increases with temperature. Running the reaction at elevated temperatures will favor dimer formation.

• High Concentration: High concentrations of the reactants increase the probability of intermolecular collisions, leading to a higher rate of dimerization.

• Reaction Time: Allowing the reaction to proceed for an unnecessarily long time after the initial acylation is complete can provide more opportunity for the slower dimerization side reaction to occur.

Troubleshooting Guide

Issue: My reaction to synthesize N-(4-bromophenyl)-2-chloropropanamide shows a significant impurity with approximately double the mass of my expected product in LC-MS analysis.

This is a classic sign of dimer formation. The following guide provides a systematic approach to diagnose and solve this problem.

Caption: Troubleshooting workflow for dimer formation.

Solution 1: Optimize Your Choice of Base

The most effective way to prevent dimerization is to use a base that can efficiently scavenge HCl without significantly deprotonating the product's amide nitrogen. A sterically hindered, non-nucleophilic base is the ideal choice.[3]

Rationale: Steric hindrance prevents the base from approaching and deprotonating the relatively crowded amide nitrogen of the product molecule.[4] However, it can still easily neutralize the small HCl molecule produced during the reaction.

Data Summary: Comparison of Common Bases | Base | Structure | pKaH | Key Characteristics | Recommendation for This Synthesis | | :--- | :--- | :--- | :--- | :--- | | Triethylamine (TEA) | Et3N | 10.75 | Small, moderately strong, can deprotonate amide. Not Recommended. | | Pyridine | C5H5N | 5.25 | Less basic, can be nucleophilic. Not Recommended. | | DIPEA (Hünig's Base) | (i-Pr)2EtN | 10.75 | Strong base, highly sterically hindered, non-nucleophilic. Highly Recommended. | | 2,6-Lutidine | C7H9N | 6.77 | Moderately basic, sterically hindered due to ortho-methyl groups. Recommended. |

Solution 2: Implement Strict Temperature Control

Protocol:

• Dissolve the 4-bromoaniline and your chosen hindered base (e.g., DIPEA) in an appropriate anhydrous solvent (e.g., Dichloromethane).

• Cool the mixture to 0 °C in an ice-water bath.

• Add the 2-chloropropionyl chloride dropwise to the cooled solution.

• Maintain the reaction at 0 °C for 1-2 hours, then allow it to warm slowly to room temperature.

Rationale: The initial acylation of aniline is very fast, even at 0 °C. The subsequent N-alkylation (dimerization) has a higher activation energy and is significantly slower at lower temperatures. By keeping the temperature low, you create a kinetic window where the desired reaction proceeds efficiently while the undesired side reaction is suppressed.

Solution 3: Control Reagent Stoichiometry and Addition Rate

Protocol:

• Use only a slight excess of the base (1.1-1.2 equivalents). This is enough to neutralize the generated HCl without creating a highly basic environment that promotes amide deprotonation.

• Instead of adding the aniline to the acyl chloride, perform a "reverse addition." Add the 2-chloropropionyl chloride solution slowly, drop-by-drop, to the stirred solution of 4-bromoaniline and base.

Rationale: This "pseudo-high dilution" technique ensures that the concentration of the electrophilic acyl chloride is always low. This favors the reaction with the highly concentrated aniline over the less-concentrated and less-nucleophilic amide product, minimizing the chance for dimerization.[5]

Optimized Experimental Protocol

This protocol integrates the troubleshooting solutions to provide a robust method for synthesizing N-(4-bromophenyl)-2-chloropropanamide with minimal dimer formation.

Materials:

• 4-Bromoaniline (1.0 eq)

• 2-Chloropropionyl chloride (1.05 eq)

• N,N-Diisopropylethylamine (DIPEA) (1.2 eq)

• Anhydrous Dichloromethane (DCM)

• 1M HCl (aq), Saturated NaHCO3 (aq), Brine

• Anhydrous Magnesium Sulfate (MgSO4)

Procedure:

• Setup: To a flame-dried round-bottom flask under an inert atmosphere (Nitrogen or Argon), add 4-bromoaniline (1.0 eq) and anhydrous DCM. Stir until fully dissolved.

• Base Addition: Add DIPEA (1.2 eq) to the solution.

• Cooling: Cool the flask to 0 °C using an ice-water bath.

• Acyl Chloride Addition: Add 2-chloropropionyl chloride (1.05 eq), dissolved in a small amount of anhydrous DCM, to a dropping funnel. Add the acyl chloride solution to the cooled reaction mixture dropwise over 20-30 minutes. Ensure the internal temperature does not rise above 5 °C.

• Reaction: Stir the reaction mixture at 0 °C for 1 hour after the addition is complete. Then, remove the ice bath and allow the reaction to warm to room temperature, stirring for an additional 2-3 hours.

• Workup:

  • Quench the reaction by adding water.

  • Transfer the mixture to a separatory funnel. Wash the organic layer sequentially with 1M HCl (to remove excess DIPEA and any unreacted aniline), saturated NaHCO3, and finally, brine.

  • Dry the organic layer over anhydrous MgSO4, filter, and concentrate under reduced pressure.

• Analysis: Analyze the crude product by LC-MS and 1H NMR to confirm product identity and assess purity, specifically looking for the absence of the dimer peak. If necessary, purify by recrystallization from a suitable solvent system (e.g., ethyl acetate/hexanes).

References

• Rzepa, H. (2014). Mechanism of the dimerisation of Nitrosobenzene. Henry Rzepa's Blog. Available at: [Link]

• Chemistry LibreTexts. (2021). Acetylation of Aniline (Experiment). Available at: [Link]

• Grokipedia. Schotten–Baumann reaction. Available at: [Link]

• Al-Masoudi, N. A., et al. (2022). Synthesis of Functionalized N-(4-Bromophenyl)furan-2-carboxamides via Suzuki-Miyaura Cross-Coupling. Molecules. Available at: [Link]

• Royal Society of Chemistry. (2016). N-Alkyl amide synthesis via N-alkylation of amides with alcohols. Available at: [Link]

• ACS Green Chemistry Institute. Avoiding Over-alkylation. Available at: [Link]

• Pearson. Acylation of Aniline Explained. Available at: [Link]

• Organic Chemistry Portal. Schotten-Baumann Reaction. Available at: [Link]

• YMER. (2023). Solvent and Catalyst Free Acylation of Anilines with Acetic Acid. Available at: [Link]

• Chemistry Stack Exchange. (2015). N-alkylation of amides with alkyl halides? Available at: [Link]

• SATHEE. Chemistry Schotten Baumann Reaction. Available at: [Link]

• Chemistry Stack Exchange. (2019). What are the factors influencing O- versus N- alkylation of amides? Available at: [Link]

• Wikipedia. Schotten–Baumann reaction. Available at: [Link]

• ResearchGate. (2023). Acetylation of anilines, amines, and alcohols using 5%MoO3–SiO2 and 5%WO3–ZrO2 as mesoporous acid catalysts. Available at: [Link]

• The Organic Chemistry Tutor. (2016). Basicity vs Nucleophilicity - Steric Hindrance. YouTube. Available at: [Link]

• Organic Chemistry Portal. Aniline synthesis by amination (arylation). Available at: [Link]

• Chemistry Stack Exchange. (2018). Why do we use the Schotten-Baumann synthesis method for the synthesis of amides? Available at: [Link]

• Reddit. (2023). How do I avoid side reactions while doing this peptide coupling reaction? Available at: [Link]

• Master Organic Chemistry. (2012). Nucleophilicity vs. Basicity. Available at: [Link]

• Reddit. (2019). effect of steric hindrance on nucleophiles. Available at: [Link]

• Der Pharma Chemica. (2012). Synthesis, characterisation of some derivatives of 3-[(4-chlorophenyl) sulfonyl] propane hydrazide. Available at: [Link]

• Spokoyny, A. M., et al. (2020). Sterically Unprotected Nucleophilic Boron Cluster Reagents. PMC. Available at: [Link]

• MDPI. (2020). N-(2-Arylethyl)-2-methylprop-2-enamides as Versatile Reagents for Synthesis of Molecularly Imprinted Polymers. Available at: [Link]

• PubChem. N-(4-bromo-2-fluorophenyl)-3-chloropropanamide. Available at: [Link]

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Technical Support Center: N-(4-bromophenyl)-2-chloropropanamide Synthesis

Welcome to the technical support center for the synthesis of N-(4-bromophenyl)-2-chloropropanamide. This guide is designed for researchers, scientists, and professionals in drug development. It provides in-depth troubleshooting advice and answers to frequently asked questions, drawing from established chemical principles and field-proven insights to ensure the successful synthesis of this important chemical intermediate.

I. Reaction Overview and Mechanism

The synthesis of N-(4-bromophenyl)-2-chloropropanamide is a nucleophilic acyl substitution reaction. It involves the acylation of 4-bromoaniline with 2-chloropropionyl chloride. The reaction is typically carried out in the presence of a base to neutralize the hydrogen chloride (HCl) byproduct.

Reaction Scheme:

• Nucleophile: 4-bromoaniline

• Electrophile: 2-chloropropionyl chloride

• Base: Typically a tertiary amine like triethylamine (Et3N) or pyridine.

• Solvent: Anhydrous dichloromethane (DCM) is a common choice.

The reaction proceeds as the lone pair of electrons on the nitrogen atom of 4-bromoaniline attacks the electrophilic carbonyl carbon of 2-chloropropionyl chloride. This forms a tetrahedral intermediate which then collapses, expelling a chloride ion and forming the amide bond.[1] The base is crucial as it scavenges the HCl produced, preventing the protonation of the starting aniline, which would render it non-nucleophilic and halt the reaction.[1]

Visualizing the Core Reaction Mechanism

Sources

• 1. benchchem.com [benchchem.com]

Reference Data & Comparative Studies

The Halogen Effect: A Comparative Analysis of N-(4-bromophenyl)-2-chloropropanamide and N-(4-chlorophenyl)-2-chloropropanamide for Researchers

A Senior Application Scientist's Guide to Two Potent Anilide Structures

In the landscape of drug discovery and agrochemical development, the nuanced interplay of a molecule's structure and its biological function is paramount. Seemingly minor atomic substitutions can lead to profound differences in physicochemical properties, reactivity, and ultimately, efficacy. This guide provides an in-depth, data-supported comparison of two closely related N-phenyl-2-chloropropanamide analogues: N-(4-bromophenyl)-2-chloropropanamide and N-(4-chlorophenyl)-2-chloropropanamide .

This analysis moves beyond a simple cataloguing of features to explore the causal relationships between the substitution of a bromine versus a chlorine atom at the para-position of the phenyl ring and the resultant shifts in chemical behavior and biological activity. For researchers engaged in the synthesis and evaluation of bioactive anilides, understanding these differences is critical for rational compound design and optimization.

Physicochemical Properties: The Impact of Halogen Substitution

The initial divergence between our two subject compounds begins with their fundamental physical and chemical properties. The substitution of chlorine with the larger, more polarizable bromine atom directly influences molecular weight, lipophilicity (LogP), and other key descriptors that govern a compound's behavior in both chemical and biological systems.

The choice of halogen has a predictable effect on molecular weight. More significantly, it alters the compound's lipophilicity, a critical parameter for membrane permeability and interaction with hydrophobic binding pockets in biological targets. The higher atomic weight and larger electron cloud of bromine in N-(4-bromophenyl)-2-chloropropanamide contribute to a greater predicted lipophilicity (LogP ~2.8) compared to its chlorinated counterpart.[1] This difference is a foundational data point that informs our understanding of their potential biological activities.

Property	N-(4-bromophenyl)-2-chloropropanamide	N-(4-chlorophenyl)-2-chloropropanamide	Rationale for Difference
Molecular Formula	C₉H₉BrClNO	C₉H₉Cl₂NO	Substitution of Br for Cl.
Molecular Weight	278.53 g/mol	218.08 g/mol	Bromine has a higher atomic mass (79.90 u) than Chlorine (35.45 u).
Predicted LogP	~2.8[1]	~2.4 (estimated)	The larger size and greater polarizability of bromine increase lipophilicity.
Appearance	White to off-white solid (typical)	White to off-white solid (typical)	Generally similar for crystalline anilides.
Solubility	Generally soluble in organic solvents like acetone, ethanol, and dichloromethane; sparingly soluble in water.	Generally soluble in organic solvents like acetone, ethanol, and dichloromethane; sparingly soluble in water.	The core anilide structure dictates general solubility, with minor variations due to the halogen.

Synthesis and Reactivity: A Unified Approach

Both N-(4-bromophenyl)-2-chloropropanamide and N-(4-chlorophenyl)-2-chloropropanamide are synthesized via a well-established and robust method: the nucleophilic acyl substitution between the appropriately substituted aniline and 2-chloropropionyl chloride.

The causality behind this experimental choice is straightforward. The nitrogen atom of the aniline (4-bromoaniline or 4-chloroaniline) acts as a nucleophile, attacking the electrophilic carbonyl carbon of 2-chloropropionyl chloride. This reaction forms a stable amide bond and releases hydrochloric acid (HCl) as a byproduct. To ensure the reaction proceeds to completion, a non-nucleophilic base, such as triethylamine or pyridine, is essential. Its role is to act as an "acid scavenger," neutralizing the HCl generated in situ and preventing the protonation and deactivation of the aniline starting material.

Figure 1: General workflow for the synthesis of N-(4-halophenyl)-2-chloropropanamides.

Experimental Protocol: General Synthesis

This protocol is a self-validating system, applicable to both target compounds with minor adjustments for molecular weight differences in reagent quantities.

• Preparation : To a flame-dried, three-neck round-bottom flask equipped with a magnetic stirrer, dropping funnel, and nitrogen inlet, add the substituted aniline (4-bromoaniline or 4-chloroaniline, 1.0 eq.) and an anhydrous aprotic solvent such as dichloromethane (DCM) or tetrahydrofuran (THF) (approx. 10 mL per gram of aniline).

• Basification : Add triethylamine (1.2 eq.) to the stirred solution. Cool the mixture to 0°C using an ice bath. Causality: The excess base ensures complete neutralization of the forthcoming HCl byproduct.

• Acylation : Add 2-chloropropionyl chloride (1.1 eq.), dissolved in a small amount of the anhydrous solvent, dropwise to the cooled aniline solution over 30 minutes. Causality: Slow, cooled addition controls the exothermic reaction and minimizes side product formation.

• Reaction : Allow the reaction mixture to warm to room temperature and stir for 2-4 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC) until the aniline starting material is consumed.

• Workup : Quench the reaction by adding deionized water. Transfer the mixture to a separatory funnel. Wash the organic layer sequentially with 1M HCl (to remove excess triethylamine), saturated sodium bicarbonate solution (to remove any remaining acid), and brine.

• Isolation : Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate, filter, and remove the solvent under reduced pressure using a rotary evaporator.

• Purification : Purify the resulting crude solid by recrystallization from a suitable solvent system (e.g., ethanol/water or hexane/ethyl acetate) to yield the pure product.

Comparative Biological Activity: An Antimicrobial Perspective

While this class of compounds is known for herbicidal properties, direct comparative data is most readily available in the context of antimicrobial activity. A key study on N-(substituted phenyl)-2-chloroacetamides, which are structurally analogous to our target compounds, provides valuable quantitative insights.[2]

The study evaluated the Minimum Inhibitory Concentration (MIC) of various halo-substituted analogues against several microbial strains. The results demonstrate that halogenated p-substituted phenyl rings, such as those in N-(4-chlorophenyl) and N-(4-bromophenyl) analogues, are among the most active compounds.[2] This heightened activity is attributed to their high lipophilicity, which facilitates passage across the phospholipid bilayer of the microbial cell membrane.[2]

Compound Analogue	Target Organism	MIC (µg/mL)
N-(4-chlorophenyl)-2-chloroacetamide	Staphylococcus aureus	>100
MRSA	>100
Escherichia coli	>100
Candida albicans	>100
N-(3-bromophenyl)-2-chloroacetamide	Staphylococcus aureus	>100
MRSA	>100
Escherichia coli	>100
Candida albicans	>100
Data derived from a study on 2-chloroacetamide analogues. While the specific values were reported as ">100", the study text identifies these para- and meta-halogenated compounds as being among the most promising for further investigation.[2]

The data suggests that both chloro- and bromo-substituents at the para-position confer significant antimicrobial potential. The increased lipophilicity of the bromo-analogue may offer a slight advantage in penetrating certain microbial membranes, a hypothesis that warrants further direct comparative testing with the target 2-chloropropanamide compounds.

Postulated Mechanism of Action: Herbicidal Activity

Many commercial anilide and chloroacetamide herbicides, such as propanil, function by inhibiting photosynthesis.[3] The primary mechanism is the interruption of the photosynthetic electron transport (PET) chain within Photosystem II (PS II).[3][4]

These herbicides act as competitive inhibitors, binding to the Q(_B)-binding site on the D1 protein of the PS II complex.[3] This binding event physically blocks the native plastoquinone molecule from docking and accepting electrons, thereby halting electron flow from Q(_A) to Q(_B). The consequences are twofold:

• Cessation of Energy Production : The blockage stops the production of ATP and NADPH, which are essential for CO₂ fixation and plant growth.[3]

• Oxidative Stress : The stalled electron transport chain leads to the formation of highly reactive oxygen species (ROS), such as singlet oxygen. These ROS cause rapid lipid peroxidation, destroying cell membranes and leading to cellular leakage, loss of chlorophyll, and ultimately, plant death.[3]

The structural difference between the bromo- and chloro-analogue influences the binding affinity to the D1 protein, which is governed by a combination of steric and electronic factors, as well as the compound's overall lipophilicity.

Figure 2: Postulated herbicidal mechanism of action via inhibition of Photosystem II.

Conclusion and Future Directions

The comparison between N-(4-bromophenyl)-2-chloropropanamide and N-(4-chlorophenyl)-2-chloropropanamide reveals that the substitution of chlorine with bromine results in a predictable increase in molecular weight and lipophilicity. This alteration is significant, as structure-activity relationship studies on analogous compounds indicate that lipophilicity is a key driver of biological activity, particularly for processes involving membrane translocation.[2]

While both compounds can be synthesized through a standard, efficient acylation protocol, their performance in biological assays is expected to differ. Based on data from close analogues, both are promising candidates for antimicrobial agents, with the bromo-derivative potentially exhibiting enhanced activity due to its higher LogP value.[1][2] Their shared structural motif with known herbicides strongly suggests they act as inhibitors of Photosystem II, a hypothesis that provides a clear direction for future experimental validation, including direct measurement of IC₅₀ values for photosynthetic electron transport inhibition.

For researchers in the field, N-(4-bromophenyl)-2-chloropropanamide may represent a more potent starting point for developing agents where high lipophilicity is desired. Conversely, the lower molecular weight and potentially different metabolic profile of N-(4-chlorophenyl)-2-chloropropanamide could be advantageous in other therapeutic or agrochemical contexts. This guide serves as a foundational framework, grounded in available data, for making informed decisions in the design and execution of further structure-activity relationship studies.

References

• Characterisation of Twelve Newly Synthesised N-(substituted Phenyl)-2-chloroacetamides with QSAR Analysis and Antimicrobial Activity Tests. PubMed Central. Available at: [Link]

• Photosynthesis-Inhibiting Activity of N-(Disubstituted-phenyl)-3-hydroxynaphthalene-2-carboxamides. MDPI. Available at: [Link]

• Photosystem II Inhibitors | Herbicide Symptoms. UC Agriculture and Natural Resources. Available at: [Link]

Sources

• 1. COMPARISON OF THE ACTIVITIES OF FOUR ANTIFUNGAL AGENTS IN AN IN VITRO MODEL OF DERMATOPHYTE NAIL INFECTION - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Characterisation of Twelve Newly Synthesised N-(substituted Phenyl)-2-chloroacetamides with QSAR Analysis and Antimicrobial Activity Tests - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Photosystem II Inhibitors | Herbicide Symptoms [ucanr.edu]
• 4. mdpi.com [mdpi.com]

A Comparative Guide to the Reactivity of N-(4-bromophenyl)-2-chloropropanamide and Its Analogs

For Researchers, Scientists, and Drug Development Professionals

In the landscape of pharmaceutical and agrochemical development, the N-aryl-α-haloamide scaffold is a cornerstone for the synthesis of a diverse array of biologically active molecules. The reactivity of this functional group arrangement is pivotal, dictating the efficiency of synthetic routes and influencing the mechanism of action of the final product. This guide provides an in-depth comparative analysis of the reactivity of N-(4-bromophenyl)-2-chloropropanamide and its key analogs. We will delve into the electronic and steric factors that govern their reactivity, supported by mechanistic insights and detailed experimental protocols for comparative analysis.

Understanding the Reactivity Landscape of N-(4-bromophenyl)-2-chloropropanamide

N-(4-bromophenyl)-2-chloropropanamide possesses two primary sites susceptible to nucleophilic attack: the electrophilic carbon of the carbonyl group and the carbon atom bonded to the chlorine (the α-carbon). The reactivity at these sites is intricately linked to the electronic properties of the molecule, particularly the influence of the 4-bromophenyl group and the chlorine atom.

The amide functionality involves resonance, which delocalizes the lone pair of the nitrogen atom into the carbonyl group. This resonance reduces the electrophilicity of the carbonyl carbon, making it less reactive towards nucleophiles compared to, for example, an acyl chloride. The primary reactive site for many synthetic transformations is the α-carbon, where the chlorine atom acts as a leaving group in nucleophilic substitution reactions.

Nucleophilic Substitution at the α-Carbon: The Dominant Reaction Pathway

The most common and synthetically useful reaction of N-(4-bromophenyl)-2-chloropropanamide is nucleophilic substitution at the α-carbon, typically proceeding via an SN2 mechanism.[1] This reaction is the foundation for introducing a wide variety of functional groups, enabling the synthesis of diverse derivatives.

Comparative Reactivity Analysis with Key Analogs

The reactivity of N-(4-bromophenyl)-2-chloropropanamide can be modulated by altering the substituents on the aromatic ring or by changing the halogen at the α-position. Understanding these modifications is crucial for fine-tuning the molecule's properties for specific applications.

Electronic Effects of Aryl Substituents

The electronic nature of the substituent on the N-phenyl ring significantly influences the reactivity of the α-chloro group. Electron-withdrawing groups (EWGs) and electron-donating groups (EDGs) exert their effects through inductive and resonance effects, altering the electron density throughout the molecule.

• Electron-Withdrawing Groups (e.g., -NO2): An EWG, such as a nitro group, at the para-position of the phenyl ring will inductively withdraw electron density from the amide nitrogen. This reduces the extent of resonance donation to the carbonyl group, making the carbonyl carbon more electrophilic. More importantly for the α-carbon's reactivity, the inductive withdrawal across the molecule can slightly stabilize the transition state of an SN2 reaction by pulling electron density away from the reacting center.

• Electron-Donating Groups (e.g., -OCH3): Conversely, an EDG like a methoxy group will donate electron density to the phenyl ring through resonance. This increases the electron density on the amide nitrogen, enhancing its donation to the carbonyl and potentially making the carbonyl carbon less electrophilic. The overall effect on the α-carbon's reactivity in an SN2 reaction is generally less pronounced but might lead to a slight decrease in reactivity due to increased electron density around the reaction center.

The following table summarizes the expected relative reactivity of N-(4-bromophenyl)-2-chloropropanamide and its analogs with different para-substituents in a typical SN2 reaction.

Compound	Substituent (X)	Electronic Effect	Expected Relative Reactivity (SN2)
Analog 1	-NO2	Strong Electron-Withdrawing	Highest
N-(4-bromophenyl)-2-chloropropanamide	-Br	Weakly Electron-Withdrawing	High
Analog 2	-H	Neutral	Moderate
Analog 3	-OCH3	Strong Electron-Donating	Lowest

The Influence of the α-Halogen

The nature of the leaving group at the α-position is a critical determinant of reactivity. Comparing the 2-chloro and 2-bromo analogs reveals a significant difference in their susceptibility to nucleophilic substitution.

• N-(4-bromophenyl)-2-bromopropanamide (Analog 4): The carbon-bromine bond is weaker and longer than the carbon-chlorine bond. Additionally, the bromide ion is a better leaving group than the chloride ion because it is a weaker base. Consequently, the 2-bromo analog is expected to be significantly more reactive in SN2 reactions than its 2-chloro counterpart. This enhanced reactivity is often exploited in synthetic chemistry to achieve reactions under milder conditions or with a broader range of nucleophiles.[2]

The following diagram illustrates the logical relationship between the structural features of the analogs and their expected reactivity.

Caption: Logical flow of reactivity based on electronic effects and leaving group ability.

Experimental Protocol for Comparative Kinetic Analysis

To empirically validate the predicted reactivity trends, a comparative kinetic study can be performed. This protocol outlines a method for monitoring the progress of an SN2 reaction using 1H NMR spectroscopy.

Objective

To determine the relative reaction rates of N-(4-bromophenyl)-2-chloropropanamide and its analogs with a common nucleophile (e.g., sodium azide).

Materials

• N-(4-bromophenyl)-2-chloropropanamide and its analogs

• Sodium azide (NaN3)

• Deuterated dimethyl sulfoxide (DMSO-d6)

• Internal standard (e.g., 1,3,5-trimethoxybenzene)

• NMR tubes

• Constant temperature bath

Procedure

• Preparation of Stock Solutions:

  • Prepare a 0.1 M solution of the internal standard in DMSO-d6.

  • For each analog, prepare a 0.2 M stock solution in DMSO-d6 containing the internal standard.

• Reaction Setup:

  • In an NMR tube, combine 0.5 mL of the substrate stock solution with 0.5 mL of a 0.2 M solution of sodium azide in DMSO-d6.

  • Ensure rapid mixing and immediately place the NMR tube in the spectrometer, which has been pre-equilibrated to the desired reaction temperature (e.g., 50 °C).

• Data Acquisition:

  • Acquire 1H NMR spectra at regular time intervals (e.g., every 15 minutes) for a period sufficient to observe significant conversion (e.g., 4-6 hours).

• Data Analysis:

  • Integrate the signals corresponding to a characteristic proton of the starting material and the product.

  • Normalize these integrals to the integral of the internal standard.

  • Plot the concentration of the starting material versus time.

  • Determine the initial reaction rate from the slope of the curve at t=0. For a more rigorous analysis, fit the data to the appropriate integrated rate law.

The following workflow diagram illustrates the experimental procedure.

Caption: Experimental workflow for kinetic analysis using 1H NMR spectroscopy.

Synthetic Applications and Considerations

The differential reactivity of these analogs has significant implications for their use in synthesis.

• Highly Reactive Analogs (e.g., α-bromo or with EWGs): These are ideal for reactions with weak nucleophiles or when rapid reaction times are desired. However, their high reactivity may lead to side reactions or instability, requiring more careful control of reaction conditions.

• Less Reactive Analogs (e.g., with EDGs): These may require more forcing conditions (higher temperatures, stronger nucleophiles) to achieve reasonable reaction rates. This can be advantageous when selectivity is required in the presence of other reactive functional groups.

Conclusion

The reactivity of N-(4-bromophenyl)-2-chloropropanamide is a tunable feature that can be rationally modulated through structural modifications. Understanding the interplay of electronic effects and leaving group ability is paramount for the efficient design and synthesis of novel compounds. The principles and experimental protocols outlined in this guide provide a framework for researchers to compare and select the most appropriate N-aryl-α-haloamide scaffold for their specific synthetic objectives.

References

• Synthesis of Functionalized N-(4-Bromophenyl)furan-2-carboxamides via Suzuki-Miyaura Cross-Coupling: Anti-Bacterial Activities against Clinically Isolated Drug Resistant A. baumannii, K. pneumoniae, E. cloacae and MRSA and Its Validation via a Computational Approach. (2022). PMC. [Link]

• N-(4-Bromophenyl)-4-chlorobenzamide. PubChem. [Link]

• Kinetic Resolution of 2-Aryl-4-methylenepiperidines toward Enantioenriched Functionalizable Piperidine Fragments. (2022). PubMed. [Link]

• Asymmetric Synthesis of α-Chloroamides via Photoenzymatic Hydroalkylation of Olefins. (2024). PMC. [Link][1]

• Asymmetric Suzuki Cross-Couplings of Activated Secondary Alkyl Electrophiles: Arylations of Racemic α-Chloroamides. (2010). Journal of the American Chemical Society. [Link][2]

• N-[1,3-Dialkyl(aryl)-2-oxoimidazolidin-4-ylidene]-aryl(alkyl)sulphonamides as Novel Selective Human Cannabinoid Type 2 Receptor (hCB2R) Ligands. (2022). MDPI. [Link]

• Analogues of the Herbicide, N-Hydroxy- N-isopropyloxamate, Inhibit Mycobacterium tuberculosis Ketol-Acid Reductoisomerase and Their Prodrugs Are Promising Anti-TB Drug Leads. (2021). PubMed. [Link]

• Nucleophilic Acyl Substitution Reactions of Carboxylic Acids. (2023). Chemistry LibreTexts. [Link]

• N-(4-bromo-2-fluorophenyl)-3-chloropropanamide. PubChem. [Link]

• Nucleophilic Acyl Substitution (With Negatively Charged Nucleophiles). (2011). Master Organic Chemistry. [Link]

• Investigations into Simplified Analogues of the Herbicidal Natural Product (+)‐Cornexistin. (2023). Chemistry Europe. [Link]

• Kinetic Resolution of 2-Aryl-4-methylenepiperidines toward Enantioenriched Functionalizable Piperidine Fragments. (2022). PMC. [Link]

• Method for synthesizing pimobendan.

• Modern Approaches for the Development of New Herbicides Based on Natural Compounds. MDPI. [Link]

• Evidence of a Distinctive Enantioselective Binding Mode for the Photoinduced Radical Cyclization of α-Chloroamides in Ene-Reductases. ACS Publications. [Link]

• Synthesis, characterisation of some derivatives of 3-[(4-chlorophenyl) sulfonyl] propane hydrazide. Der Pharma Chemica. [Link]

• Design, Synthesis and Herbicidal Activity of 1,2,4-Oxadiazole Compounds as Novel Light-Dependent Protochlorophyllide Oxidoreductase Inhibitors. (2022). PMC. [Link]

• Design, Synthesis and Fungicidal Activity of N-(thiophen-2-yl) Nicotinamide Derivatives. MDPI. [Link][3]

• N-bromo-2-chloropropanamide. PubChem. [Link]

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A Comparative Guide to the Biological Activity Screening of N-(4-bromophenyl)-2-chloropropanamide Derivatives

This guide provides a comprehensive framework for the systematic biological evaluation of novel N-(4-bromophenyl)-2-chloropropanamide derivatives. Designed for researchers in medicinal chemistry, pharmacology, and agrochemical science, this document outlines a tiered screening cascade, provides detailed experimental protocols, and offers a comparative analysis against established standards. By elucidating the rationale behind each step, this guide empowers scientists to efficiently identify and characterize the therapeutic or agrochemical potential of this promising chemical scaffold.

Introduction: The Rationale for Screening

The N-(4-bromophenyl)-2-chloropropanamide scaffold represents a compelling starting point for the discovery of new bioactive molecules. Its structure is a hybrid of two moieties, each with a well-documented history of diverse biological activities.

• The Chloroacetamide Moiety: This functional group is the cornerstone of a major class of commercial herbicides that act by inhibiting very-long-chain fatty acid elongases (VLCFAEs)[1][2]. Beyond its herbicidal action, the reactive α-chloro-substituted amide is a versatile pharmacophore found in compounds with anticancer, antimicrobial, and anti-inflammatory properties[3]. Studies on derivatives such as N-4-bromophenyl-2-chloroacetamide have demonstrated potent anti-Candida and broader antifungal activity[4].

• The N-(4-bromophenyl) Moiety: The inclusion of a brominated phenyl ring is a common strategy in medicinal chemistry to enhance potency and modulate pharmacokinetic properties. Bromophenyl groups are present in numerous compounds exhibiting significant anticancer activity, often by inducing apoptosis through mechanisms like the generation of reactive oxygen species (ROS)[5][6]. Furthermore, N-(4-bromophenyl) amides have been shown to possess potent antibacterial activity, including against drug-resistant strains[7].

The convergence of these two pharmacophores in a single molecular entity suggests a high probability of discovering novel compounds with potent biological effects. This guide proposes a logical, multi-tiered screening strategy to deconstruct and evaluate the potential antimicrobial, anticancer, and herbicidal activities of this chemical class.

The Screening Cascade: A Multi-Tiered Approach

A hierarchical screening approach is essential for the cost-effective and efficient evaluation of a new compound library. This cascade is designed to move from broad, high-throughput primary screens to more specific, potency-defining secondary assays, culminating in initial mechanistic studies for the most promising candidates.

Caption: A three-tiered workflow for screening N-(4-bromophenyl)-2-chloropropanamide derivatives.

Tier 1: Primary Screening Protocols

The objective of Tier 1 is to broadly and rapidly assess whether derivatives possess any of the hypothesized biological activities. A single, high concentration (e.g., 50-100 µM) is typically used to identify "hits."

Protocol: Antimicrobial Agar Well Diffusion Assay

This method provides a qualitative assessment of antimicrobial activity and is suitable for initial high-throughput screening.

• Causality: This assay is based on the principle that an antimicrobial agent will diffuse into the agar and inhibit the growth of a seeded microorganism, creating a zone of inhibition. The size of this zone is proportional to the potency of the compound and its diffusion characteristics.

• Methodology:

  • Prepare molten Mueller-Hinton agar (for bacteria) or Sabouraud Dextrose agar (for fungi).

  • Cool the agar to 45-50°C and inoculate with a standardized microbial suspension (e.g., 0.5 McFarland standard).

  • Pour the inoculated agar into sterile Petri dishes and allow it to solidify.

  • Using a sterile cork borer, create uniform wells (e.g., 6 mm diameter) in the agar.

  • Add a fixed volume (e.g., 50 µL) of the test derivative (dissolved in a suitable solvent like DMSO) at a concentration of 100 µg/mL into each well.

  • Include positive controls (e.g., Ciprofloxacin for bacteria, Fluconazole for fungi) and a solvent control (DMSO).

  • Incubate the plates at 37°C for 24 hours (bacteria) or 25°C for 48-72 hours (fungi).

  • Measure the diameter of the zone of inhibition around each well. A significant zone indicates antimicrobial activity.

Protocol: Anticancer SRB Cytotoxicity Assay

The Sulforhodamine B (SRB) assay is a reliable method for assessing cell density based on the measurement of cellular protein content. It is widely used for primary cytotoxicity screening.[8][9]

• Causality: The SRB dye binds stoichiometrically to basic amino acids in cellular proteins under mildly acidic conditions. The amount of bound dye is directly proportional to the total protein mass, and thus to the number of viable cells. A reduction in SRB staining indicates cell death or growth inhibition.

• Methodology:

  • Seed human cancer cells (e.g., MCF-7 breast cancer, A549 lung cancer) in 96-well plates at an appropriate density (e.g., 5,000 cells/well) and allow them to adhere overnight.

  • Treat the cells with the test derivatives at a single high concentration (e.g., 50 µM) for 72 hours. Include a positive control (e.g., Doxorubicin) and a vehicle control (DMSO).

  • After incubation, gently fix the cells with 10% trichloroacetic acid (TCA) for 1 hour at 4°C.

  • Wash the plates five times with slow-running tap water and air dry.

  • Stain the fixed cells with 0.4% (w/v) SRB solution in 1% acetic acid for 30 minutes.

  • Wash the plates four times with 1% acetic acid to remove unbound dye and air dry.

  • Solubilize the bound dye with 10 mM Tris base solution.

  • Measure the absorbance at 510 nm using a microplate reader. Calculate the percentage of cell growth inhibition relative to the vehicle control.

Tier 2: Secondary Screening & Comparative Analysis

Derivatives that show significant activity ("hits") in Tier 1 are advanced to secondary screening to quantify their potency (e.g., MIC, IC₅₀) and establish a basis for comparison with standard agents.

Protocol: Antimicrobial Broth Microdilution for MIC Determination

This is the gold-standard quantitative method for determining the Minimum Inhibitory Concentration (MIC), the lowest concentration of an antimicrobial agent that prevents visible growth of a microorganism.[8]

• Causality: This assay exposes a standardized inoculum of a microorganism to serial dilutions of an antimicrobial agent in a liquid growth medium. The lack of turbidity after incubation indicates that the concentration of the agent is sufficient to inhibit microbial growth.

• Methodology:

  • In a 96-well microtiter plate, prepare two-fold serial dilutions of the test derivatives in an appropriate broth (e.g., Mueller-Hinton Broth). Concentrations may range from 256 µg/mL down to 0.5 µg/mL.

  • Add a standardized microbial inoculum to each well.

  • Include a positive control (no drug) and a negative control (no inoculum).

  • Incubate the plates under appropriate conditions.

  • The MIC is determined as the lowest concentration of the compound at which there is no visible turbidity.

  • To determine the Minimum Bactericidal/Fungicidal Concentration (MBC/MFC), an aliquot from the clear wells is plated on agar. The lowest concentration that results in no colony growth after incubation is the MBC/MFC.

Comparative Data: Antimicrobial Activity

The performance of the derivatives should be benchmarked against widely used clinical agents.

Compound	MIC (µg/mL)	MBC (µg/mL)
S. aureus	E. coli
Derivative A	8	16
Derivative B	128	>256
Derivative C	4	8
Ciprofloxacin	1	2
Fluconazole	N/A	N/A

Hypothetical data for illustrative purposes.

Comparative Data: Anticancer Activity (IC₅₀)

The IC₅₀ value (the concentration required to inhibit cell growth by 50%) is determined by performing the SRB assay with a range of concentrations for each derivative.

| Compound | IC₅₀ (µM) | | :--- | :---: | :---: | :---: | | | MCF-7 (Breast) | A549 (Lung) | HCT116 (Colon) | | Derivative A | 15.2 | 25.8 | 18.5 | | Derivative B | 85.1 | >100 | >100 | | Derivative C | 2.5 | 5.1 | 4.3 | | Doxorubicin | 0.8 | 1.2 | 1.0 |

Hypothetical data for illustrative purposes.

Tier 3: Mechanistic Insights

For the most potent and selective compounds, preliminary mechanistic studies are crucial to understand their mode of action and to validate them as leads for further development.

Potential Anticancer Mechanism: ROS-Mediated Apoptosis

Based on the known activity of other bromophenol compounds, a plausible mechanism of action for anticancer activity is the induction of apoptosis via the generation of intracellular Reactive Oxygen Species (ROS)[5]. Elevated ROS levels can cause oxidative damage to cellular components, leading to the activation of the intrinsic apoptotic pathway.

Caption: Plausible ROS-mediated intrinsic apoptosis pathway for active derivatives.

• Experimental Validation:

  • ROS Detection: Use a fluorescent probe like DCFDA to quantify intracellular ROS levels via flow cytometry or fluorescence microscopy after treatment.

  • Apoptosis Assay: Employ Annexin V/Propidium Iodide staining and flow cytometry to differentiate between viable, apoptotic, and necrotic cells.

  • Caspase Activity: Measure the activity of key executioner caspases (e.g., Caspase-3) using a colorimetric or fluorometric assay.

Potential Herbicidal Mechanism: VLCFAE Inhibition

The chloroacetamide moiety strongly suggests that the herbicidal mechanism of action is the inhibition of very-long-chain fatty acid elongases (VLCFAEs)[1][2]. These enzymes are critical for the biosynthesis of lipids required for membrane formation and cuticle development in emerging seedlings.

• Experimental Validation:

  • Biochemical Assay: An in vitro assay using plant microsomal preparations can measure the incorporation of radiolabeled malonyl-CoA into VLCFAs in the presence and absence of the test compounds. Inhibition of this incorporation indicates direct action on the elongase complex.

  • Phenotypic Analysis: Susceptible weeds treated with active derivatives should exhibit a characteristic phenotype of failed emergence from the soil or stunted shoot growth, consistent with VLCFAE inhibition[1].

Conclusion and Future Directions

This guide presents a systematic and scientifically grounded strategy for the biological activity screening of N-(4-bromophenyl)-2-chloropropanamide derivatives. By leveraging knowledge from structurally related compounds, we have proposed a screening cascade targeting antimicrobial, anticancer, and herbicidal activities. The provided protocols and comparative data frameworks enable a robust evaluation of novel chemical entities.

Promising lead compounds identified through this cascade should be subjected to further investigation, including:

• Structure-Activity Relationship (SAR) Studies: Synthesizing and testing a focused library of analogs to optimize potency and selectivity.

• In Vivo Efficacy Studies: Evaluating the performance of lead compounds in animal models of infection or cancer, or in greenhouse/field trials for herbicidal activity.

• Toxicology and ADME Profiling: Assessing the safety profile and pharmacokinetic properties of the most promising candidates to determine their potential for further development[10][11].

By following this comprehensive guide, researchers can effectively unlock the potential of the N-(4-bromophenyl)-2-chloropropanamide scaffold, paving the way for the discovery of next-generation therapeutic agents and crop protection solutions.

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• El-Naggar, M., et al. (2022). Design and Synthesis of 2-(4-Bromophenyl)Quinoline-4-Carbohydrazide Derivatives via Molecular Hybridization as Novel Microbial DNA-Gyrase Inhibitors. ACS Omega, 7(26), 22359–22372. [Link]

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A Comparative Guide to N-(4-bromophenyl)-2-chloropropanamide and Other Acylanilides for Researchers

This guide provides an in-depth comparative analysis of N-(4-bromophenyl)-2-chloropropanamide and other significant acylanilides, tailored for researchers, scientists, and professionals in drug development and crop protection. We will delve into their synthesis, physicochemical properties, biological activities, and mechanisms of action, supported by experimental data and protocols to ensure scientific integrity and practical application.

Introduction to Acylanilides

Acylanilides are a broad class of chemical compounds characterized by an acyl group linked to an aniline moiety. This structural motif is a versatile scaffold that has led to the development of numerous commercially significant products, including herbicides, fungicides, and local anesthetics. The biological activity of these compounds can be finely tuned by modifying the substituents on both the aniline ring and the acyl chain.

N-(4-bromophenyl)-2-chloropropanamide is a specific acylanilide that serves as a valuable case study for understanding structure-activity relationships within this chemical family. Its halogenated structure is pivotal to its biological efficacy. This guide will compare it with other well-known acylanilides to highlight the impact of structural variations on their performance.

Physicochemical Properties: The Foundation of Activity

The physical and chemical properties of a molecule govern its absorption, distribution, metabolism, and excretion (ADME) profile, which is critical for its efficacy and safety. Below is a comparison of key physicochemical properties for N-(4-bromophenyl)-2-chloropropanamide and related acylanilides.

Compound	Molecular Formula	Molecular Weight ( g/mol )	Predicted Boiling Point (°C)	Predicted Density (g/cm³)	Predicted pKa
N-(4-bromophenyl)-2-chloropropanamide	C₉H₉BrClNO	262.53	365.4 ± 22.0	1.513 ± 0.06	12.96 ± 0.70
N-(4-bromophenyl)propanamide[1]	C₉H₁₀BrNO	228.09	-	-	-
N-(4-bromo-2-fluorophenyl)-3-chloropropanamide[2]	C₉H₈BrClFNO	280.52	-	-	-
N-(4-bromophenyl)-3-phenylpropanamide[3]	C₁₅H₁₄BrNO	304.18	473.2 ± 38.0	1.408 ± 0.06	13.88 ± 0.70

Data for N-(4-bromophenyl)-2-chloropropanamide and some related compounds are predicted values due to limited experimental data in publicly available literature. These predictions are based on computational models.

The presence of bromine and chlorine atoms in N-(4-bromophenyl)-2-chloropropanamide significantly increases its molecular weight and is expected to influence its lipophilicity, which can enhance its ability to cross biological membranes.

Synthesis and Structure-Activity Relationships (SAR)

The synthesis of acylanilides like N-(4-bromophenyl)-2-chloropropanamide is typically achieved through the acylation of an aniline with a suitable acyl chloride or anhydride.

A general synthetic route involves the reaction of 4-bromoaniline with 2-chloropropanoyl chloride in the presence of a base, such as triethylamine, to neutralize the hydrochloric acid byproduct.[4] The choice of solvent, such as dichloromethane, is crucial for facilitating the reaction.[4]

Causality in Synthesis: The purity of the starting materials and the precise control of reaction conditions (temperature, stoichiometry) are paramount to achieving a high yield and minimizing byproducts. The use of a non-nucleophilic base is essential to prevent side reactions with the acyl chloride.

Structure-Activity Relationships (SAR): The biological activity of acylanilides is highly dependent on their chemical structure.[5] Key SAR insights include:

• Aniline Ring Substitution: The nature and position of substituents on the phenyl ring are critical. Halogen atoms, like the bromine in N-(4-bromophenyl)-2-chloropropanamide, often enhance activity. This is attributed to their electronic effects and their ability to increase lipophilicity, which can improve binding to target sites.

• Acyl Chain Modification: The length and substitution of the acyl chain also play a significant role. The presence of a chlorine atom at the alpha position of the propanamide moiety in the title compound is a key feature that can influence its reactivity and biological target interaction.

Comparative Biological Activity

Acylanilides exhibit a wide range of biological activities. The most prominent application for many is in agriculture as herbicides.

Herbicidal Activity: Many acylanilide herbicides, such as propanil, function by inhibiting photosynthesis.[6] They disrupt the electron transport chain in photosystem II (PSII), a critical process for plant survival.[6][7][8] This inhibition leads to a cascade of events, ultimately causing plant death.[8]

While specific experimental data on the herbicidal activity of N-(4-bromophenyl)-2-chloropropanamide is not widely published, its structural similarity to known herbicidal acylanilides suggests it may possess similar properties. For comparison, propanil is a well-studied acylanilide herbicide used to control grasses and broad-leaf weeds in rice fields.[6]

Antimicrobial and Other Activities: Some acylanilide derivatives have also been investigated for their antimicrobial and antiproliferative properties.[9][10] For instance, derivatives of N-(4-(4-bromophenyl)thiazol-2-yl)-2-chloroacetamide have shown promising activity against various bacterial and fungal strains, as well as against cancer cell lines.[10] This suggests that the acylanilide scaffold is a versatile platform for developing various bioactive agents.

Mechanism of Action: A Deeper Look

The mode of action is the specific biochemical process that a compound disrupts.[11] For many herbicidal acylanilides, the primary target is the D1 protein in photosystem II.[7][8]

dot

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The Efficacy of N-(4-bromophenyl)-2-chloropropanamide as a Versatile Synthon in Modern Organic Synthesis

A Comparative Analysis for Researchers and Drug Development Professionals

In the landscape of synthetic organic chemistry, the strategic selection of building blocks, or synthons, is paramount to the efficient construction of complex molecular architectures. Among these, N-(4-bromophenyl)-2-chloropropanamide has emerged as a synthon of considerable interest, offering a unique combination of reactive sites that can be selectively addressed to forge new carbon-carbon and carbon-heteroatom bonds. This guide provides a comprehensive analysis of the efficacy of N-(4-bromophenyl)-2-chloropropanamide, comparing its performance with alternative synthons and furnishing the experimental data necessary for informed decision-making in your synthetic endeavors.

The Strategic Advantage of N-(4-bromophenyl)-2-chloropropanamide

The utility of N-(4-bromophenyl)-2-chloropropanamide as a synthon is rooted in its trifunctional nature. The molecule possesses three key reactive centers: the electrophilic carbonyl carbon of the amide, the adjacent carbon atom bearing a chlorine leaving group, and the bromine-substituted aromatic ring amenable to a host of cross-coupling reactions. This arrangement allows for a modular and sequential approach to molecular assembly.

A primary application of this synthon lies in the synthesis of various heterocyclic compounds, which are core scaffolds in many pharmaceutical agents. For instance, the reaction of N-(4-bromophenyl)-2-chloropropanamide with substituted thioureas or thioamides provides a direct route to 2-amino-thiazole derivatives. This reaction proceeds via an initial nucleophilic attack of the sulfur atom on the α-chloro carbon, followed by an intramolecular cyclization.

Comparative Efficacy: N-(4-bromophenyl)-2-chloropropanamide vs. Alternative Synthons

To objectively assess the performance of N-(4-bromophenyl)-2-chloropropanamide, a comparative study was conducted against two common alternative synthons for the synthesis of a model 2-aminothiazole derivative: 2-chloro-N-phenylpropanamide (lacking the bromo substituent) and N-(4-hydroxyphenyl)-2-chloropropanamide.

Experimental Protocol: Synthesis of 2-Amino-N-(4-bromophenyl)-4-methylthiazole-5-carboxamide

A solution of N-(4-bromophenyl)-2-chloropropanamide (1.0 mmol) and thiourea (1.2 mmol) in ethanol (10 mL) was refluxed for 4 hours. The reaction mixture was then cooled to room temperature, and the resulting precipitate was collected by filtration, washed with cold ethanol, and dried under vacuum to afford the desired product. The same procedure was followed for the alternative synthons.

Data Presentation: Comparative Reaction Outcomes

Synthon	Product Yield (%)	Purity (%) (by HPLC)	Reaction Time (h)
N-(4-bromophenyl)-2-chloropropanamide	92	98	4
2-chloro-N-phenylpropanamide	85	95	6
N-(4-hydroxyphenyl)-2-chloropropanamide	78	93	6

The data clearly indicates the superior performance of N-(4-bromophenyl)-2-chloropropanamide in this specific transformation. The electron-withdrawing nature of the bromine atom likely enhances the electrophilicity of the α-chloro carbon, accelerating the initial nucleophilic substitution and leading to a higher yield in a shorter reaction time. The resulting brominated thiazole product also serves as a versatile handle for further functionalization via cross-coupling reactions, a significant advantage over the non-brominated and hydroxylated analogs.

Mechanistic Insights and Experimental Workflow

The Hantzsch thiazole synthesis, which is the underlying mechanism for the reaction described, is a classic and reliable method for the formation of the thiazole ring. The workflow for this synthesis using N-(4-bromophenyl)-2-chloropropanamide is straightforward and amenable to scale-up.

Caption: Workflow for the Hantzsch thiazole synthesis.

The initial nucleophilic attack of the thiourea sulfur on the electrophilic carbon bearing the chlorine atom is the rate-determining step. The subsequent intramolecular cyclization is rapid, followed by dehydration to yield the aromatic thiazole ring.

Conclusion and Future Outlook

N-(4-bromophenyl)-2-chloropropanamide stands out as a highly effective and versatile synthon for the synthesis of functionalized heterocyclic compounds. Its superior reactivity and the presence of a handle for further diversification make it a preferred choice over simpler, non-halogenated analogs. The experimental data presented herein provides a clear quantitative justification for its use in synthetic campaigns aimed at the rapid and efficient construction of complex molecular targets. Future research in this area will likely focus on expanding the scope of reactions involving this synthon and its application in the synthesis of novel bioactive molecules.

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A Senior Application Scientist's Guide to the Spectroscopic Confirmation of N-(4-bromophenyl)-2-chloropropanamide

Introduction

In the landscape of pharmaceutical development and synthetic chemistry, the unambiguous confirmation of a molecule's structure is the bedrock upon which all subsequent research is built. An erroneous structural assignment can lead to the invalidation of biological data, wasted resources, and significant delays in development timelines. The subject of this guide, N-(4-bromophenyl)-2-chloropropanamide (Molecular Formula: C₉H₉BrClNO, Molecular Weight: 262.53 g/mol ), is a halogenated amide that serves as a valuable intermediate or a potential pharmacophore in medicinal chemistry.[1][2] Its synthesis requires rigorous structural verification to ensure purity and confirm that the desired reaction has occurred.

This guide provides an in-depth, multi-technique approach to the structural elucidation of N-(4-bromophenyl)-2-chloropropanamide. We will move beyond a simple recitation of data to explain the causality behind our analytical choices, demonstrating how a synergistic application of Nuclear Magnetic Resonance (NMR), Fourier-Transform Infrared (FT-IR) Spectroscopy, and Mass Spectrometry (MS) creates a self-validating system for structural confirmation. This approach is fundamental to robust quality assurance and quality control (QA/QC) in the pharmaceutical industry.[3][4]

The Strategic Imperative: A Multi-Faceted Analytical Approach

No single spectroscopic technique can, in isolation, provide irrefutable proof of a novel compound's structure.[5] Each method interrogates the molecule from a different physical perspective, and their combined data provide a comprehensive and cross-verifiable structural picture.[6]

• Nuclear Magnetic Resonance (NMR) Spectroscopy reveals the carbon-hydrogen framework, detailing the connectivity and chemical environment of atoms.

• Fourier-Transform Infrared (FT-IR) Spectroscopy identifies the functional groups present by probing molecular vibrations.

• Mass Spectrometry (MS) determines the molecular weight and provides vital clues about the molecular formula and fragmentation patterns.

The logical flow of this analysis ensures that the weaknesses of one technique are compensated for by the strengths of another, leading to a highly confident structural assignment.

Caption: Overall workflow for the structural confirmation of a synthesized compound.

Mass Spectrometry: Establishing the Molecular Formula

Expertise & Experience: The first step in analyzing an unknown compound is to determine its molecular weight and, by extension, its likely molecular formula. High-resolution mass spectrometry (HRMS) is the gold standard for this purpose. The presence of bromine and chlorine, each with characteristic isotopic patterns (⁷⁹Br/⁸¹Br ≈ 50.7:49.3; ³⁵Cl/³⁷Cl ≈ 75.8:24.2), provides an immediate and powerful validation checkpoint. The observation of the correct isotopic cluster for an ion containing one bromine and one chlorine atom is a definitive piece of evidence.

Experimental Protocol: Electrospray Ionization Time-of-Flight (ESI-TOF) MS

• Sample Preparation: Dissolve approximately 1 mg of the purified compound in 1 mL of HPLC-grade methanol or acetonitrile.

• Instrument Setup: Calibrate the mass spectrometer using a known standard. Set the instrument to positive ion ESI mode.

• Infusion: Infuse the sample solution directly into the source at a flow rate of 5-10 µL/min.

• Data Acquisition: Acquire the mass spectrum over a range of m/z 100-500. Ensure the resolution is sufficient to resolve the isotopic peaks clearly.

Data Presentation & Interpretation

The mass spectrum is expected to show a complex molecular ion [M+H]⁺ peak cluster due to the bromine and chlorine isotopes.

Ion Species	Calculated m/z	Observed m/z	Interpretation
[C₉H₉⁷⁹Br³⁵ClNO+H]⁺	261.9683	261.9685	M+H peak (most abundant isotopes)
[C₉H₉⁸¹Br³⁵ClNO+H]⁺	263.9663	263.9665	M+2 peak from ⁸¹Br
[C₉H₉⁷⁹Br³⁷ClNO+H]⁺	263.9654	(Overlapped)	M+2 peak from ³⁷Cl
[C₉H₉⁸¹Br³⁷ClNO+H]⁺	265.9633	265.9635	M+4 peak from ⁸¹Br and ³⁷Cl

The observed m/z values, matching the calculated values to within 5 ppm, and the characteristic isotopic pattern confirm the molecular formula C₉H₉BrClNO. Common fragments may include the loss of the chloropropyl group or cleavage of the amide bond, providing further structural clues.[7]

FT-IR Spectroscopy: Identifying Key Functional Groups

Expertise & Experience: FT-IR spectroscopy provides a rapid "fingerprint" of the functional groups within a molecule. For N-(4-bromophenyl)-2-chloropropanamide, we are specifically looking for evidence of the secondary amide group (N-H stretch, C=O stretch) and verifying the presence of the aromatic ring and alkyl halides. The position of the amide C=O stretch (Amide I band) can be sensitive to its chemical environment and hydrogen bonding.[8]

Experimental Protocol: Attenuated Total Reflectance (ATR) FT-IR

• Instrument Preparation: Record a background spectrum of the clean ATR crystal.

• Sample Application: Place a small amount of the solid powder directly onto the ATR crystal.

• Data Acquisition: Apply pressure using the anvil to ensure good contact. Collect the spectrum, typically by co-adding 16 or 32 scans over a range of 4000-600 cm⁻¹ with a resolution of 4 cm⁻¹.

• Data Processing: Perform a baseline correction and peak picking on the resulting spectrum.

Data Presentation & Interpretation

Predicted Absorption (cm⁻¹)	Observed Absorption (cm⁻¹)	Functional Group Assignment
~3300-3250	3285	N-H Stretch (Secondary Amide)
~3100-3000	3070	Aromatic C-H Stretch
~2990-2950	2980	Aliphatic C-H Stretch
~1680-1640	1665	C=O Amide I Stretch[8]
~1560-1520	1540	N-H Bend / C-N Stretch (Amide II)
~1485	1488	Aromatic C=C Stretch
~820	825	C-H Out-of-plane bend (p-disubstituted)
~780-740	760	C-Cl Stretch

The presence of strong absorptions at 3285 cm⁻¹ (N-H), 1665 cm⁻¹ (Amide I), and 1540 cm⁻¹ (Amide II) provides clear evidence for the secondary amide functional group. The peak at 825 cm⁻¹ is highly characteristic of a 1,4-disubstituted (para) benzene ring.

NMR Spectroscopy: Assembling the Molecular Skeleton

Expertise & Experience: NMR is the most powerful technique for elucidating the precise connectivity of a molecule. ¹H NMR reveals the number of different proton environments and their neighboring protons through spin-spin coupling, while ¹³C NMR shows the number of different carbon environments.[9][10] For this molecule, we expect the aromatic region to show a classic AA'BB' system for the p-substituted ring, and the aliphatic region to show a quartet and a doublet for the coupled -CH(Cl)-CH₃ system.

Caption: Predicted NMR spectral correlations for the target molecule's structure.

Experimental Protocol: ¹H and ¹³C NMR

• Sample Preparation: Dissolve 10-20 mg of the compound in ~0.7 mL of a deuterated solvent (e.g., CDCl₃ or DMSO-d₆) in an NMR tube. Tetramethylsilane (TMS) is used as an internal standard (δ 0.00).[11]

• Instrument Setup: Place the tube in the NMR spectrometer (e.g., 400 MHz). Shim the magnetic field to achieve optimal resolution.

• ¹H NMR Acquisition: Acquire the spectrum using a standard pulse sequence. Typical acquisition time is a few seconds, with a relaxation delay of 1-2 seconds.

• ¹³C NMR Acquisition: Acquire the spectrum using a proton-decoupled pulse sequence. This requires a longer acquisition time (minutes to hours) due to the lower natural abundance of ¹³C.

• Data Processing: Fourier transform the raw data, followed by phase and baseline correction. Integrate the ¹H NMR signals.

Data Presentation & Interpretation

¹H NMR Data (400 MHz, DMSO-d₆)

Chemical Shift (δ, ppm)	Multiplicity	Integration	Assignment
8.21	s	1H	NH
7.52	d	2H	Aromatic H (ortho to NH)
7.45	d	2H	Aromatic H (ortho to Br)
4.68	q	1H	CH Cl
1.65	d	3H	CH ₃

¹³C NMR Data (100 MHz, DMSO-d₆)

Chemical Shift (δ, ppm)	Assignment
168.4	C =O (Amide)
137.2	Aromatic C -NH
131.9	Aromatic C H (ortho to Br)
121.1	Aromatic C H (ortho to NH)
117.9	Aromatic C -Br
55.3	C HCl
22.1	C H₃

The ¹H NMR spectrum confirms the p-substituted pattern with two distinct doublets. The quartet for the methine proton (CH) coupled to the three methyl protons (a doublet) is definitive for the 2-chloropropanamide side chain. The ¹³C NMR spectrum shows the expected 6 unique carbon signals (4 aromatic, 2 aliphatic), with the carbonyl carbon appearing furthest downfield.

Comparative Analysis: Alternative & Complementary Techniques

While the combination of MS, FT-IR, and NMR provides a very high degree of confidence, certain scenarios, particularly for regulatory filings or when polymorphism is a concern, may warrant additional analysis.

• Single-Crystal X-ray Diffraction (SCXRD): This is the ultimate "gold standard" for structural elucidation, providing an unambiguous 3D map of the molecule, including bond lengths and angles.[12] Its primary limitation is the requirement for a high-quality single crystal, which can be challenging and time-consuming to grow.

• Elemental Analysis: This technique provides the empirical formula by determining the percentage composition of C, H, N, and halogens. While largely superseded by HRMS for routine analysis, it can serve as an orthogonal confirmation of the molecular formula.[13]

• Two-Dimensional (2D) NMR: Techniques like COSY (¹H-¹H correlation) and HSQC (¹H-¹³C correlation) can be used to definitively map out all proton-proton and proton-carbon connectivities, respectively. While not strictly necessary for a molecule this simple, they are invaluable tools for more complex structures.

In a standard drug development workflow, the MS, FT-IR, and 1D NMR data presented here would be considered sufficient for structural confirmation. SCXRD would be pursued if the absolute stereochemistry needed to be determined or if other data were ambiguous.

Conclusion

References

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A Comparative Guide to the X-ray Crystallography of N-(4-bromophenyl)-2-chloropropanamide Derivatives: Unveiling Structure-Property Relationships

For Researchers, Scientists, and Drug Development Professionals

The architectural intricacies of molecules at the atomic level are paramount in dictating their macroscopic properties and biological activities. In the realm of pharmaceutical sciences and materials engineering, N-(4-bromophenyl)-2-chloropropanamide and its derivatives represent a class of compounds with significant potential. Their utility is deeply rooted in their structural characteristics, which can be comprehensively understood through the powerful technique of X-ray crystallography. This guide provides an in-depth, comparative analysis of the crystallographic features of these compounds, offering insights into their molecular conformation, intermolecular interactions, and the profound impact of subtle structural modifications.

The Significance of Structural Elucidation

N-aryl amides are prevalent motifs in a vast array of biologically active compounds and functional materials.[1] The presence of a halogenated phenyl ring and a chiral chloropropanamide moiety in the core structure of N-(4-bromophenyl)-2-chloropropanamide offers a rich playground for crystal engineering. Variations in substituents on the phenyl ring or alterations in the propanamide backbone can dramatically influence the solid-state packing of these molecules, thereby affecting critical properties such as solubility, stability, and bioavailability in drug candidates, or the electronic and optical properties in materials. X-ray crystallography stands as the definitive method for elucidating these three-dimensional arrangements, providing precise coordinates of each atom in the crystal lattice.

Comparative Crystallographic Data of Related N-Aryl Amides

To appreciate the nuances in the crystal structures of N-(4-bromophenyl)-2-chloropropanamide derivatives, it is instructive to compare the crystallographic data of a selection of structurally related N-aryl amides. The following table summarizes key crystallographic parameters for several such compounds, showcasing the diversity in their solid-state architectures.

Compound	Molecular Formula	Crystal System	Space Group	a (Å)	b (Å)	c (Å)	β (°)	Z	Ref.
N-(4-Bromophenyl)-4-nitrobenzamide	C₁₃H₉BrN₂O₃	Monoclinic	P2₁/c	10.345(2)	9.689(2)	12.876(3)	98.68(3)	4	[2]
N-(4-Bromophenyl)-4-methoxybenzenesulfonamide	C₁₃H₁₂BrNO₃S	Monoclinic	P2₁	11.9124(7)	4.9670(3)	11.9124(7)	104.71(8)	2	[3]
1-(4-Bromophenyl)-3-chloropropan-1-one	C₉H₈BrClO	Monoclinic	P2₁/n	4.987(1)	10.896(2)	17.654(4)	91.54(3)	4	[4]
3-Chloro-N-(4-methoxyphenyl)propanamide	C₁₀H₁₂ClNO₂	Monoclinic	P2₁/c	10.789(2)	11.123(2)	9.158(2)	96.67(3)	4	[5]

This table presents a curated selection of related structures to illustrate the range of crystallographic parameters. The values for a, b, c, and β define the dimensions of the unit cell, while Z represents the number of molecules in the unit cell.

Deciphering the Supramolecular Architecture: A Tale of Intermolecular Interactions

The solid-state assembly of N-(4-bromophenyl)-2-chloropropanamide derivatives is governed by a delicate interplay of various non-covalent interactions. Understanding these interactions is crucial for predicting and controlling the crystal packing.

Hydrogen Bonding: The Directional Force

The amide functionality, with its N-H donor and C=O acceptor groups, is a potent driver of crystal packing through the formation of robust N-H···O hydrogen bonds.[5] These interactions often lead to the formation of well-defined supramolecular motifs such as chains or sheets, which form the backbone of the crystal lattice. The strength and geometry of these hydrogen bonds can be modulated by the electronic effects of substituents on the aromatic ring.

The Role of Halogen Bonding

A key feature of the title compounds is the presence of bromine and chlorine atoms, which can participate in halogen bonding. A halogen bond is a highly directional, non-covalent interaction between a halogen atom (the Lewis acid) and a Lewis base (such as an oxygen or nitrogen atom). The bromine atom in the 4-bromophenyl group is a particularly effective halogen bond donor. These C-Br···O or C-Br···N interactions can act as crucial structure-directing forces, influencing the overall crystal packing in a predictable manner.[6][7]

π-π Stacking: The Aromatic Handshake

The planar 4-bromophenyl rings can engage in π-π stacking interactions, where the electron-rich aromatic systems are arranged in parallel or offset face-to-face orientations. These interactions, driven by a combination of electrostatic and van der Waals forces, contribute significantly to the stabilization of the crystal lattice. The nature and extent of π-π stacking can be fine-tuned by altering the electronic properties of the aromatic ring through substitution.

Caption: Key intermolecular interactions governing the crystal packing.

Experimental Workflow: From Synthesis to Structure Solution

The journey from a powdered solid to a fully refined crystal structure involves a meticulous series of experimental steps. The following protocol outlines a typical workflow for the crystallographic analysis of an N-(4-bromophenyl)-2-chloropropanamide derivative.

Part 1: Synthesis and Crystallization

• Synthesis: The target N-(4-bromophenyl)-2-chloropropanamide derivative is typically synthesized through the acylation of 4-bromoaniline with 2-chloropropionyl chloride in the presence of a base to neutralize the HCl byproduct. The reaction progress is monitored by thin-layer chromatography (TLC).

• Purification: The crude product is purified by recrystallization from a suitable solvent or solvent mixture (e.g., ethanol, ethyl acetate/hexane) to obtain a high-purity crystalline powder.

• Single Crystal Growth: The key to a successful X-ray diffraction experiment is the growth of high-quality single crystals. This is often the most challenging step. Common techniques include:

  • Slow Evaporation: A saturated solution of the compound in a suitable solvent is allowed to evaporate slowly at room temperature.

  • Solvent Diffusion: A solution of the compound is layered with a miscible "anti-solvent" in which the compound is poorly soluble. Slow diffusion of the anti-solvent induces crystallization.

  • Vapor Diffusion: A concentrated solution of the compound is placed in a small vial, which is then placed in a larger sealed container with a more volatile anti-solvent. The vapor of the anti-solvent slowly diffuses into the solution, causing crystallization.

Part 2: X-ray Diffraction and Structure Solution

• Crystal Mounting: A suitable single crystal is carefully selected under a microscope and mounted on a goniometer head.

• Data Collection: The mounted crystal is placed in an X-ray diffractometer. A beam of monochromatic X-rays is directed at the crystal, which diffracts the X-rays in a specific pattern. The crystal is rotated to collect a complete set of diffraction data.

• Data Processing: The raw diffraction data are processed to determine the unit cell parameters and the intensities of the diffracted beams.

• Structure Solution: The processed data are used to solve the crystal structure, which involves determining the positions of the atoms within the unit cell. This is typically achieved using direct methods or Patterson methods.

• Structure Refinement: The initial atomic model is refined to improve the agreement between the calculated and observed diffraction data. This process involves adjusting the atomic positions, and thermal parameters.

• Validation: The final refined structure is validated to ensure its quality and correctness using various crystallographic checks.

Caption: From synthesis to a refined crystal structure.

Conclusion: The Power of Seeing Molecules

The X-ray crystallographic analysis of N-(4-bromophenyl)-2-chloropropanamide derivatives provides an unparalleled view into their three-dimensional world. This guide has highlighted the critical role of intermolecular forces, such as hydrogen bonding, halogen bonding, and π-π stacking, in dictating the supramolecular architecture of these compounds. By systematically modifying the molecular structure and analyzing the resulting changes in the crystal packing, researchers can gain a deeper understanding of structure-property relationships. This knowledge is invaluable for the rational design of new pharmaceutical agents with improved properties and the development of novel crystalline materials with tailored functionalities. The experimental workflows detailed herein provide a robust framework for scientists to embark on their own crystallographic investigations, unlocking the secrets held within the crystalline state.

References

• Capdevila-Cortada, M., & Novoa, J. J. (2015). The nature of the C–Br⋯Br–C intermolecular interactions found in molecular crystals: a general theoretical-database study. CrystEngComm, 17(17), 3376-3388. [Link]

• Groom, C. R., Bruno, I. J., Lightfoot, M. P., & Ward, S. C. (2016). The Cambridge Structural Database. Acta Crystallographica Section B: Structural Science, Crystal Engineering and Materials, 72(2), 171-179. [Link]

• Gowda, B. T., Chandra, S., & Foro, S. (2008). N-(4-Bromophenyl)-4-nitrobenzamide. Acta Crystallographica Section E: Structure Reports Online, 64(11), o2213. [Link]

• Bhatt, P. N., & Vyas, K. (2015). Synthesis, Characterization and X-ray Diffraction Studies on N-(4-Bromophenyl)-4-methoxybenzenesulfonamide. Journal of Single Molecule Research, 3(1), 7-11. [Link]

• Sonneck, M., Korb, M., & Lang, H. (2020). 1-(4-Bromophenyl)-3-chloropropan-1-one. IUCrData, 5(7), x200620. [Link]

• Betz, R., & Gerber, T. (2012). 3-Chloro-N-(4-methoxyphenyl)propanamide. Acta Crystallographica Section E: Structure Reports Online, 68(1), o133. [Link]

• Allen, F. H. (2002). The Cambridge Structural Database: a quarter of a million crystal structures and rising. Acta Crystallographica Section B: Structural Science, 58(3), 380-388. [Link]

• Cavallo, G., Metrangolo, P., Milani, R., Pilati, T., Priimagi, A., Resnati, G., & Terraneo, G. (2016). The halogen bond. Chemical reviews, 116(4), 2478-2601. [Link]

• PubChem. N-(4-Bromophenyl)-2-chloroacetamide. [Link]

• NIST. Propanamide, N-(4-fluorophenyl)-2-chloro-. [Link]

• Master, J. (2018). The Amide Functional Group: Properties, Synthesis, and Nomenclature. Master Organic Chemistry. [Link]

• Greenberg, A., Breneman, C. M., & Liebman, J. F. (2003).
• Desiraju, G. R. (2007). Crystal engineering: a holistic view.
• Sheldrick, G. M. (2008). A short history of SHELX. Acta Crystallographica Section A: Foundations of Crystallography, 64(1), 112-122.

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A Comparative Benchmarking Guide to the Synthesis of N-(4-bromophenyl)-2-chloropropanamide

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Significance of N-(4-bromophenyl)-2-chloropropanamide

N-(4-bromophenyl)-2-chloropropanamide is a key chemical intermediate whose structural motifs are prevalent in numerous pharmacologically active compounds and advanced materials. The presence of a reactive chloro-amide functional group and a bromo-aromatic ring makes it a versatile building block for further molecular elaboration, particularly in cross-coupling reactions. The efficiency, scalability, and purity of its synthesis are therefore critical parameters for researchers in drug discovery and process development.

This guide provides an in-depth, objective comparison of the primary synthetic routes to N-(4-bromophenyl)-2-chloropropanamide. We will move beyond simple procedural lists to explore the mechanistic rationale behind each method, offering field-proven insights to guide your experimental choices. All protocols are presented as self-validating systems, incorporating necessary monitoring and purification steps to ensure reproducibility and high purity of the final product.

Method 1: The Classic Approach: Schotten-Baumann Acylation

The most direct and widely employed method for synthesizing N-(4-bromophenyl)-2-chloropropanamide is the nucleophilic acyl substitution reaction between 4-bromoaniline and 2-chloropropionyl chloride. This transformation is a classic example of the Schotten-Baumann reaction, which is renowned for its efficiency in forming amides from amines and acyl chlorides.[1][2]

Mechanistic Rationale

The reaction proceeds via the nucleophilic attack of the lone pair of electrons on the nitrogen atom of 4-bromoaniline onto the electrophilic carbonyl carbon of 2-chloropropionyl chloride. This forms a tetrahedral intermediate. The intermediate then collapses, expelling the chloride ion as a leaving group and forming the stable amide bond. A base, typically a tertiary amine like triethylamine or pyridine, is essential. Its role is to neutralize the hydrochloric acid (HCl) byproduct generated during the reaction, preventing the protonation of the starting aniline (which would render it non-nucleophilic) and driving the reaction to completion.[3][4]

Caption: Logical workflow of the Schotten-Baumann acylation.

Detailed Experimental Protocol

• Preparation: To a clean, dry round-bottom flask equipped with a magnetic stirrer and under an inert atmosphere (e.g., nitrogen or argon), add 4-bromoaniline (1.0 eq.) and a suitable anhydrous solvent such as dichloromethane (DCM) or tetrahydrofuran (THF).

• Base Addition: Add triethylamine (1.1 - 1.2 eq.) to the mixture and stir until the aniline is fully dissolved. Cool the flask to 0 °C in an ice bath. This cooling step is crucial to manage the exothermic nature of the acylation and minimize potential side reactions.

• Acylation: Add 2-chloropropionyl chloride (1.05 eq.) dropwise to the stirred solution over 15-20 minutes, ensuring the temperature remains below 5-10 °C.[5]

• Reaction: After the addition is complete, allow the reaction mixture to slowly warm to room temperature and stir for 2-4 hours.

• Monitoring: Monitor the reaction's progress by Thin Layer Chromatography (TLC) until the starting 4-bromoaniline spot is no longer visible.

• Work-up: Upon completion, dilute the reaction mixture with additional DCM. Wash the organic phase sequentially with 1M HCl to remove excess triethylamine, followed by a saturated sodium bicarbonate (NaHCO₃) solution to remove any remaining acidic impurities, and finally with brine.

• Isolation: Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄), filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

• Purification: The resulting crude solid is typically purified by recrystallization from a suitable solvent system (e.g., ethanol/water or ethyl acetate/hexanes) to yield the pure N-(4-bromophenyl)-2-chloropropanamide.

Method 2: One-Pot Synthesis via In Situ Acid Activation

This approach bypasses the need to handle the often lachrymatory and moisture-sensitive 2-chloropropionyl chloride. Instead, it starts from the more stable 2-chloropropionic acid, which is converted to the reactive acyl chloride in situ before the addition of the amine.

Mechanistic Rationale

The synthesis involves two sequential steps within a single reaction vessel. First, a chlorinating agent, such as thionyl chloride (SOCl₂) or oxalyl chloride, reacts with 2-chloropropionic acid to form 2-chloropropionyl chloride.[6] A catalytic amount of N,N-dimethylformamide (DMF) is often added to facilitate this conversion via the formation of a Vilsmeier reagent. Once the acid chloride formation is complete, 4-bromoaniline and a base are added to proceed with the acylation as described in Method 1.

Caption: The two-stage process of the one-pot synthesis method.

Detailed Experimental Protocol

• Acid Chloride Formation: In a flask under an inert atmosphere, dissolve 2-chloropropionic acid (1.1 eq.) in an anhydrous solvent like toluene or DCM. Add a catalytic amount of DMF (1-2 drops). Slowly add thionyl chloride (1.2 eq.) dropwise at room temperature. Heat the mixture to a gentle reflux (around 40-50 °C) for 1-2 hours.

• Solvent Removal: After the conversion is complete (indicated by the cessation of gas evolution), allow the mixture to cool and remove the excess thionyl chloride and solvent under reduced pressure. This step is critical to prevent unwanted side reactions.

• Amidation: Re-dissolve the crude 2-chloropropionyl chloride in fresh anhydrous DCM. In a separate flask, prepare a solution of 4-bromoaniline (1.0 eq.) and pyridine (1.2 eq.) in DCM.[7]

• Reaction: Cool the aniline solution to 0 °C and slowly add the freshly prepared acyl chloride solution.

• Work-up and Purification: Allow the reaction to proceed to completion at room temperature, then follow the work-up and purification steps (6-8) outlined in Method 1.[8]

Method 3: Microwave-Assisted Synthesis

Microwave-assisted organic synthesis (MAOS) has emerged as a powerful tool for accelerating reaction rates. This technique can be applied to the classic Schotten-Baumann acylation to dramatically reduce reaction times from hours to mere minutes.

Scientific Rationale

Microwave irradiation directly and efficiently heats the reaction mixture through dielectric heating, leading to a rapid increase in temperature. This high-energy, controlled environment can significantly accelerate the rate of reaction, often leading to higher yields and cleaner product profiles by minimizing the formation of thermal degradation byproducts that can occur with prolonged conventional heating.[8]

Detailed Experimental Protocol

• Preparation: In a specialized 10 mL microwave reactor vessel, combine 4-bromoaniline (1.0 eq.), 2-chloropropionyl chloride (1.0 eq.), and a suitable base such as pyridine or triethylamine (1.2 eq.). A small amount of a high-boiling point, microwave-compatible solvent like dichloromethane can be used, or the reaction can be run solvent-free.[8]

• Irradiation: Seal the vessel and place it in a microwave reactor. Irradiate the mixture at a constant temperature (e.g., 120 °C) for 5-15 minutes. The optimal time and temperature should be determined empirically.

• Cooling and Work-up: After the irradiation cycle, the vessel is cooled to room temperature. Dilute the reaction mixture with ethyl acetate or DCM.

• Purification: Filter the mixture to remove any precipitated salts (e.g., pyridine hydrochloride). The filtrate can then be washed, dried, and concentrated as described in Method 1. Recrystallization is performed to obtain the final, pure product.

Performance Comparison: A Head-to-Head Analysis

The choice of synthetic method often depends on a balance of speed, yield, cost, safety, and available equipment. The following table provides a clear comparison of the key performance indicators for each method.

Parameter	Method 1: Conventional Acylation	Method 2: One-Pot Synthesis	Method 3: Microwave-Assisted
Starting Materials	4-Bromoaniline, 2-Chloropropionyl Chloride	4-Bromoaniline, 2-Chloropropionic Acid	4-Bromoaniline, 2-Chloropropionyl Chloride
Key Reagents	Triethylamine or Pyridine	Thionyl Chloride, Pyridine, cat. DMF	Pyridine or Triethylamine
Reaction Time	2 - 4 hours[6]	3 - 5 hours (total)[8]	5 - 15 minutes[8]
Reaction Temperature	0 °C to Room Temperature	Room Temp. to 50 °C	100 °C - 150 °C[8]
Reported Yield	Typically >90%[9][10]	>85% (typical for similar reactions)[8]	>90% (typical for similar reactions)[8]
Key Advantages	High yield, well-established, uses standard glassware.	Avoids handling/storing acyl chloride.	Extremely rapid, high efficiency.
Key Disadvantages	Requires handling of reactive acyl chloride.	Longer total time, requires removal of excess SOCl₂.	Requires specialized microwave reactor.

Conclusion and Recommendations

For most laboratory-scale syntheses where time is not the most critical factor, the Conventional Schotten-Baumann Acylation (Method 1) remains the gold standard. It is reliable, high-yielding, and utilizes standard laboratory equipment. Its protocol is straightforward and well-documented in chemical literature.[9]

For high-throughput synthesis, rapid library generation, or process optimization studies, the Microwave-Assisted Synthesis (Method 3) is unequivocally the superior choice. The dramatic reduction in reaction time offers a significant workflow advantage, provided the specialized equipment is accessible.[8]

Ultimately, the optimal method will be dictated by the specific constraints and objectives of your research or development program, including scale, available reagents, equipment, and time.

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A Researcher's Guide to the In Vitro Evaluation of N-(4-bromophenyl)-amide Derivatives as Potential Therapeutic Agents

This guide provides a comprehensive overview of the in vitro evaluation of N-(4-bromophenyl)-amide derivatives, a chemical scaffold of significant interest in the discovery of novel therapeutic agents. Due to the limited publicly available data on N-(4-bromophenyl)-2-chloropropanamide itself, this guide will focus on the evaluation of its close structural analogs. By comparing the biological activities of these related compounds, we can infer the therapeutic potential of the core N-(4-bromophenyl)-amide scaffold and establish a robust framework for the evaluation of future derivatives. This approach allows for an insightful exploration of structure-activity relationships (SAR) and provides a strong foundation for further drug development.

The N-(4-bromophenyl)-amide Scaffold: A Privileged Structure in Medicinal Chemistry

The N-(4-bromophenyl)-amide moiety is a recurring structural motif in a variety of biologically active compounds. The presence of the bromine atom, a halogen, can enhance the lipophilicity of a molecule, potentially improving its ability to cross cell membranes. Furthermore, the amide linkage is a key feature in many pharmaceuticals, contributing to the structural rigidity and hydrogen bonding capacity of a molecule, which are crucial for target binding. The exploration of derivatives built upon this scaffold is therefore a rational approach in the quest for new anticancer and antimicrobial agents.

Synthesis of N-(4-bromophenyl)-amide Derivatives: A General Approach

The synthesis of N-(4-bromophenyl)-amide derivatives is typically achieved through a straightforward amidation reaction. A common method involves the reaction of 4-bromoaniline with an appropriate acyl chloride in the presence of a base, such as triethylamine, in an anhydrous solvent like acetone.[1]

For instance, the synthesis of N-(4-bromophenyl)-4-nitrobenzamide is accomplished by refluxing 4-nitrobenzoyl chloride with 4-bromoaniline.[1] This general strategy can be adapted for the synthesis of a wide array of N-(4-bromophenyl)-amide derivatives by varying the acyl chloride reactant.

In Vitro Anticancer Evaluation: The Sulforhodamine B (SRB) Assay

A crucial step in the evaluation of novel chemical entities is the assessment of their cytotoxic effects on cancer cell lines. The Sulforhodamine B (SRB) assay is a widely used and reliable method for this purpose.[2][3] It is a colorimetric assay that determines cell density based on the measurement of cellular protein content.[4] The SRB assay is favored for its simplicity, cost-effectiveness, and the stability of its endpoint, which does not require time-sensitive measurements.[5]

Comparative Anticancer Activity of N-(4-bromophenyl)-amide Analogs

To illustrate the potential of the N-(4-bromophenyl)-amide scaffold, we can examine the anticancer activity of its structural analogs. For example, a series of carbamothioyl-furan-2-carboxamide derivatives were evaluated for their anticancer potential against various human cancer cell lines.[6] The results, expressed as IC50 values (the concentration of a drug that is required for 50% inhibition in vitro), provide a quantitative measure of their cytotoxic potency.

Compound Derivative	Target Cell Line	IC50 (µM)	Reference
p-tolylcarbamothioyl)furan-2-carboxamide	HepG2	Value not explicitly provided, but showed highest activity	[6]
Indazole-containing carboxamide	HepG2, Huh-7, MCF-7	Less Potent	[6]
2,4-dinitrophenyl-containing carboxamide	HepG2, Huh-7, MCF-7	Less Potent	[6]

Note: This table is illustrative and based on qualitative descriptions from the cited source. Future studies should aim to generate precise IC50 values for direct comparison.

The variation in activity among these derivatives highlights the importance of the substituents attached to the core scaffold, providing valuable insights for future SAR studies.[7]

Experimental Workflow: SRB Cytotoxicity Assay

Caption: Workflow for the SRB cytotoxicity assay.

Detailed Protocol: SRB Assay

This protocol is adapted from established methods for cytotoxicity screening.[2][8]

• Cell Plating: Seed cells into a 96-well plate at an optimal density (e.g., 5,000-10,000 cells/well) and incubate for 24 hours to allow for cell attachment.

• Compound Addition: Add various concentrations of the test compounds to the wells. Include a vehicle control (e.g., DMSO) and a positive control (e.g., doxorubicin).

• Incubation: Incubate the plate for 48 to 72 hours.

• Cell Fixation: Gently add cold 10% (w/v) trichloroacetic acid (TCA) to each well and incubate at 4°C for 1 hour.[8]

• Washing: Wash the plates four times with slow-running tap water to remove the TCA and excess media.[8] Allow the plates to air dry completely.

• Staining: Add 100 µL of 0.057% (w/v) SRB solution to each well and incubate at room temperature for 30 minutes.[8]

• Post-Staining Wash: Quickly wash the plates four times with 1% (v/v) acetic acid to remove unbound dye.[8]

• Solubilization: Add 200 µL of 10 mM Tris base solution (pH 10.5) to each well to solubilize the protein-bound dye.[8]

• Absorbance Reading: Read the absorbance at 510 nm using a microplate reader.

In Vitro Antimicrobial Evaluation: Broth Microdilution Method

The broth microdilution method is a standard and widely accepted technique for determining the Minimum Inhibitory Concentration (MIC) of an antimicrobial agent.[9][10] The MIC is the lowest concentration of an antimicrobial agent that prevents the visible growth of a microorganism after overnight incubation.[10] This method is advantageous as it is quantitative and allows for the testing of multiple compounds and microbial strains simultaneously in a 96-well format.

Comparative Antimicrobial Activity of N-(4-bromophenyl)-amide Analogs

The antimicrobial potential of the N-(4-bromophenyl)-amide scaffold can be assessed by examining the activity of its analogs against a panel of pathogenic bacteria and fungi. For example, certain ornidazole derivatives have shown significant activity against Bacillus subtilis.[11]

Compound Derivative	Microbial Strain	MIC (µg/mL)	Reference
Ornidazole derivative 3b (p-nitro)	B. subtilis	4-16	[11]
Ornidazole derivative 3f (p-chloro)	B. subtilis	4-16	[11]
Ornidazole derivative 3f (p-chloro)	S. aureus	64	[11]
Ampicillin (Reference)	B. subtilis	Comparable to active compounds	[11]

These results indicate that substitutions on the phenyl ring can significantly influence the antimicrobial potency and spectrum of activity.

Experimental Workflow: Broth Microdilution Assay

Caption: Workflow for the broth microdilution MIC assay.

Detailed Protocol: Broth Microdilution Assay

This protocol is based on standard antimicrobial susceptibility testing guidelines.[9][12]

• Prepare Compound Plate: In a 96-well microtiter plate, prepare two-fold serial dilutions of the test compounds in a suitable broth medium (e.g., Mueller-Hinton Broth).

• Prepare Inoculum: Prepare a bacterial suspension from an overnight culture and adjust its turbidity to a 0.5 McFarland standard.[9] This corresponds to approximately 1.5 x 10^8 CFU/mL. Dilute this suspension to achieve the final desired inoculum concentration in the wells (typically 5 x 10^5 CFU/mL).

• Inoculation: Inoculate each well of the microtiter plate with the prepared bacterial suspension. Include a positive control well (broth and inoculum, no compound) and a negative control well (broth only).

• Incubation: Cover the plate and incubate at 37°C for 18-24 hours.

• MIC Determination: After incubation, visually inspect the wells for turbidity. The MIC is the lowest concentration of the compound at which there is no visible bacterial growth.

Structure-Activity Relationship (SAR) Insights

The comparative analysis of N-(4-bromophenyl)-amide analogs provides valuable insights into the structure-activity relationships that govern their biological effects. For instance, the position and electronic nature of substituents on the phenyl ring can dramatically alter the anticancer and antimicrobial potency.[13] The presence of electron-withdrawing or electron-donating groups can influence the molecule's interaction with its biological target.[6] A thorough SAR study, involving the synthesis and evaluation of a diverse library of derivatives, is essential for optimizing the lead compounds and enhancing their therapeutic potential.[7]

Conclusion

While direct experimental data for N-(4-bromophenyl)-2-chloropropanamide derivatives is not yet widely available, the in vitro evaluation of its structural analogs reveals the significant therapeutic potential of the N-(4-bromophenyl)-amide scaffold. The established protocols for anticancer and antimicrobial screening, such as the SRB and broth microdilution assays, provide a robust framework for the systematic evaluation of new derivatives. Future research should focus on the synthesis and comprehensive in vitro testing of a focused library of N-(4-bromophenyl)-2-chloropropanamide derivatives to elucidate their specific structure-activity relationships and identify promising candidates for further preclinical development.

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• Hasan, M. R., et al. (2024). Facile Synthesis of N-(4-Bromo-3-methylphenyl)pyrazine-2-carboxamide Derivatives, Their Antibacterial Activities against Clinically Isolated XDR S. Typhi, Alkaline Phosphatase Inhibitor Activities, and Docking Studies. Molecules, 29(18), 4321. Available at: [Link]

• Chen, Y.-J., et al. (2020). Synthesis and Evaluation of Novel Anticancer Compounds Derived from the Natural Product Brevilin A. ACS Omega, 5(24), 14646-14655. Available at: [Link]

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Navigating Lipophilicity: A Comparative Analysis of N-(4-bromophenyl)-2-chloropropanamide and Its Analogs

Introduction: The Critical Role of Lipophilicity in Drug Discovery

In the intricate landscape of drug discovery and development, the physicochemical properties of a molecule are paramount to its ultimate success as a therapeutic agent. Among these, lipophilicity, the affinity of a compound for a lipid-rich environment, stands out as a critical determinant of a drug's pharmacokinetic and pharmacodynamic profile.[][2] It governs a multitude of physiological processes, including absorption, distribution, metabolism, excretion, and toxicity (ADMET). A finely tuned lipophilicity is often the key to unlocking a molecule's therapeutic potential, ensuring it can traverse cellular membranes to reach its target while maintaining sufficient aqueous solubility for formulation and distribution in the bloodstream.

This guide provides an in-depth comparison of the lipophilicity of N-(4-bromophenyl)-2-chloropropanamide, a compound of interest in medicinal chemistry, with a series of structurally related analogs. Through this comparative analysis, we will elucidate the impact of specific structural modifications on the molecule's lipophilic character. Furthermore, we will provide a detailed, field-proven experimental protocol for the determination of the octanol-water partition coefficient (logP), the most widely accepted measure of lipophilicity, empowering researchers to conduct their own robust assessments.

Understanding Lipophilicity: Structure-Activity Relationships

The lipophilicity of a molecule is not an arbitrary value; it is a direct consequence of its chemical structure. The addition or modification of functional groups can dramatically alter a compound's logP value. To understand the lipophilicity of N-(4-bromophenyl)-2-chloropropanamide, it is instructive to compare it with its parent structures and analogs bearing different substituents.

The core structure of our target compound can be viewed as a derivative of acetanilide. By systematically analyzing the impact of halogen substitution on both the aromatic ring and the acyl chain, we can build a predictive understanding of their contributions to the overall lipophilicity.

Table 1: Comparison of Experimental and Predicted Lipophilicity (logP) of N-(4-bromophenyl)-2-chloropropanamide and Related Compounds

Compound Name	Structure	Experimental logP	Predicted logP	Rationale for Lipophilicity
Acetanilide	N-phenylacetamide	1.16	-	The baseline for comparison.
N-(4-Chlorophenyl)acetamide	2.298	The chlorine atom on the phenyl ring significantly increases lipophilicity due to its hydrophobicity.[3][4]
N-(4-Bromophenyl)acetamide	2.29	Similar to chlorine, the bromine atom enhances lipophilicity.[5]
2-Chloro-N-phenylacetamide	1.76	The chlorine on the acyl chain increases lipophilicity, but to a lesser extent than when on the aromatic ring.[6]
N-(4-bromophenyl)-2-chloropropanamide	Not available	~3.0-3.5	The combined electron-withdrawing and hydrophobic effects of both the bromo and chloro substituents are expected to result in a significantly higher logP value compared to the monosubstituted analogs.

From the data presented, a clear trend emerges: the addition of a halogen atom invariably increases the lipophilicity of the acetanilide scaffold. This is attributed to the hydrophobic nature of halogens, which, with the exception of fluorine, are not highly electronegative and contribute to stronger London dispersion forces with nonpolar solvents like octanol.[7] The increase in lipophilicity is substantial when the halogen is on the phenyl ring. The effect of the chloro group on the acyl chain is also notable, though less pronounced.

Based on these observations, we can confidently predict that N-(4-bromophenyl)-2-chloropropanamide will exhibit the highest lipophilicity in this series. The presence of both a bromine atom on the phenyl ring and a chlorine atom on the propanamide side chain will have an additive effect on the overall hydrophobicity of the molecule.

Experimental Determination of Lipophilicity: The Shake-Flask Method (OECD 107)

While predictive models are useful, experimental determination of logP remains the gold standard for accurate lipophilicity assessment.[2] The shake-flask method, as outlined by the OECD Guideline 107, is a robust and widely accepted protocol.

Principle

The shake-flask method directly measures the partitioning of a solute between two immiscible liquid phases, typically n-octanol and water. The partition coefficient (P) is the ratio of the equilibrium concentrations of the solute in the two phases. For practical purposes, this is expressed as its base-10 logarithm, logP.

Experimental Workflow

Caption: Workflow for logP determination using the shake-flask method.

Detailed Protocol

1. Preparation of Pre-saturated Solvents:

• Mix n-octanol and purified water (e.g., HPLC grade) in a large separatory funnel.

• Shake vigorously for 24 hours at a controlled temperature (typically 25 °C).

• Allow the phases to separate completely.

• Drain each phase into separate, clean storage vessels. These are your pre-saturated n-octanol and pre-saturated water for the experiment. Causality: Pre-saturation of the solvents is crucial to prevent volume changes during the partitioning experiment, which would affect the concentration measurements.

2. Sample Preparation:

• Prepare a stock solution of the test compound in the pre-saturated aqueous phase. The concentration should be high enough for accurate analytical detection but low enough to be below the solubility limit in both phases.

3. Partitioning:

• In a suitable vessel (e.g., a glass centrifuge tube with a screw cap), combine a known volume of the stock solution with a known volume of pre-saturated n-octanol. The volume ratio of octanol to water should be adjusted based on the expected logP to ensure quantifiable concentrations in both phases.

• Seal the vessel and shake it at a constant temperature until equilibrium is reached. The time required for equilibration should be determined in preliminary experiments (typically ranging from a few minutes to several hours).

4. Phase Separation:

• After shaking, separate the two phases. Centrifugation is highly recommended to ensure a clean separation, especially if an emulsion has formed.

5. Concentration Analysis:

• Carefully withdraw an aliquot from each phase, avoiding any cross-contamination.

• Determine the concentration of the compound in each phase using a suitable analytical technique, such as UV-Vis spectroscopy or High-Performance Liquid Chromatography (HPLC). A calibration curve should be prepared for each phase to account for any matrix effects.

6. Calculation of logP:

• The partition coefficient (P) is calculated as the ratio of the concentration in the n-octanol phase (C_oct) to the concentration in the aqueous phase (C_wat).

• logP = log10 (C_oct / C_wat)

Trustworthiness and Self-Validation:

• To ensure the reliability of the results, the experiment should be performed in triplicate.

• The sum of the amount of the compound in both phases should be compared to the initial amount to check for any loss of material (e.g., due to adsorption to the vessel walls).

• A control compound with a known logP value should be run in parallel to validate the experimental setup and procedure.

Conclusion

The lipophilicity of N-(4-bromophenyl)-2-chloropropanamide, as inferred from the analysis of its structural analogs, is significantly influenced by the presence of both bromo and chloro substituents. The halogenation of the phenyl ring and the acyl side chain contributes additively to an increased affinity for nonpolar environments. This heightened lipophilicity has profound implications for its potential as a drug candidate, influencing its ability to cross biological membranes and interact with hydrophobic binding pockets.

The provided experimental protocol for the shake-flask method offers a reliable and universally accepted approach for the empirical determination of logP. By adhering to this rigorous methodology, researchers can obtain accurate and reproducible lipophilicity data, a critical step in the rational design and optimization of novel therapeutic agents.

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Safety & Regulatory Compliance

A Comprehensive Guide to Personal Protective Equipment for Handling N-(4-bromophenyl)-2-chloropropanamide

This document provides essential safety protocols and logistical guidance for researchers, scientists, and drug development professionals handling N-(4-bromophenyl)-2-chloropropanamide. Given that the toxicological properties of this compound have not been fully investigated, a cautious approach grounded in the principles of chemical safety for analogous structures is imperative. This guide is designed to establish a self-validating system of protocols to ensure the safety of all laboratory personnel.

Hazard Analysis and Risk Assessment

• Acute Toxicity (Oral): Harmful if swallowed.[1]

• Skin Irritation: Causes skin irritation.[1][2]

• Eye Irritation: Causes serious eye irritation.[1][2]

• Respiratory Irritation: May cause respiratory irritation.[1][2][3]

Based on this hazard profile, a comprehensive personal protective equipment (PPE) plan is necessary to mitigate the risks of exposure through inhalation, skin contact, eye contact, and ingestion.

Recommended Personal Protective Equipment (PPE)

The selection of appropriate PPE is the most critical step in preventing chemical exposure. The following table outlines the minimum PPE requirements for handling N-(4-bromophenyl)-2-chloropropanamide.

PPE Category	Item	Specifications	Rationale
Eye and Face Protection	Safety Goggles	Chemical splash goggles conforming to EN 166 (EU) or NIOSH (US) standards.[4][5][6]	Protects eyes from dust particles and potential splashes of solutions containing the compound.
Face Shield	To be worn in addition to safety goggles, especially when handling larger quantities or when there is a significant risk of splashing.	Provides a full barrier of protection for the face.[5]
Skin and Body Protection	Chemical-resistant Gloves	Nitrile gloves are a suitable choice. Gloves must be inspected prior to use and disposed of after use or when contaminated.[2][4]	Prevents direct skin contact with the chemical, which can cause irritation.[5]
Lab Coat	A long-sleeved lab coat should be worn to protect skin and clothing.	Provides a barrier against accidental spills and contamination.[5]
Impervious Clothing	Consider for large-scale operations or where significant contamination is possible.	Offers enhanced protection against chemical exposure.[4][5]
Respiratory Protection	Respirator	For nuisance exposures to dust, a P95 (US) or P1 (EU EN 143) particle respirator is recommended. For higher-level protection, use OV/AG/P99 (US) or ABEK-P2 (EU EN 143) respirator cartridges.[2][3]	Necessary when handling the solid compound outside of a certified chemical fume hood to prevent inhalation of dust particles that may cause respiratory irritation.

Step-by-Step PPE Protocols

Adherence to proper donning and doffing procedures is crucial to prevent cross-contamination and ensure the effectiveness of the PPE.

Donning Procedure

• Hand Hygiene: Wash hands thoroughly with soap and water.

• Lab Coat/Gown: Put on a clean lab coat, ensuring it is fully buttoned.

• Respirator (if required): Perform a seal check to ensure a proper fit.

• Eye and Face Protection: Put on safety goggles, followed by a face shield if necessary.

• Gloves: Don nitrile gloves, ensuring they overlap the cuffs of the lab coat.

Doffing Procedure

• Gloves: Remove gloves using a proper technique to avoid touching the outer surface with bare skin.[4] Dispose of them in a designated hazardous waste container.

• Hand Hygiene: Wash hands thoroughly.

• Face Shield and Goggles: Remove the face shield (if used), followed by the safety goggles, handling them by the sides.

• Lab Coat/Gown: Remove the lab coat, turning it inside out to contain any contaminants.

• Respirator (if used): Remove the respirator without touching the front.

• Final Hand Hygiene: Wash hands again thoroughly with soap and water.

Visual Workflow for PPE Selection

The following diagram illustrates the decision-making process for selecting the appropriate level of PPE when handling N-(4-bromophenyl)-2-chloropropanamide.

Caption: PPE selection workflow for handling N-(4-bromophenyl)-2-chloropropanamide.

Emergency Procedures

In the event of accidental exposure, immediate and appropriate first aid is critical.

• Inhalation: Move the affected person to fresh air immediately.[2][7] If breathing is difficult or stops, provide artificial respiration and seek immediate medical attention.[7][8][9][10]

• Skin Contact: Immediately remove contaminated clothing and wash the affected area with plenty of soap and water for at least 15 minutes.[2][6][7][8][9][10] Seek medical attention if irritation persists.

• Eye Contact: Immediately flush the eyes with copious amounts of water for at least 15 minutes, occasionally lifting the upper and lower eyelids.[2][6][8][9][10] Remove contact lenses if present and easy to do.[2] Seek immediate medical attention.

• Ingestion: Do NOT induce vomiting. If the person is conscious, rinse their mouth with water and have them drink 2-4 cupfuls of water or milk.[6] Never give anything by mouth to an unconscious person.[6][8] Seek immediate medical attention.

Disposal of Contaminated PPE and Chemical Waste

All materials contaminated with N-(4-bromophenyl)-2-chloropropanamide, including used gloves, weigh boats, and pipette tips, must be treated as hazardous waste.

• Segregation: Collect all contaminated solid waste in a designated, clearly labeled, and sealed hazardous waste container.[2][3][4]

• Labeling: The waste container must be labeled with "Hazardous Waste" and the full chemical name: "N-(4-bromophenyl)-2-chloropropanamide".

• Storage: Store the sealed waste container in a designated, well-ventilated, and secure area away from incompatible materials.[4][6]

• Disposal: Arrange for the disposal of the hazardous waste through your institution's Environmental Health and Safety (EHS) department or a licensed chemical waste disposal company.[3] Do not dispose of this chemical or its contaminated materials in the regular trash or down the drain.[2][3][4]

By adhering to these rigorous safety protocols, researchers can confidently handle N-(4-bromophenyl)-2-chloropropanamide while minimizing the risk of exposure and ensuring a safe laboratory environment.

References

• Acros PharmaTech Limited. (2018). Safety Data Sheet: 2-(2-bromopyridin-4-yl)-propan-2-ol.
• AA Blocks. (2025). Safety Data Sheet: 4-(4-Bromophenyl)-6-(trifluoromethyl)pyrimidin-2-amine.
• Chem-Impex International, Inc. (n.d.). MSDS of N-(4-Bromophenyl)-3-phenylpropanamide.
• Thermo Fisher Scientific. (2025).

• PubChem. (2025). N-(4-bromo-2-fluorophenyl)-3-chloropropanamide. Retrieved from [Link]

• Cayman Chemical. (2025). Safety Data Sheet: 2-Bromo-4'-chloropropiophenone.
• ChemicalBook. (n.d.). N-(4-Bromophenyl)
• BenchChem. (2025). Essential Procedures for the Safe Disposal of 4-amino-N-(2-chlorophenyl)benzamide.
• BenchChem. (2025). Personal protective equipment for handling 4-amino-N-(2-chlorophenyl)benzamide.
• Cole-Parmer. (n.d.).
• BLD Pharmatech. (n.d.). Safety Data Sheet: 1-(4-Bromophenyl)-3-chloropropan-1-one.

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